10-Hydroxy-cis-12-octadecenoic acid

Core Science & Biosynthesis

The Discovery and Therapeutic Potential of 10-Hydroxy-cis-12-octadecenoic Acid (10-HOA): A Gut Microbial Metabolite Regulating Metabolic Health

A Technical Guide for Researchers and Drug Development Professionals

Abstract

The intricate interplay between the gut microbiota and host metabolism is a rapidly evolving field of research, unveiling novel therapeutic avenues for metabolic diseases. A significant discovery in this domain is 10-hydroxy-cis-12-octadecenoic acid (10-HOA), a bioactive lipid metabolite produced by gut bacteria from dietary linoleic acid. This technical guide provides an in-depth overview of the discovery, biosynthesis, and physiological functions of 10-HOA. It details the experimental protocols for its study, presents quantitative data on its production and effects, and elucidates the key signaling pathways through which it exerts its beneficial metabolic effects. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals interested in the therapeutic potential of this promising gut microbial metabolite.

Introduction

The human gut is colonized by a complex and dynamic community of microorganisms, collectively known as the gut microbiota. These microbes play a pivotal role in host physiology, influencing everything from nutrient metabolism to immune function.[1][2] A key mechanism through which the gut microbiota communicates with the host is through the production of a vast array of metabolites. Among these, metabolites derived from the bacterial transformation of dietary fatty acids have emerged as critical signaling molecules in metabolic health.

10-Hydroxy-cis-12-octadecenoic acid (10-HOA), also known as HYA, is a hydroxylated fatty acid produced by specific gut bacteria, primarily of the Lactobacillus genus, through the enzymatic conversion of linoleic acid, a common polyunsaturated fatty acid found in many vegetable oils.[3][4] Pioneering research has illuminated the role of 10-HOA as a potent signaling molecule with significant beneficial effects on host metabolism, including the improvement of insulin (B600854) resistance, reduction of adipocyte hypertrophy, and modulation of the gut microbiota composition. This guide will delve into the technical aspects of 10-HOA research, providing the necessary information for its study and potential therapeutic development.

Biosynthesis of 10-HOA by Gut Microbiota

The primary pathway for 10-HOA production in the gut involves the hydration of linoleic acid, catalyzed by the enzyme linoleate (B1235992) hydratase. This enzyme is expressed by several species of lactic acid bacteria, with Lactobacillus plantarum being a well-characterized producer.[3][5]

The Enzymatic Reaction

The conversion of linoleic acid to 10-HOA is the first step in a larger bacterial pathway for the saturation of polyunsaturated fatty acids. The linoleate hydratase adds a hydroxyl group at the C10 position of the linoleic acid molecule.

• Substrate: Linoleic acid (cis-9, cis-12-octadecadienoic acid)

• Enzyme: Linoleate hydratase

• Product: 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

• Cofactor: The enzyme requires FAD as a cofactor, and its activity is enhanced by NADH.[3]

Experimental Workflow for 10-HOA Biosynthesis

Caption: Workflow for the production and analysis of 10-HOA from Lactobacillus culture.

Quantitative Data on 10-HOA Production

The efficiency of 10-HOA production is dependent on the specific bacterial strain and the culture conditions. The kinetic parameters of the linoleate hydratase from Lactobacillus plantarum AKU 1009a have been characterized, providing valuable data for optimizing production.

Parameter	Value	Substrate	Reference
Apparent Km	92 µM	Linoleic acid	[3]
kcat	2.6 x 10-2 s-1	Linoleic acid	[3]
Hill factor	3.3	Linoleic acid	[3]
Apparent Km	98 µM	10-HOA	[3]
kcat	1.2 x 10-3 s-1	10-HOA	[3]

Physiological Functions and Mechanisms of Action

10-HOA has been shown to exert a range of beneficial effects on host metabolism, primarily through its interaction with specific cellular signaling pathways.

Improvement of Glucose Homeostasis

10-HOA contributes to the regulation of blood glucose levels by stimulating the secretion of glucagon-like peptide-1 (GLP-1), an incretin (B1656795) hormone that enhances insulin secretion. This effect is mediated through the activation of G protein-coupled receptors GPR40 and GPR120, which are expressed on enteroendocrine L-cells in the gut.

GPR40 Signaling Pathway for GLP-1 Secretion

Caption: 10-HOA activates GPR40 leading to GLP-1 secretion.

Reduction of Adipocyte Hypertrophy

10-HOA has been demonstrated to reduce the size of adipocytes, a key factor in obesity-related metabolic dysfunction. This effect is mediated by the activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. 10-HOA induces an increase in intracellular calcium concentrations, which in turn activates calcium/calmodulin-dependent protein kinase kinase β (CaMKKβ), an upstream kinase of AMPK.

AMPK Activation Pathway by 10-HOA

Caption: 10-HOA-induced AMPK activation cascade.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the study of 10-HOA.

Quantification of 10-HOA in Fecal Samples by LC-MS/MS

This protocol is adapted from a method for the comprehensive analysis of fatty acid metabolites produced by gut microbiota.[6]

4.1.1. Materials

• Fecal sample (~50 mg)

• Internal standard (e.g., d4-10-HOA)

• Methanol (B129727), Acetonitrile, Acetic acid (LC-MS grade)

• Water (LC-MS grade)

• Homogenizer

• Centrifuge

• LC-MS/MS system (e.g., triple quadrupole)

4.1.2. Sample Preparation

• Weigh approximately 50 mg of frozen fecal sample into a 2 mL tube.

• Add 1 mL of methanol containing the internal standard.

• Homogenize the sample using a bead-beating homogenizer.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Collect the supernatant and transfer to a new tube.

• Evaporate the solvent under a stream of nitrogen gas.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

4.1.3. LC-MS/MS Analysis

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% acetic acid in water

• Mobile Phase B: Acetonitrile/Methanol (4:1, v/v)

• Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage of B to elute the analytes, and then return to the initial conditions for equilibration.

• Ionization Mode: Negative electrospray ionization (ESI-)

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for 10-HOA and its internal standard. For 10-HOA, the precursor ion [M-H]⁻ is m/z 297.2, and a characteristic product ion is m/z 185.1.

Production of 10-HOA using Lactobacillus plantarum

This protocol is based on optimizing culture conditions for metabolite production by Lactobacillus species.[7][8][9]

4.2.1. Materials

• Lactobacillus plantarum strain (e.g., a known 10-HOA producer)

• MRS broth or a suitable growth medium

• Linoleic acid

• Incubator (anaerobic or microaerophilic conditions)

• Spectrophotometer

4.2.2. Culture Preparation and Inoculation

• Prepare MRS broth and autoclave.

• Prepare a stock solution of linoleic acid (e.g., in ethanol) and filter-sterilize.

• Inoculate a starter culture of L. plantarum in MRS broth and incubate overnight at 37°C under anaerobic conditions.

• Inoculate the main culture medium with the overnight starter culture to an initial OD600 of approximately 0.1.

• Add linoleic acid to the main culture to the desired final concentration (e.g., 100 µM).

4.2.3. Fermentation and Harvesting

• Incubate the main culture at 37°C under anaerobic conditions for 24-48 hours.

• Monitor bacterial growth by measuring OD600.

• After incubation, centrifuge the culture at 10,000 x g for 15 minutes to pellet the cells.

• Collect the supernatant for extraction and quantification of 10-HOA as described in Protocol 4.1.

In Vivo Mouse Study of 10-HOA Metabolic Effects

This protocol provides a general framework for assessing the metabolic effects of 10-HOA in a mouse model of diet-induced obesity.[10][11][12][13][14]

4.3.1. Animals and Diet

• Male C57BL/6J mice (8 weeks old)

• High-fat diet (HFD; e.g., 60% kcal from fat)

• Control diet (e.g., 10% kcal from fat)

• 10-HOA (dissolved in a suitable vehicle, e.g., corn oil)

4.3.2. Experimental Design

• Acclimatize mice for one week.

• Divide mice into groups (e.g., Control diet + vehicle, HFD + vehicle, HFD + 10-HOA).

• Feed mice their respective diets for a period sufficient to induce obesity and insulin resistance (e.g., 8-12 weeks).

• Administer 10-HOA or vehicle daily by oral gavage at a specified dose (e.g., 10 mg/kg body weight).

4.3.3. Metabolic Phenotyping

• Body Weight and Food Intake: Monitor weekly.

• Glucose Tolerance Test (GTT): Perform after several weeks of treatment. Fast mice for 6 hours, then administer an intraperitoneal injection of glucose (2 g/kg). Measure blood glucose at 0, 15, 30, 60, 90, and 120 minutes.

• Insulin Tolerance Test (ITT): Perform after a recovery period from the GTT. Fast mice for 4 hours, then administer an intraperitoneal injection of insulin (0.75 U/kg). Measure blood glucose at 0, 15, 30, 45, and 60 minutes.

• Tissue Collection: At the end of the study, euthanize mice and collect tissues (e.g., liver, adipose tissue, intestine) for further analysis (e.g., gene expression, histology).

References

• 1. The Impact of Diet and Lifestyle on Gut Microbiota and Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of Foods and Nutrition on the Gut Microbiome and Implications for Intestinal Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of the linoleic acid Δ9 hydratase catalyzing the first step of polyunsaturated fatty acid saturation metabolism in Lactobacillus plantarum AKU 1009a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Towards an understanding of oleate hydratases and their application in industrial processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jsbms.jp [jsbms.jp]
• 7. Optimization of Medium Composition for Biomass Production of Lactobacillus plantarum 200655 Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Bacteriocin Production by Batch Fermentation of Lactobacillus plantarum LPCO10 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of bacteriocin production by Lactobacillus plantarum ST13BR, a strain isolated from barley beer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research.sdsu.edu [research.sdsu.edu]
• 11. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]
• 13. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 14. research-support.uq.edu.au [research-support.uq.edu.au]

Biosynthesis of 10-Hydroxy-cis-12-octadecenoic Acid from Linoleic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the biosynthesis of 10-hydroxy-cis-12-octadecenoic acid (10-HOE) from linoleic acid. This conversion is of significant interest due to the potential biological activities of 10-HOE and its role as a key intermediate in the microbial production of conjugated linoleic acid (CLA), a molecule with well-documented health benefits. This document details the microbial sources, enzymatic pathways, quantitative data from key studies, and comprehensive experimental protocols for the production, purification, and characterization of 10-HOE.

Introduction

10-Hydroxy-cis-12-octadecenoic acid is a hydrated derivative of linoleic acid, an essential omega-6 fatty acid. The enzymatic conversion of linoleic acid to 10-HOE is primarily carried out by specific strains of bacteria, particularly those found in the gut microbiome and fermented foods. This biotransformation is catalyzed by the enzyme linoleate (B1235992) hydratase. The resulting hydroxylated fatty acid is not only a valuable molecule for its own potential bioactivities but also serves as a crucial precursor in the multi-step enzymatic pathway leading to the formation of various isomers of conjugated linoleic acid (CLA). Understanding and optimizing the biosynthesis of 10-HOE is therefore critical for the development of novel functional foods, probiotics, and potential therapeutic agents.

Microbial Sources and Enzymology

The biosynthesis of 10-HOE from linoleic acid has been identified in a variety of bacterial species. The key enzyme responsible for this single-step hydration reaction is linoleate hydratase , also known as myosin-cross-reactive antigen (MCRA) . This enzyme is FAD-dependent and catalyzes the addition of a water molecule across the double bond at the 9th or 10th carbon of linoleic acid.

Key microorganisms capable of producing 10-HOE include:

• Stenotrophomonas nitritireducens : This bacterium has been shown to efficiently convert linoleic acid to 10-HOE using whole-cell biotransformation.[1]

• Lactobacillus species : Several species, including Lactobacillus plantarum, Lactobacillus acidophilus, and Lactobacillus hammesii, possess linoleate hydratase activity and are known to produce 10-HOE.[2][3][4]

• Bifidobacterium species : Bifidobacterium breve is another probiotic bacterium that contains the MCRA enzyme capable of this conversion.[5][6]

The enzymatic reaction is a direct hydration of the cis-9 double bond of linoleic acid, resulting in the formation of 10-hydroxy-cis-12-octadecenoic acid.

Quantitative Data on Biosynthesis

The efficiency of 10-HOE production can vary significantly depending on the microbial strain and the reaction conditions. The following tables summarize key quantitative data from studies on the biosynthesis of 10-HOE.

Table 1: Optimal Conditions for Whole-Cell Bioconversion of Linoleic Acid to 10-HOE by Stenotrophomonas nitritireducens [1]

Parameter	Optimal Value
Temperature	30°C
pH	7.5
Cell Concentration	20 g/L
Substrate Concentration	20 g/L
Product Yield	15 g/L in 2 hours

Table 2: Kinetic Parameters of Linoleate Hydratase from Lactobacillus plantarum AKU 1009a [4]

Substrate	Apparent Km (μM)	kcat (s-1)
Linoleic Acid	92	2.6 x 10-2
10-hydroxy-cis-12-octadecenoic acid (dehydration)	98	1.2 x 10-3

Experimental Protocols

This section provides detailed methodologies for key experiments related to the biosynthesis of 10-HOE.

Whole-Cell Bioconversion using Stenotrophomonas nitritireducens

This protocol is adapted from the work on optimizing 10-HOE production.[1]

• Bacterial Cultivation :

  • Inoculate Stenotrophomonas nitritireducens in a suitable growth medium (e.g., Nutrient Broth).

  • Incubate at 30°C with shaking (e.g., 200 rpm) until the late exponential phase of growth is reached.

  • Harvest the cells by centrifugation (e.g., 8000 x g for 10 minutes at 4°C).

  • Wash the cell pellet with a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) and resuspend to the desired cell concentration (e.g., 20 g/L).

• Bioconversion Reaction :

  • Prepare a reaction mixture containing the washed cells in the buffer.

  • Add linoleic acid as the substrate to the desired final concentration (e.g., 20 g/L). An emulsifier like Tween 80 (e.g., 0.1% v/v) can be added to improve substrate solubility.

  • Incubate the reaction mixture at the optimal temperature (30°C) and pH (7.5) with agitation for the desired reaction time (e.g., 2 hours).

• Extraction and Analysis :

  • Acidify the reaction mixture to pH 2.0 with HCl.

  • Extract the fatty acids with an equal volume of an organic solvent (e.g., ethyl acetate).

  • Evaporate the organic solvent under vacuum.

  • Analyze the product by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization (e.g., methylation with diazomethane).

Heterologous Expression and Purification of Linoleate Hydratase (MCRA)

This protocol is a generalized procedure based on methods for expressing and purifying MCRA from Lactobacillus and Bifidobacterium species.[3][5]

• Gene Cloning :

  • Amplify the gene encoding linoleate hydratase (MCRA) from the genomic DNA of the source organism using PCR with appropriate primers.

  • Clone the amplified gene into an expression vector (e.g., pET vector with a His-tag).

• Protein Expression :

  • Transform the expression vector into a suitable E. coli expression host (e.g., BL21(DE3)).

  • Grow the transformed E. coli in LB medium containing the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.

  • Induce protein expression by adding IPTG (e.g., 0.1-1 mM) and incubate at a lower temperature (e.g., 16-25°C) for several hours (e.g., 4-16 hours).

  • Harvest the cells by centrifugation.

• Protein Purification :

  • Resuspend the cell pellet in a lysis buffer and lyse the cells by sonication or using a French press.

  • Clarify the lysate by centrifugation.

  • Apply the supernatant to a Ni-NTA affinity chromatography column.

  • Wash the column with a wash buffer containing a low concentration of imidazole.

  • Elute the His-tagged protein with an elution buffer containing a higher concentration of imidazole.

  • Dialyze the purified protein against a suitable storage buffer.

Enzymatic Activity Assay

• Reaction Mixture :

  • Prepare a reaction mixture containing the purified linoleate hydratase in a suitable buffer (e.g., 50 mM MES buffer, pH 6.1).

  • Add FAD as a cofactor to a final concentration of 0.2 mM.[3]

  • Add the substrate, linoleic acid, to the reaction mixture.

• Incubation :

  • Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific time.

• Analysis :

  • Stop the reaction and extract the fatty acids as described in section 4.1.3.

  • Analyze the formation of 10-HOE using GC-MS or HPLC.

Visualizations

Biosynthetic Pathway

Caption: Biosynthesis of 10-HOE from linoleic acid.

Experimental Workflow for Whole-Cell Bioconversion

Caption: Workflow for 10-HOE production.

Metabolic Context and Signaling

The biosynthesis of 10-HOE is a key step in the more complex metabolic pathway of linoleic acid conversion to conjugated linoleic acid (CLA) in several bacterial species.[7][8][9] 10-HOE is the initial hydrated intermediate which can then be further metabolized through a series of enzymatic reactions to yield various CLA isomers.

The production of 10-HOE has also been linked to bacterial stress responses. The conversion of unsaturated fatty acids, which can be toxic to bacteria at high concentrations, into their hydroxylated forms is considered a detoxification mechanism.[6]

While direct signaling pathways for 10-HOE are still under investigation, its role as a precursor to CLA is significant. CLA isomers are well-known to exert a range of biological effects, including anti-inflammatory, anti-carcinogenic, and anti-obesity properties, often mediated through the activation of peroxisome proliferator-activated receptors (PPARs), particularly PPARγ. Therefore, the microbial production of 10-HOE in environments like the human gut could have indirect but significant impacts on host physiology through its subsequent conversion to CLA.

Conclusion

The biosynthesis of 10-hydroxy-cis-12-octadecenoic acid from linoleic acid represents a fascinating and industrially relevant bioconversion. With a growing understanding of the microbial and enzymatic players involved, there are increasing opportunities for the targeted production of this and other valuable hydroxy fatty acids. The detailed protocols and quantitative data presented in this guide offer a solid foundation for researchers and drug development professionals to explore the potential of 10-HOE and its downstream metabolites in various applications, from functional foods to novel therapeutics. Further research into the specific biological activities and signaling pathways of 10-HOE will undoubtedly unveil new avenues for its application in promoting human health.

References

• 1. Conversion of linoleic acid into 10-Hydroxy-12(Z)-octadecenoic acid by whole cells of Stenotrophomonas nitritireducens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites [frontiersin.org]
• 3. Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of the linoleic acid Δ9 hydratase catalyzing the first step of polyunsaturated fatty acid saturation metabolism in Lactobacillus plantarum AKU 1009a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Myosin-cross-reactive antigen (MCRA) protein from Bifidobacterium breve is a FAD-dependent fatty acid hydratase which has a function in stress protection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Myosin-cross-reactive antigen (MCRA) protein from Bifidobacterium breve is a FAD-dependent fatty acid hydratase which has a function in stress protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 8. Enzymatic conversion of linoleic acid to 10D-hydroxy-delta 12-cis-octadecenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Conjugated Linoleic Acid Accumulation via 10-Hydroxy-12-Octadecaenoic Acid during Microaerobic Transformation of Linoleic Acid by Lactobacillus acidophilus - PMC [pmc.ncbi.nlm.nih.gov]

Production of 10-Hydroxy-cis-12-octadecenoic Acid by Lactobacillus plantarum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the production of 10-hydroxy-cis-12-octadecenoic acid (10-HOE), a bioactive fatty acid, using the bacterium Lactobacillus plantarum. This document details the underlying metabolic pathway, presents key quantitative data from production studies, and offers comprehensive experimental protocols for cultivation, bioconversion, extraction, and analysis. Visual diagrams of the metabolic pathway and experimental workflows are included to facilitate understanding. This guide is intended for researchers, scientists, and professionals in drug development interested in the biotechnological production of 10-HOE.

Introduction

Lactobacillus plantarum, a versatile lactic acid bacterium, is capable of converting linoleic acid into the hydroxylated fatty acid 10-hydroxy-cis-12-octadecenoic acid (10-HOE).[1][2][3] This bioconversion is catalyzed by the enzyme linoleate (B1235992) 10-hydratase (10-LAH), a flavin adenine (B156593) dinucleotide (FAD)-dependent enzyme.[4][5] 10-HOE is an intermediate in the metabolic pathway that can lead to the formation of other bioactive lipids, such as conjugated linoleic acids (CLAs).[6][7] Due to its potential biological activities, there is growing interest in the controlled production of 10-HOE for research and potential therapeutic applications.[8]

Metabolic Pathway

The production of 10-HOE in Lactobacillus plantarum from linoleic acid is the initial step in a more extensive fatty acid metabolic pathway. The core reaction is the hydration of the double bond at the 9th carbon of linoleic acid, resulting in the formation of a hydroxyl group at the 10th carbon.

Figure 1: Metabolic pathway of linoleic acid to 10-HOE and subsequent metabolites in L. plantarum.

Quantitative Data on 10-HOE Production

The following tables summarize the key quantitative data from studies on 10-HOE production by Lactobacillus plantarum.

Parameter	Value	Strain	Reference
Enzyme	Linoleate 10-Hydratase (10-LAH)	L. plantarum ZS2058	[4]
Enzyme Type	FAD-dependent	L. plantarum ZS2058, AKU 1009a	[4][5]
Molecular Weight	~70 kDa	L. plantarum ZS2058	[4]
Optimal pH (Enzyme)	6.5	L. plantarum ZS2058	[4]
Optimal Temp. (Enzyme)	25 °C	L. plantarum ZS2058	[4]
Optimal pH (Hydration)	5.5	L. plantarum AKU 1009a	[5]
Optimal Temp. (Hydration)	37 °C	L. plantarum AKU 1009a	[5]

Table 1: Enzymatic characteristics for 10-HOE production.

Parameter	Value	Conditions	Strain	Reference
Substrate Concentration	5 g/L Linoleic Acid	Crude enzyme preparation	L. plantarum ZS2058	[4]
10-HOE Concentration	2.4 ± 0.1 g/L	48 hours reaction time	L. plantarum ZS2058	[4]
Conversion Yield	47.8 ± 1.5%	48 hours reaction time	L. plantarum ZS2058	[4]
Km (Linoleic Acid)	92 µM	Purified enzyme	L. plantarum AKU 1009a	[5]
kcat (Linoleic Acid)	2.6 x 10⁻² s⁻¹	Purified enzyme	L. plantarum AKU 1009a	[5]

Table 2: Production parameters for 10-HOE.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the production and analysis of 10-HOE using Lactobacillus plantarum.

Cultivation of Lactobacillus plantarum

This protocol describes the cultivation of L. plantarum to obtain a cell mass suitable for bioconversion.

Figure 2: Workflow for the cultivation of Lactobacillus plantarum.

Materials:

• Lactobacillus plantarum strain

• De Man, Rogosa and Sharpe (MRS) broth

• Sterile saline solution (0.85% NaCl)

• Centrifuge and sterile centrifuge tubes

• Incubator

Procedure:

• Activation: Inoculate a single colony of L. plantarum from an MRS agar (B569324) plate into 10 mL of sterile MRS broth. Incubate at 37°C for 24 hours without shaking.[1]

• Working Culture: Inoculate 5% (v/v) of the activated culture into a larger volume of MRS broth. Incubate at 37°C for 18-24 hours.[1]

• Cell Harvesting: Harvest the bacterial cells by centrifugation at 8,000 x g for 10 minutes at 4°C.[1]

• Washing: Discard the supernatant and wash the cell pellet twice with sterile saline solution (0.85% NaCl). Centrifuge under the same conditions after each wash.[1]

• Preparation for Bioconversion: Resuspend the final washed cell pellet in the desired reaction buffer or fresh medium for the bioconversion process.

Whole-Cell Bioconversion of Linoleic Acid to 10-HOE

This protocol details the use of washed L. plantarum cells for the conversion of linoleic acid to 10-HOE.

Figure 3: Experimental workflow for whole-cell bioconversion.

Materials:

• Washed Lactobacillus plantarum cells

• Reaction buffer (e.g., 50 mM potassium phosphate buffer, pH 6.5)

• Linoleic acid

• Tween 80 (or other suitable emulsifier)

• Shaking incubator

Procedure:

• Reaction Mixture Preparation: In a sterile flask, prepare the reaction mixture containing the washed L. plantarum cells (e.g., 5% v/v), reaction buffer, linoleic acid (e.g., 1-5 mg/mL), and Tween 80 (e.g., 1 mg/mL) to aid in the dispersion of the fatty acid.[1]

• Incubation: Incubate the reaction mixture at the optimal temperature (e.g., 25-37°C) with agitation (e.g., 120 rpm) for 24 to 48 hours.[1][4]

• Sampling: At desired time intervals, withdraw samples for the analysis of 10-HOE production.

• Reaction Termination: Terminate the bioconversion by adding an organic solvent (as in the first step of extraction) or by significantly lowering the pH.

Extraction and Quantification of 10-HOE

This protocol outlines the extraction of fatty acids from the reaction mixture and their subsequent analysis.

Materials:

• Reaction mixture containing 10-HOE

• Chloroform (B151607)

• Methanol (B129727)

• 0.5 M NaOH in methanol

• BF₃-methanol

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Lipid Extraction:

  • To the reaction mixture, add a 2:1 (v/v) mixture of chloroform and methanol.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Wash the organic phase with a saturated NaCl solution.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Evaporate the solvent under a stream of nitrogen.

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol and heat at 65°C for 30 minutes.[5]

  • After cooling, add 1 mL of BF₃-methanol and heat at 70°C for 2 minutes.[5]

  • Add hexane and saturated NaCl solution to extract the FAMEs.

  • The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

• GC-MS Analysis:

  • Inject the FAMEs sample into the GC-MS system.

  • Use a suitable capillary column (e.g., a polar column for fatty acid analysis).

  • Set the appropriate temperature program for the oven, injector, and detector.

  • Identify 10-HOE methyl ester based on its retention time and mass spectrum compared to a standard.

  • Quantify the amount of 10-HOE using an internal standard and a calibration curve.

Conclusion

Lactobacillus plantarum is a promising microbial platform for the production of the bioactive fatty acid 10-HOE from linoleic acid. The key to successful production lies in the optimization of both the cultivation of the bacterium to maximize the activity of the linoleate 10-hydratase and the conditions of the whole-cell bioconversion process. This technical guide provides a comprehensive foundation of the metabolic pathway, quantitative production data, and detailed experimental protocols to aid researchers in the development and optimization of 10-HOE production for further scientific investigation and potential therapeutic applications.

References

• 1. Bioconversion enhancement of conjugated linoleic acid by Lactobacillus plantarum using the culture media manipulation and numerical optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Bioconversion of conjugated linoleic acid by Lactobacillus plantarum CGMCC8198 supplemented with Acer truncatum bunge seeds oil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 7. Lactobacillus plantarum with Functional Properties: An Approach to Increase Safety and Shelf-Life of Fermented Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites | CoLab [colab.ws]

A Comprehensive Technical Guide to the Biological Activity of 10-Hydroxy-cis-12-octadecenoic Acid (10-HOE)

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a gut microbial metabolite of linoleic acid, is emerging as a significant bioactive lipid with therapeutic potential. This technical guide provides an in-depth overview of the current understanding of 10-HOE's biological activities, with a particular focus on its anti-inflammatory properties and its role in the enhancement of intestinal barrier function. We delve into its mechanism of action, primarily involving the activation of G-protein-coupled receptor 40 (GPR40) and subsequent downstream signaling cascades. This document summarizes key quantitative data from preclinical studies, outlines detailed experimental protocols for assessing its efficacy, and provides visual representations of its signaling pathway and experimental workflows to facilitate further research and development.

Introduction

The interplay between the gut microbiota and host metabolism is a rapidly evolving field of research, with microbial metabolites of dietary components gaining increasing attention for their physiological effects. Among these, 10-Hydroxy-cis-12-octadecenoic acid (10-HOE), also known by the abbreviation HYA, has been identified as a promising postbiotic with potent biological activities.[1] Produced from the hydration of linoleic acid by certain gut bacteria, such as Lactobacillus plantarum, 10-HOE has demonstrated significant anti-inflammatory and cytoprotective effects, particularly within the gastrointestinal tract.[2][3] Its ability to modulate host signaling pathways presents a compelling case for its investigation as a novel therapeutic agent for inflammatory bowel disease (IBD) and other conditions characterized by impaired intestinal barrier function. This guide aims to consolidate the existing scientific knowledge on 10-HOE to support ongoing and future research endeavors.

Biological Activities and Mechanism of Action

The primary biological activities of 10-HOE reported to date are its anti-inflammatory effects and its ability to restore intestinal epithelial barrier integrity. These effects are largely attributed to its interaction with G-protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1).[1][4]

Anti-inflammatory Effects

10-HOE has been shown to exert anti-inflammatory effects by modulating cytokine production and inflammatory signaling pathways. In a mouse model of dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis, oral administration of 10-HOE was found to ameliorate disease severity.[1] Studies on microglial cells have also indicated that 10-HOE can inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) production and the expression of inducible NO synthase (iNOS), key mediators of inflammation.[5] The anti-inflammatory actions of 10-HOE appear to be mediated, at least in part, through the inhibition of ERK phosphorylation, while not affecting p38 or JNK phosphorylation, or NF-κB translocation.[5]

Enhancement of Intestinal Barrier Function

A critical function of 10-HOE is its ability to protect and restore the intestinal epithelial barrier. In vitro studies using Caco-2 intestinal epithelial cells have demonstrated that 10-HOE can counteract the detrimental effects of pro-inflammatory cytokines like TNF-α on tight junction (TJ) integrity.[1][4] Specifically, 10-HOE treatment has been shown to suppress the cytokine-induced downregulation of key TJ proteins such as occludin and zonula occludens-1 (ZO-1).[1] This barrier-protective effect is linked to the upregulation of GPR40 and the subsequent activation of the MEK-ERK signaling pathway.[1][4]

Signaling Pathway

The binding of 10-HOE to GPR40 on intestinal epithelial cells initiates a downstream signaling cascade that is crucial for its biological effects.[1] This activation of GPR40, a Gq-coupled receptor, leads to the activation of the MEK-ERK pathway.[1][4] This signaling cascade ultimately results in the suppression of TNF receptor 2 (TNFR2) expression, thereby mitigating the inflammatory damage to the intestinal barrier.[1] A visual representation of this pathway is provided below.

Figure 1: 10-HOE activates the GPR40-MEK-ERK signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on 10-HOE.

Table 1: In Vitro Effects of 10-HOE on Caco-2 Cell Barrier Function

Parameter	Treatment	Result	Reference
Transepithelial Electrical Resistance (TEER)	TNF-α	Significant decrease	[1]
TNF-α + 10-HOE (10 µM)	Attenuated the TNF-α-induced decrease in TEER	[1]
Occludin Protein Expression	TNF-α	Significant decrease	[1]
TNF-α + 10-HOE (10 µM)	Suppressed the TNF-α-induced decrease	[1]
Zonula Occludens-1 (ZO-1) Protein Expression	TNF-α	Significant decrease	[1]
TNF-α + 10-HOE (10 µM)	Suppressed the TNF-α-induced decrease	[1]
TNFR2 mRNA Expression	Control vs. 10-HOE (10 µM)	Significant decrease with 10-HOE treatment	[1]
GPR40 mRNA Expression	Control vs. 10-HOE (10 µM)	Significant increase with 10-HOE treatment	[1]

Table 2: In Vivo Effects of 10-HOE in a DSS-Induced Colitis Mouse Model

Parameter	Treatment Group	Result	Reference
Disease Activity Index (DAI)	DSS	Increased DAI	[2]
DSS + 10-HOE (1 mg/kg)	Significantly lower DAI compared to DSS group	[1]
Colon Length	DSS	Significant shortening	[6][7]
DSS + 10-HOE (1 mg/kg)	Significantly longer colon length compared to DSS group	[1]
Myeloperoxidase (MPO) Activity	DSS	Significantly increased	[8]
DSS + 10-HOE (1 mg/kg)	Significantly reduced MPO activity compared to DSS group	[1]
Pro-inflammatory Cytokine Levels (e.g., TNF-α, IL-6)	DSS	Significantly increased	[5][9]
DSS + 10-HOE (1 mg/kg)	Tendency to be lower (not always statistically significant)	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of 10-HOE's biological activity.

In Vitro Intestinal Barrier Function Assay

Objective: To assess the effect of 10-HOE on the integrity of an intestinal epithelial cell monolayer.

Cell Line: Caco-2 human colorectal adenocarcinoma cells.

Protocol:

• Cell Culture: Culture Caco-2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Monolayer Formation: Seed Caco-2 cells onto Transwell permeable supports (e.g., 0.4 µm pore size) at a density of 1 x 10^5 cells/cm². Allow the cells to differentiate for 21 days to form a confluent monolayer with well-established tight junctions.[10][11]

• Treatment:

  • Pre-treat the apical side of the Caco-2 monolayers with 10-HOE (e.g., 10 µM) for 24 hours.

  • Induce barrier dysfunction by adding a pro-inflammatory cytokine, such as TNF-α (e.g., 10 ng/mL), to the basolateral medium for the final 6 hours of the experiment.

  • Include appropriate vehicle controls.

• Transepithelial Electrical Resistance (TEER) Measurement:

  • Equilibrate the plates to room temperature before measurement.

  • Subtract the resistance of a blank Transwell insert from the measured resistance and multiply by the surface area of the insert to express TEER in Ω·cm².[12]

• Tight Junction Protein Expression Analysis (Western Blot):

  • After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).

  • Incubate the membrane with primary antibodies against occludin, ZO-1, and a loading control (e.g., β-actin) overnight at 4°C.[14][15]

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using densitometry software.

In Vivo DSS-Induced Colitis Model

Objective: To evaluate the therapeutic efficacy of 10-HOE in a mouse model of inflammatory bowel disease.

Animal Model: 8-10 week old C57BL/6 mice.

Protocol:

• Induction of Colitis: Administer 2.5% (w/v) dextran sulfate sodium (DSS) in the drinking water for 7 consecutive days.[16][17]

• 10-HOE Treatment: Administer 10-HOE (e.g., 1 mg/kg body weight) or vehicle control daily by oral gavage, starting from day 0 of DSS administration.

• Monitoring:

  • Record body weight, stool consistency, and the presence of blood in the feces daily.

• Sample Collection: At the end of the experiment (e.g., day 8), euthanize the mice and collect the colons.

• Macroscopic Evaluation: Measure the length of the colon from the cecum to the anus.

• Myeloperoxidase (MPO) Assay:

  • Homogenize a distal portion of the colon tissue in a suitable buffer.

  • Measure MPO activity, an indicator of neutrophil infiltration, using a colorimetric assay kit according to the manufacturer's instructions.[8]

• Cytokine Analysis (ELISA):

  • Homogenize another portion of the colon tissue and measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and anti-inflammatory cytokines (e.g., IL-10) in the tissue homogenates using enzyme-linked immunosorbent assay (ELISA) kits.[5][9][21][22]

Figure 2: Experimental workflow for the DSS-induced colitis mouse model.

In Vitro Anti-Inflammatory Assay (Nitric Oxide Production)

Objective: To determine the effect of 10-HOE on nitric oxide (NO) production in activated macrophages.

Cell Line: RAW 264.7 murine macrophage cell line.

Protocol:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of 10-HOE for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) to induce an inflammatory response. Include a vehicle control.

• Incubation: Incubate the cells for 24 hours.

• Nitrite (B80452) Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix an equal volume of supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Cell Viability/Proliferation Assay (MTT/WST-1 Assay)

Objective: To assess the effect of 10-HOE on the viability and proliferation of cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to attach overnight.

• Treatment: Treat the cells with various concentrations of 10-HOE for the desired time periods (e.g., 24, 48, 72 hours).

• MTT/WST-1 Addition:

  • MTT Assay: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.[3] Solubilize the crystals with a solubilizing agent (e.g., DMSO or acidified isopropanol).

  • WST-1 Assay: Add WST-1 reagent (a water-soluble tetrazolium salt) to each well and incubate for 1-4 hours.[16]

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for WST-1) using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

Objective: To determine if 10-HOE induces apoptosis in a cell line of interest.

Protocol:

• Cell Treatment: Treat cells with 10-HOE at various concentrations for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining:

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.[1][4][23][24]

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Future Directions and Conclusion

The current body of research strongly suggests that 10-Hydroxy-cis-12-octadecenoic acid is a bioactive lipid metabolite with significant therapeutic potential, particularly for inflammatory conditions of the gut. Its well-defined mechanism of action involving GPR40 provides a solid foundation for further drug development efforts. Future research should focus on:

• Clinical Trials: Investigating the safety and efficacy of 10-HOE in human subjects with IBD.

• Pharmacokinetics and Bioavailability: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of 10-HOE.

• Broader Therapeutic Applications: Exploring the potential of 10-HOE in other inflammatory and metabolic diseases where GPR40 is implicated.

• Structure-Activity Relationship Studies: Synthesizing and testing analogs of 10-HOE to identify compounds with enhanced potency and favorable pharmacological properties.

References

• 1. ar.iiarjournals.org [ar.iiarjournals.org]
• 2. Adequate Dextran Sodium Sulfate-induced Colitis Model in Mice and Effective Outcome Measurement Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atcc.org [atcc.org]
• 4. Inhibition of Fatty Acid Synthesis Induces Apoptosis of Human Pancreatic Cancer Cells | Anticancer Research [ar.iiarjournals.org]
• 5. Distinct Cytokine Patterns Identified from Multiplex Profiles of Murine DSS and TNBS-Induced Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. meliordiscovery.com [meliordiscovery.com]
• 8. Influence of myeloperoxidase on colon tumor occurrence in inflamed versus non-inflamed colons of ApcMin/+ mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. IL-10 modulates DSS-induced colitis through a macrophage – ROS – NO axis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Fatty Acid Composition, Antioxidant, and in vitro Anti-inflammatory Activity of Five Cold-Pressed Prunus Seed Oils, and Their Anti-biofilm Effect Against Pathogenic Bacteria [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. Zonula Occludens-1 Function in the Assembly of Tight Junctions in Madin-Darby Canine Kidney Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Zonula Occludens-1, Occludin and E-cadherin Expression and Organization in Salivary Glands with Sjögren’s Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cell viability and proliferation measurement [takarabio.com]
• 17. mdpi.com [mdpi.com]
• 18. Systematic Scoring Analysis for Intestinal Inflammation in a Murine Dextran Sodium Sulfate-Induced Colitis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 19. socmucimm.org [socmucimm.org]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Design, Synthesis, and Evaluation of Cytotoxic Effects of Functional Fatty Acid Derivatives as Potential Antineoplastic Agents for Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Anti-inflammatory Properties of 10-Hydroxy-cis-12-octadecenoic Acid (10-HOE)

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a gut microbial metabolite of linoleic acid, is emerging as a potent anti-inflammatory agent with therapeutic potential for a range of inflammatory conditions. This technical guide provides a comprehensive overview of the current understanding of 10-HOE's anti-inflammatory properties, focusing on its mechanisms of action, quantitative effects on inflammatory markers, and detailed experimental protocols for its study. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals investigating novel anti-inflammatory therapeutics.

Introduction

Chronic inflammation is a key pathological feature of numerous diseases, including inflammatory bowel disease (IBD), atopic dermatitis, and metabolic disorders. The gut microbiome plays a crucial role in modulating host immune responses, and its metabolites are increasingly recognized for their therapeutic potential. 10-Hydroxy-cis-12-octadecenoic acid (10-HOE) is a hydroxy fatty acid produced from linoleic acid by gut bacteria such as Lactobacillus plantarum. Accumulating evidence suggests that 10-HOE possesses significant anti-inflammatory and immunomodulatory activities. This guide synthesizes the available scientific literature to provide an in-depth technical understanding of 10-HOE's anti-inflammatory properties.

Mechanisms of Action

The anti-inflammatory effects of 10-HOE are primarily mediated through its interaction with G protein-coupled receptor 40 (GPR40) and subsequent modulation of downstream signaling pathways. There is also evidence suggesting a potential role for peroxisome proliferator-activated receptor-gamma (PPARγ) activation.

GPR40 Signaling Pathway

10-HOE has been shown to be an agonist of GPR40, a receptor predominantly expressed in pancreatic β-cells and intestinal enteroendocrine cells. Activation of GPR40 by 10-HOE in intestinal epithelial cells triggers a signaling cascade involving the mitogen-activated protein kinase kinase (MEK) and extracellular signal-regulated kinase (ERK) pathway. This GPR40-MEK-ERK pathway is implicated in the amelioration of intestinal epithelial barrier impairment, a key factor in inflammatory bowel disease.

Caption: 10-HOE activates the GPR40-MEK-ERK signaling pathway.

Modulation of the NF-κB Pathway

The nuclear factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation. While direct inhibition of NF-κB by 10-HOE is not fully elucidated, studies on its effects in microglial cells suggest that it does not inhibit the translocation of the p65 subunit of NF-κB or the degradation of its inhibitor, IκB. However, the observed reduction in pro-inflammatory cytokine production, such as TNF-α, which are downstream targets of NF-κB, suggests an indirect modulatory effect on this pathway, potentially through the GPR40-MEK-ERK axis.

Caption: Potential indirect modulation of the NF-κB signaling pathway by 10-HOE.

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Activation

PPARγ is a nuclear receptor that plays a critical role in regulating inflammation and metabolism. While direct binding and activation of PPARγ by 10-HOE requires further quantitative confirmation (EC50 values are not yet established), related microbial metabolites of linoleic acid have been shown to act as PPARγ agonists. Activation of PPARγ can lead to the suppression of pro-inflammatory gene expression, suggesting another potential avenue for the anti-inflammatory effects of 10-HOE.

Caption: Potential activation of the PPARγ signaling pathway by 10-HOE.

Quantitative Data on Anti-inflammatory Effects

While extensive dose-response studies providing specific IC50 and EC50 values for 10-HOE are still emerging, existing research provides valuable quantitative insights into its anti-inflammatory efficacy.

Table 1: Effect of 10-HOE on Inflammatory Markers in a DSS-Induced Colitis Mouse Model

Parameter	Control (DSS only)	10-HOE (30 µ g/mouse/day ) + DSS	Reference
Body Weight Change	Significant loss	Prevention of body weight loss
Stool Score	Increased	Improved stool consistency
Colon Length	Shortened	Prevention of colon shortening
TNF-α mRNA Expression (Colon)	Upregulated	Suppressed
TNFR2 mRNA Expression (Colon)	Upregulated	Suppressed

Table 2: Effect of 10-HOE on Intestinal Epithelial Barrier Function in Caco-2 Cells

Treatment	Transepithelial Electrical Resistance (TEER)	FITC-dextran (FD-4) Permeability	IL-8 Secretion	Reference
Control	Baseline	Baseline	Baseline
IFN-γ + TNF-α	Decreased	Increased	Markedly Increased
10-HOE (10 µM) + IFN-γ + TNF-α	Significantly restored	Significantly suppressed increase	Significantly suppressed

Note: Specific quantitative values (e.g., pg/mL for cytokines, absolute TEER values) were not consistently reported in the reviewed literature. The table reflects the observed trends.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of 10-HOE's anti-inflammatory properties.

DSS-Induced Colitis Mouse Model

Caption: Workflow for the DSS-induced colitis mouse model.

Protocol Details:

• Animal Model: Male C57BL/6 mice, 8 weeks old, are typically used.

• Acclimatization: Animals are acclimatized for at least one week before the experiment.

• Grouping: Mice are randomly divided into a control group (DSS only) and a treatment group (10-HOE + DSS).

• 10-HOE Administration: The treatment group receives daily oral gavage of 10-HOE (e.g., 30 µg in a vehicle like water with 2% DMSO) for a pre-treatment period (e.g., 5 days) and throughout the DSS administration period. The control group receives the vehicle.

• Colitis Induction: Colitis is induced by providing drinking water containing 2-3% (w/v) dextran (B179266) sulfate (B86663) sodium (DSS, MW 36,000-50,000) ad libitum for 7 consecutive days.

• Monitoring: Body weight, stool consistency, and the presence of blood in the stool are monitored daily to calculate the Disease Activity Index (DAI).

• Termination and Sample Collection: At the end of the experimental period (e.g., day 8 or later), mice are euthanized. The entire colon is excised, and its length is measured. Colon tissue is collected for histological analysis (formalin-fixed, paraffin-embedded, and H&E stained), and for RNA and protein extraction to analyze inflammatory markers.

Caco-2 Cell Intestinal Barrier Assay

Caption: Workflow for the Caco-2 intestinal barrier assay.

Protocol Details:

• Cell Culture: Caco-2 cells are seeded onto Transwell permeable supports (e.g., 0.4 µm pore size) and cultured for approximately 21 days to allow for differentiation into a polarized monolayer with tight junctions.

• Monolayer Integrity: The integrity of the cell monolayer is monitored by measuring the transepithelial electrical resistance (TEER) using a voltmeter. A stable and high TEER value indicates a confluent and tight monolayer.

• Treatment: The Caco-2 monolayers are pre-treated with 10-HOE (e.g., 10 µM) or vehicle for a specified period (e.g., 24 hours).

• Induction of Barrier Dysfunction: Intestinal inflammation is mimicked by adding pro-inflammatory cytokines, such as IFN-γ and TNF-α, to the culture medium.

• TEER Measurement: TEER is measured at various time points after cytokine treatment to assess the effect of 10-HOE on maintaining barrier integrity.

• Permeability Assay: Paracellular permeability is assessed by adding a fluorescent marker, such as FITC-dextran (FD-4), to the apical side of the Transwell. The amount of fluorescence that passes through to the basolateral side is measured over time.

• Cytokine Analysis: The supernatant from the basolateral compartment can be collected to measure the secretion of pro-inflammatory cytokines, such as IL-8, using an ELISA kit.

Conclusion

10-Hydroxy-cis-12-octadecenoic acid (10-HOE) demonstrates significant anti-inflammatory properties in preclinical models of inflammatory bowel disease and atopic dermatitis. Its mechanism of action is primarily attributed to the activation of the GPR40-MEK-ERK signaling pathway, leading to the suppression of pro-inflammatory mediators and the enhancement of intestinal barrier function. While the involvement of PPARγ and the precise modulation of the NF-κB pathway require further investigation, the existing data strongly support the potential of 10-HOE as a novel therapeutic agent for inflammatory diseases. Future research should focus on obtaining detailed dose-response data, elucidating the complete molecular interactions within its signaling pathways, and ultimately, translating these promising preclinical findings into clinical applications.

The Immunomodulatory Landscape of 10-Hydroxy-cis-12-octadecenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-cis-12-octadecenoic acid (10-HOA), a gut microbial metabolite of linoleic acid, is emerging as a significant modulator of the immune system. This technical guide provides a comprehensive overview of the immunomodulatory effects of 10-HOA, detailing its mechanisms of action, impact on various immune parameters, and the underlying signaling pathways. The information presented herein is curated from preclinical studies and is intended to inform further research and drug development efforts in the fields of immunology, gastroenterology, and dermatology.

Core Immunomodulatory Effects of 10-HOA

10-HOA exhibits a range of anti-inflammatory and immunoregulatory properties, primarily investigated in the contexts of atopic dermatitis, intestinal barrier function, and neuroinflammation. Its key effects include the amelioration of allergic skin inflammation, enhancement of gut barrier integrity, and suppression of inflammatory responses in microglial cells.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies investigating the immunomodulatory effects of 10-HOA.

Table 1: Effects of 10-HOA on Atopic Dermatitis Parameters in NC/Nga Mice

Parameter	Control Group	10-HOA-Fed Group	Percentage Change	Reference
Plasma IgE Level	High	Decreased	Significant Reduction	[1]
Skin Infiltration of Mast Cells	High	Decreased	Significant Reduction	[1]
Dermatitis Score	High	Decreased	Concomitant Decrease	[1]
Skin TNF-α Level	High	Decreased	Significant Reduction	[1]
Skin Claudin-1 Level	Low	Increased	Significant Increase	[1]

Table 2: Effects of 10-HOA on Intestinal Immunity and Gut Microbiota in NC/Nga Mice

Parameter	Control Group	10-HOA-Fed Group	Fold Change	Reference
Fecal Immunoglobulin A (IgA) Concentration	Baseline	~4 times higher	~4-fold increase	[1]

Table 3: Effects of 10-HOA on BV-2 Microglial Cell Activation

Parameter	LPS-Stimulated Control	10-HOA + LPS	Effect	Reference
Nitric Oxide (NO) Production	High	Inhibited	Suppression of iNOS expression
ERK Phosphorylation	High	Inhibited	Inhibition of activation

Signaling Pathways and Mechanisms of Action

The immunomodulatory effects of 10-HOA are, in part, mediated by its interaction with G protein-coupled receptor 40 (GPR40) and subsequent modulation of downstream signaling cascades, including the MEK-ERK pathway.

GPR40-MEK-ERK Signaling Pathway

10-HOA has been shown to ameliorate intestinal epithelial barrier impairment by regulating TNF receptor 2 (TNFR2) expression through a GPR40-MEK-ERK pathway[2]. In microglial cells, 10-HOA exerts its anti-inflammatory effects by inhibiting the phosphorylation of ERK, a key downstream component of the MAPK signaling cascade.

GPR40-MEK-ERK signaling pathway activated by 10-HOA.

Experimental Protocols

This section provides an overview of the key experimental methodologies cited in the research on 10-HOA's immunomodulatory effects.

Induction of Atopic Dermatitis-like Symptoms in NC/Nga Mice

The NC/Nga mouse is a widely used model for atopic dermatitis. Skin lesions can be induced by repeated topical application of haptens like oxazolone (B7731731) or 2,4-dinitrochlorobenzene (DNCB)[3][4].

Workflow for inducing atopic dermatitis in NC/Nga mice.

Detailed Steps:

• Shave the dorsal skin of NC/Nga mice.

• On day 0, apply a solution of 0.3% oxazolone in a vehicle of 80% acetone and 20% olive oil to the shaved area for sensitization[3].

• On subsequent days (e.g., 5, 8, 12, and 15), challenge the same skin site with the 0.3% oxazolone solution[3].

• Monitor and score the clinical signs of dermatitis, including skin thickness, redness, and scaling, on challenge days[3].

• At the end of the experimental period, sacrifice the mice and collect skin tissue for histopathological evaluation and measurement of inflammatory biomarkers[3].

Caco-2 Cell Intestinal Barrier Function Assay

Caco-2 cells, a human colon adenocarcinoma cell line, are used to model the intestinal epithelial barrier in vitro.

Cell Culture and Treatment:

• Culture Caco-2 cells in Dulbecco's modified Eagle's medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and penicillin-streptomycin.

• Seed cells on permeable supports (e.g., Transwell inserts) and allow them to differentiate for approximately 21 days to form a confluent monolayer with well-developed tight junctions.

• To assess the protective effect of 10-HOA, pre-treat the Caco-2 monolayers with 10-HOA for a specified period before challenging with an inflammatory stimulus like tumor necrosis factor-alpha (TNF-α) to induce barrier disruption.

Barrier Integrity Measurement:

• Transepithelial Electrical Resistance (TEER): Measure TEER across the cell monolayer using a voltmeter. A decrease in TEER indicates increased paracellular permeability and compromised barrier function.

• Paracellular Permeability Assay: Add a fluorescently labeled, non-absorbable marker (e.g., FITC-dextran) to the apical side of the monolayer. Measure the amount of fluorescence that passes through to the basolateral side over time. An increase in flux indicates barrier disruption.

Analysis of Tight Junction Proteins:

• Western Blotting: Lyse the Caco-2 cells and perform western blot analysis to quantify the expression levels of key tight junction proteins such as claudin-1, occludin, and ZO-1.

• Immunofluorescence: Fix and stain the Caco-2 monolayers with antibodies against tight junction proteins to visualize their localization and integrity at the cell-cell junctions.

BV-2 Microglial Cell Inflammation Assay

BV-2 cells are an immortalized murine microglial cell line used to study neuroinflammatory processes.

Cell Culture and Stimulation:

• Culture BV-2 cells in DMEM supplemented with FBS and antibiotics.

• To induce an inflammatory response, stimulate the cells with lipopolysaccharide (LPS) at a concentration of 100 ng/mL for a specified duration (e.g., 18-24 hours)[2][5].

• To evaluate the anti-inflammatory effects of 10-HOA, pre-treat the cells with varying concentrations of 10-HOA before adding LPS.

Measurement of Inflammatory Mediators:

• Nitric Oxide (NO) Production: Measure the accumulation of nitrite, a stable product of NO, in the culture supernatant using the Griess reagent.

• Cytokine Production: Quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the culture supernatant using enzyme-linked immunosorbent assay (ELISA) kits.

Analysis of Signaling Pathways:

• Western Blotting: Prepare cell lysates and perform western blotting to analyze the phosphorylation status of key signaling proteins like ERK1/2 to determine the effect of 10-HOA on their activation.

Conclusion and Future Directions

10-Hydroxy-cis-12-octadecenoic acid demonstrates significant immunomodulatory potential, with promising therapeutic implications for inflammatory conditions such as atopic dermatitis and inflammatory bowel disease. Its ability to enhance gut barrier function and suppress inflammatory responses in immune cells highlights its role as a key mediator of the gut-skin axis and gut-brain axis.

Future research should focus on elucidating the full spectrum of its molecular targets and signaling pathways in different immune cell types. Further preclinical studies are warranted to evaluate its efficacy and safety in a broader range of inflammatory and autoimmune disease models. The development of stable and targeted delivery systems for 10-HOA could pave the way for its clinical translation as a novel immunomodulatory agent.

References

• 1. Tight Junction Proteins Claudin-2 and -12 Are Critical for Vitamin D-dependent Ca2+ Absorption between Enterocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of BV2 microglia by lipopolysaccharide triggers an inflammatory reaction in PC12 cell apoptosis through a toll-like receptor 4-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. criver.com [criver.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Lipopolysaccharide Preconditioning Induces an Anti-inflammatory Phenotype in BV2 Microglia - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 10-Hydroxy-cis-12-octadecenoic Acid (10-HOE) and Its Role in Glucose Homeostasis

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: 10-Hydroxy-cis-12-octadecenoic acid (10-HOE), also known as HYA, is a functional fatty acid metabolite produced from dietary linoleic acid by gut microorganisms.[1] Emerging research has identified 10-HOE as a significant modulator of host metabolism, particularly in the context of glucose homeostasis. This technical guide provides a comprehensive overview of the mechanisms of action, quantitative effects, and key experimental protocols used to investigate the anti-diabetic potential of 10-HOE. It aims to serve as a detailed resource for researchers and professionals in the fields of metabolic disease and drug development.

Core Mechanisms of Action

10-HOE exerts its effects on glucose metabolism primarily by acting as a signaling molecule that activates specific G protein-coupled receptors (GPCRs) in the intestine and other metabolic tissues. The primary targets identified are GPR40 (also known as FFAR1) and GPR120 (FFAR4).[2][3]

GPR40/GPR120 Signaling Cascade

Activation of GPR40 and GPR120 by 10-HOE initiates a cascade of intracellular events that are critical for its metabolic benefits.[4][5] In intestinal enteroendocrine L-cells, this signaling promotes the secretion of glucagon-like peptide-1 (GLP-1), a key incretin (B1656795) hormone that enhances glucose-dependent insulin (B600854) secretion from pancreatic β-cells.[2][6]

The binding of 10-HOE to these Gαq/11-coupled receptors stimulates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i), a crucial step for GLP-1 exocytosis.[7] Concurrently, this pathway can activate the MEK-ERK signaling module, which has been implicated in the regulation of gene expression and cellular function.[7]

Figure 1: 10-HOE Signaling Pathway for GLP-1 Secretion.

AMPK Activation and GLUT4 Translocation

Beyond incretin effects, other fatty acids have been shown to influence glucose uptake in peripheral tissues like adipose and muscle through pathways involving AMP-activated protein kinase (AMPK).[8][9] Activation of AMPK can stimulate the translocation of glucose transporter 4 (GLUT4) to the plasma membrane, thereby increasing glucose uptake from the circulation.[9][10] While direct studies extensively detailing 10-HOE's effect on the AMPK/GLUT4 axis are emerging, this remains a plausible and significant secondary mechanism contributing to its insulin-sensitizing effects. The GPR120-mediated increase in glucose uptake in adipocytes has been shown to be dependent on Gαq/11 signaling but independent of the β-arrestin-2 pathway.[4][6]

Quantitative Data on Bioactivity and Efficacy

The following tables summarize key quantitative findings from in vitro and in vivo studies, demonstrating the potency and effects of 10-HOE on various components of glucose homeostasis.

Parameter	Cell Line	Value	Description	Reference
EC₅₀ for GPR40	HEK293 (human)	7.51 µM	Concentration for 50% maximal response in calcium mobilization.	[3]
EC₅₀ for GPR120	HEK293 (human)	8.1 µM	Concentration for 50% maximal response in calcium mobilization.	[3]
Glucose Uptake	Primary Adipocytes	Modest Increase	Ligand-stimulation of GPR120 led to a modest increase in glucose uptake.	[4]

Table 1: In Vitro Bioactivity of 10-HOE.

Parameter	Animal Model	Treatment	Result	Reference
Body Weight	High-Fat Diet Mouse	1 g/kg 10-HOE	Reduction in body weight.	[3]
GLP-1 Release	High-Fat Diet Mouse	1 g/kg 10-HOE	Increased GLP-1 release.	[3]
Glucose Tolerance	High-Fat Diet/STZ Mouse	100 mg/kg 10-HDA	Reduced fasting blood glucose.	[11]
Insulin Levels	High-Fat Diet/STZ Mouse	100 mg/kg 10-HDA	Increased insulin levels.	[11]

Table 2: In Vivo Efficacy of 10-HOE and Related Compounds.

\Note: Data for 10-Hydroxy-2-decenoic acid (10-HDA) is included as a related hydroxy fatty acid demonstrating anti-diabetic effects via the PI3K/AKT pathway.*[11]

Key Experimental Protocols

Reproducible and standardized protocols are essential for studying the effects of 10-HOE. Below are detailed methodologies for common in vivo and in vitro assays.

In Vivo Study Workflow: Oral Glucose Tolerance Test (OGTT)

The OGTT is a fundamental procedure to assess how an organism handles a glucose load, providing insights into insulin secretion and sensitivity.[12][13]

Figure 2: Workflow for an In Vivo Oral Glucose Tolerance Test.

Detailed OGTT Protocol:

• Animal Model: Use age- and weight-matched mice (e.g., 8-week-old C57BL/6J male mice). For diet-induced obesity models, feed a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks.[14][15]

• Fasting: Fast mice for 6 hours prior to the test, with free access to water. Overnight fasting (12-16 hours) is also common but may induce a state of starvation, altering results.

• Baseline Measurement (t=0): Immobilize the mouse and make a small incision (1-2 mm) at the tip of the tail. Collect a drop of blood to measure basal glucose using a standard glucometer.[15]

• Glucose Administration: Administer a 20% D-glucose solution (sterile) via oral gavage at a dose of 2 g/kg body weight. Start a timer immediately.[15][16]

• Blood Sampling: Collect blood from the tail incision at subsequent time points, typically 15, 30, 60, 90, and 120 minutes post-gavage, and measure blood glucose at each point.[16]

• Data Analysis: Plot the mean blood glucose concentration at each time point. Calculate the Area Under the Curve (AUC) to quantify total glucose excursion, which is a key indicator of glucose tolerance.

In Vitro Assay: Adipocyte Glucose Uptake

This assay measures the direct effect of a compound on the ability of adipocytes to take up glucose, often using a radiolabeled glucose analog like 2-deoxy-D-[³H]glucose.

Protocol for 3T3-L1 Adipocytes:

• Cell Culture and Differentiation: Culture 3T3-L1 preadipocytes to confluence. Induce differentiation into mature adipocytes using a standard cocktail containing insulin, dexamethasone, and IBMX. Mature, lipid-laden adipocytes are typically ready for experiments 8-12 days post-induction.

• Serum Starvation: To establish a basal state, starve mature adipocytes in serum-free DMEM for 2-4 hours.

• Pre-incubation: Wash cells with Krebs-Ringer-HEPES (KRH) buffer. Pre-incubate the cells with 10-HOE at various concentrations (e.g., 1-100 µM) for 30-60 minutes. Include a positive control (e.g., insulin at 100 nM) and a vehicle control.

• Glucose Uptake Initiation: Add 2-deoxy-D-[³H]glucose (e.g., at 0.5 µCi/mL) to each well and incubate for 10-15 minutes at 37°C.

• Termination and Lysis: Stop the uptake by washing the cells rapidly three times with ice-cold PBS. Lyse the cells using a lysis buffer (e.g., 0.1% SDS).

• Quantification: Transfer the cell lysate to a scintillation vial, add scintillation cocktail, and measure the incorporated radioactivity using a scintillation counter. The counts per minute (CPM) are proportional to the amount of glucose taken up by the cells.

Isolation and Quantification of 10-HOE

The analysis of 10-HOE in biological samples is crucial for pharmacokinetic and metabolic studies.

Protocol for Extraction and LC-MS/MS Analysis:

• Sample Preparation (e.g., Feces, Plasma): Homogenize fecal samples or use plasma directly. Add an internal standard (e.g., a deuterated version of 10-HOE).

• Lipid Extraction: Perform a liquid-liquid extraction using a solvent system like Folch (chloroform:methanol, 2:1 v/v) or Bligh-Dyer (chloroform:methanol:water).[17][18]

• Derivatization (Optional): While not always necessary with modern mass spectrometers, derivatization of the carboxylic acid group can improve chromatographic behavior and sensitivity.

• LC-MS/MS Analysis:

  • Chromatography: Use a reverse-phase C18 column.

  • Mobile Phase: A typical gradient would involve water with 0.1% acetic acid (Solvent A) and an organic mixture like acetonitrile/methanol (4:1, v/v) (Solvent B).[17]

  • Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI-) mode. Use Multiple Reaction Monitoring (MRM) for quantification, monitoring specific precursor-to-product ion transitions for 10-HOE and the internal standard.[17]

Conclusion and Future Directions

10-Hydroxy-cis-12-octadecenoic acid is a promising gut microbial metabolite with significant potential for the management of type 2 diabetes and related metabolic disorders. Its primary mechanism involves the activation of intestinal GPR40/GPR120, leading to enhanced GLP-1 secretion and subsequent improvements in glucose control.[1][2] The quantitative data underscore its physiological relevance, and the established experimental protocols provide a robust framework for further investigation.

Future research should focus on:

• Clinical Trials: Translating the promising preclinical findings into human studies to assess the safety and efficacy of 10-HOE or its stable analogs.

• Synergistic Effects: Investigating the interplay between 10-HOE and other gut microbial metabolites in regulating host metabolism.

• Pharmacokinetics and Bioavailability: Characterizing the absorption, distribution, metabolism, and excretion (ADME) profile of 10-HOE to optimize dosing and delivery.

• AMPK/GLUT4 Pathway: Further elucidating the direct effects of 10-HOE on insulin-independent glucose uptake mechanisms in muscle and adipose tissue.

By continuing to explore these avenues, the full therapeutic potential of 10-HOE as a novel agent for promoting metabolic health can be realized.

References

• 1. HYA (10-hydroxy-cis-12-octadecenoic acid): Gut microbial lipid metabolite | Noster Inc. [noster.inc]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. A Gpr120 Selective Agonist Improves Insulin Resistance and Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinetic Evidence for Unique Regulation of GLUT4 Trafficking by Insulin and AMP-activated Protein Kinase Activators in L6 Myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. AMPK Enhances Insulin-Stimulated GLUT4 Regulation via Lowering Membrane Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. AMPK and Exercise: Glucose Uptake and Insulin Sensitivity [e-dmj.org]
• 11. Glucose metabolism enhancement by 10-hydroxy-2-decenoic acid via the PI3K/AKT signaling pathway in high-fat-diet/streptozotocin induced type 2 diabetic mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. journals.physiology.org [journals.physiology.org]
• 13. joe.bioscientifica.com [joe.bioscientifica.com]
• 14. Tissue-dependent effects of cis-9,trans-11- and trans-10,cis-12-CLA isomers on glucose and lipid metabolism in adult male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Video: Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose Tolerance Test OGTT and Insulin Tolerance Test ITT [jove.com]
• 16. Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose Tolerance Test (OGTT) and Insulin Tolerance Test (ITT) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jsbms.jp [jsbms.jp]
• 18. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]

Natural Sources of 10-Hydroxy-cis-12-octadecenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-cis-12-octadecenoic acid (10-HOE) is a bioactive fatty acid metabolite derived from linoleic acid, an essential omega-6 fatty acid. Produced by select species of gut microorganisms, 10-HOE has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the natural sources of 10-HOE, its biosynthesis, and detailed methodologies for its analysis. The information presented herein is intended to support researchers, scientists, and drug development professionals in their exploration of this promising compound.

Natural Sources of 10-Hydroxy-cis-12-octadecenoic Acid

The primary natural sources of 10-HOE are gut-dwelling lactic acid bacteria, which synthesize this compound from dietary linoleic acid. Species within the genera Lactobacillus and Bifidobacterium are the most well-documented producers. These microorganisms are commonly found in the gastrointestinal tracts of mammals, including humans, and are also utilized in the fermentation of various foods.

While the presence of 10-HOE is intrinsically linked to these microbial sources, quantitative data on its concentration in commercially available fermented foods remains limited. The majority of current research focuses on the production of 10-HOE in controlled laboratory settings.

Microbial Production of 10-HOE

Several studies have identified specific bacterial strains capable of producing 10-HOE. The production is strain-dependent and influenced by various factors, including the concentration of linoleic acid in the growth medium and the fermentation conditions.

Microbial Source	Strain	Substrate Concentration	10-HOE Concentration	Reference
Lactiplantibacillus plantarum	ZS2058 (recombinant)	5 g/L Linoleic Acid	2.4 ± 0.1 g/L	[1]

Note: The concentration reported for L. plantarum ZS2058 was achieved under optimized laboratory conditions with a recombinant strain and may not be representative of wild-type strains or levels in fermented foods.

Biosynthesis of 10-Hydroxy-cis-12-octadecenoic Acid

The biosynthesis of 10-HOE from linoleic acid is a key step in the microbial pathway for the production of conjugated linoleic acids (CLAs), which are also of significant research interest. The primary enzyme responsible for the conversion of linoleic acid to 10-HOE is linoleate hydratase , also known as myosin-cross-reactive antigen (MCRA) . This FAD-dependent enzyme catalyzes the hydration of the cis-9 double bond of linoleic acid to form 10-HOE.[2][3][4][5][6]

Further enzymatic reactions can then convert 10-HOE into other metabolites, including various isomers of CLA.

Biosynthesis of 10-HOE from Linoleic Acid.

Experimental Protocols

Accurate quantification of 10-HOE from natural sources is critical for research and development. The following sections detail established protocols for the extraction and analysis of 10-HOE using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Extraction of 10-HOE from Microbial Cultures

This protocol is adapted from methodologies described for the analysis of fatty acid metabolites from bacterial cultures.

Materials:

• Bacterial culture broth

• Internal standard (e.g., deuterated 10-HOE)

• Ethyl acetate (B1210297)

• Hexane

• Methanol (B129727)

• Hydrochloric acid (HCl)

• Sodium sulfate (B86663) (anhydrous)

• Centrifuge

• Vortex mixer

• Rotary evaporator or nitrogen evaporator

Procedure:

• Cell Lysis and Lipid Extraction:

  • To a known volume of bacterial culture, add an appropriate amount of internal standard.

  • Acidify the culture to a pH of approximately 3-4 with HCl to protonate the fatty acids.

  • Extract the lipids by adding a 2:1 (v/v) mixture of ethyl acetate and hexane. Vortex vigorously for 5 minutes.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully collect the upper organic layer.

  • Repeat the extraction process on the aqueous layer twice more.

  • Pool the organic extracts.

• Drying and Concentration:

  • Dry the pooled organic extract over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness under a stream of nitrogen or using a rotary evaporator at a temperature not exceeding 40°C.

• Sample Reconstitution:

  • Reconstitute the dried lipid extract in a known volume of a suitable solvent (e.g., methanol or hexane) for subsequent analysis.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the quantification of fatty acids. Derivatization is typically required to increase the volatility of 10-HOE.

Derivatization (Trimethylsilyl Ester Formation):

• To the dried lipid extract, add a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Incubate the mixture at 60-80°C for 30-60 minutes to ensure complete derivatization.

• The derivatized sample is now ready for GC-MS analysis.

GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 250°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-550.

• Data Acquisition: Selective Ion Monitoring (SIM) mode can be used for enhanced sensitivity and specificity, monitoring characteristic ions of the derivatized 10-HOE.

GC-MS Analysis Workflow for 10-HOE.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the analysis of 10-HOE without the need for derivatization.

LC-MS/MS Parameters:

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent.

• Column: Acquity UPLC BEH C18 (1.7 µm, 2.1 x 100 mm) or equivalent.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-10 min: 30-100% B

  • 10-12 min: 100% B

  • 12.1-15 min: 30% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Sciex Triple Quad 5500 or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): m/z 297.2

  • Product Ions (Q3): Monitor specific fragment ions for quantification and confirmation.

LC-MS/MS Analysis Workflow for 10-HOE.

Signaling Pathways and Biological Activity

Recent research has begun to elucidate the biological activities of 10-HOE and its downstream signaling pathways. Notably, 10-HOE has been shown to interact with G-protein coupled receptors (GPCRs), such as GPR40, which are involved in various physiological processes, including metabolic regulation and inflammation.[7] The activation of these receptors by 10-HOE may contribute to its observed beneficial effects.

Simplified Signaling Pathway of 10-HOE via GPR40.

Conclusion and Future Directions

10-Hydroxy-cis-12-octadecenoic acid is a microbially-produced fatty acid with promising therapeutic potential. The primary natural sources are gut bacteria of the Lactobacillus and Bifidobacterium genera. While robust analytical methods for its quantification exist, there is a clear need for further research to determine the concentration of 10-HOE in a wider range of natural sources, including various fermented foods and the human gut under different dietary conditions. Such data will be invaluable for understanding the contribution of dietary and microbial sources of 10-HOE to human health and for the development of novel therapeutics and functional foods.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Conjugated Linoleic Acid Production by Bifidobacteria: Screening, Kinetic, and Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Hydroxy-Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. mdpi.com [mdpi.com]
• 6. Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]

The Role of 10-Hydroxy-cis-12-Octadecenoic Acid as a Key Intermediate in the Microbial Synthesis of Conjugated Linoleic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Conjugated linoleic acids (CLAs) are positional and geometric isomers of linoleic acid that have garnered significant attention for their potential therapeutic benefits, including anti-carcinogenic, anti-atherosclerotic, and body composition-modulating properties. While chemical synthesis is possible, it often yields a complex mixture of isomers, some of which may be biologically inactive.[1] Microbial fermentation presents a highly specific and environmentally friendly alternative for producing biologically active CLA isomers.[1][2] A critical intermediate in the microbial conversion of linoleic acid (LA) to CLA is 10-hydroxy-cis-12-octadecenoic acid (10-HOcE). This technical guide elucidates the biochemical pathway involving 10-HOcE, details the key microorganisms and enzymes, presents quantitative data on conversion efficiencies, and provides comprehensive experimental protocols for its study.

The Biochemical Pathway: A Hydration-Dehydration Mechanism

The transformation of linoleic acid to CLA by various bacteria, notably species of Lactobacillus and Bifidobacterium, is not a direct, single-step isomerization.[3] Instead, it involves a multi-step process where 10-HOcE is a crucial intermediate.[3][4] The pathway begins with the hydration of linoleic acid at the C10 position to form 10-HOcE. This reaction is catalyzed by the enzyme linoleate (B1235992) hydratase, also known as myosin-cross-reactive antigen (MCRA).[5][6] Subsequently, 10-HOcE is dehydrated and isomerized to yield CLA.[7]

Studies with Lactobacillus acidophilus have demonstrated this sequence by observing the accumulation of 10-HOcE prior to CLA formation. When isolated 10-HOcE was used as the substrate, it was successfully converted to CLA, confirming its role as an intermediate.[3][4] Similarly, in Bifidobacterium, 10-HOcE is generated from LA and then converted to LA before the final accumulation of CLA, indicating a reversible hydration step catalyzed by the bifidobacterial MCRA enzyme.[5][6]

Caption: Microbial conversion of Linoleic Acid to CLA via the 10-HOcE intermediate.

Key Microorganisms and Enzymes

Several strains of lactic acid bacteria (LAB) and bifidobacteria are known to produce CLA from linoleic acid. The ability to perform this bioconversion is highly strain-specific.[8]

• Lactobacillus species : L. acidophilus, L. plantarum, and L. rhamnosus are prominent CLA producers that utilize the 10-HOcE pathway.[4][7][9] The enzyme system responsible for CLA production in L. acidophilus appears to be induced by the presence of linoleic acid in the cultivation medium.[10][11]

• Bifidobacterium species : Strains such as Bifidobacterium breve have shown high efficiency in converting LA to the cis-9, trans-11 CLA isomer, which is considered one of the most biologically active forms.[2][12] Their MCRA enzyme facilitates the initial hydration of LA to 10-HOcE.[5][6]

The primary enzyme, linoleate hydratase (MCRA) , is a fatty acid hydratase that catalyzes the addition of water to the double bond of linoleic acid.[6] In some bacteria, this enzyme is FAD-dependent.[6] A related enzyme, oleate (B1233923) hydratase , catalyzes the hydration of oleic acid to 10-hydroxystearic acid and is also being explored for the production of hydroxylated fatty acids.[13][14][15]

Quantitative Analysis of Conversion Efficiency

The efficiency of converting linoleic acid to CLA via the 10-HOcE intermediate varies significantly based on the microbial strain and reaction conditions. The following tables summarize key quantitative data from published studies.

Microorganism	Substrate & Concentration	Key Conditions	Conversion / Yield	Primary CLA Isomer(s)	Reference(s)
Lactobacillus acidophilus AKU 1137	Linoleic Acid (5 mg/mL)	Washed cells, microaerobic, 4 days	>95% conversion; CLA >80% of total fatty acids	cis-9, trans-11 / trans-9, cis-11; trans-9, trans-11	[4][10][11]
Lactobacillus plantarum	Linoleic Acid (0.03%)	Whole cells, pre-incubated with LA	480 mg 10-HOcE / g cells	(Intermediate production)	[9]
Lactobacillus plantarum ZS2058	Linoleic Acid	Resting cells	54.3% conversion	Not specified	[12]
Bifidobacterium breve	Linoleic Acid	CLA-free LA medium	65% conversion	cis-9, trans-11	[2]
Lactobacillus acidophilus ADH	Linoleic Acid	MRS broth	630 mg/L CLA	Not specified	[1]
Lactococcus lactis I-01	Sunflower Oil (0.1 g/L milk)	Fermented milk	Highest producer among 14 LAB strains tested	Not specified	[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections provide synthesized protocols based on common practices cited in the literature.

Protocol 1: Cultivation of Microorganisms for CLA Production

This protocol describes the preparation of bacterial cells for use in biotransformation reactions.

• Activation: Activate lyophilized or frozen stock cultures (e.g., L. plantarum) by inoculating into MRS broth and incubating for 24 hours at 37°C.[16]

• Inductive Culturing: Subculture the activated cells into fresh MRS medium containing an inducing concentration of linoleic acid (e.g., 0.03% - 0.1% w/v).[9][11] Incubate for 24-72 hours at the optimal temperature for the strain (e.g., 37°C) with gentle agitation (e.g., 120 rpm).[16]

• Cell Harvesting: Harvest the cells from the culture medium by centrifugation (e.g., 8,000 x g for 10-30 minutes).[11][16]

• Washing: Discard the supernatant and wash the cell pellet twice with a sterile saline solution (0.85% NaCl) or a phosphate (B84403) buffer to remove residual medium components. Centrifuge after each wash.[11][16]

• Preparation of Washed Cells: The final cell pellet constitutes the "washed cells" and can be used immediately for the biotransformation reaction or lyophilized for storage.

Protocol 2: Whole-Cell Biotransformation of Linoleic Acid

This protocol outlines the conversion of LA to CLA using the prepared washed cells.

Caption: General experimental workflow for microbial CLA production and analysis.

• Reaction Setup: In a sterile screw-cap tube, prepare a reaction mixture consisting of a suitable buffer (e.g., 100 mM potassium phosphate, pH 6.5) and the washed cells (e.g., 5% v/v).[11][16]

• Substrate Addition: Add the linoleic acid substrate to the desired final concentration (e.g., 1-5 mg/mL). Tween 80 (e.g., 1 mg/mL) may be included as an emulsifier to improve substrate availability.[16]

• Incubation: Incubate the reaction mixture at 37°C for 24 to 96 hours with gentle shaking. For many strains like L. acidophilus, microaerobic conditions are essential for the conversion of the 10-HOcE intermediate to CLA and should be maintained.[4][10]

• Reaction Termination: Stop the reaction by adding a solvent mixture for lipid extraction (e.g., chloroform/methanol).

Protocol 3: Extraction and Analysis of Fatty Acids

This protocol covers the extraction and quantification of the fatty acid products.

• Lipid Extraction: Extract total lipids from the reaction mixture using a standard method, such as the Bligh & Dyer method with a chloroform:methanol (B129727):water solvent system.

• Fatty Acid Methylation: Evaporate the solvent from the lipid extract under nitrogen. Prepare fatty acid methyl esters (FAMEs) by transesterification, for example, by heating the lipid residue with 0.5 M sodium methoxide (B1231860) in methanol at 50°C for 30 minutes.[11] This step is critical for making the fatty acids volatile for GC analysis.

• Gas Chromatography (GC) Analysis:

  • Column: Use a polar capillary column suitable for FAME separation (e.g., Supelcowax-10, 60 m x 0.53 mm).[17]

  • Conditions: Set up a temperature gradient program. For example, start at a lower temperature (e.g., 40°C), hold for 5 minutes, then ramp to 220°C at 20°C/min and hold for 30 minutes.[17]

  • Detection: Use a Flame Ionization Detector (FID) for quantification.[17]

  • Identification: Identify peaks by comparing their retention times with those of pure standards (e.g., cis-9, trans-11 CLA, 10-HOcE). Use an internal standard (e.g., heptadecanoic acid, C17:0) for accurate quantification.[17] For structural confirmation, Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.[18]

Conclusion and Future Perspectives

10-hydroxy-cis-12-octadecenoic acid is unequivocally a key intermediate in the biosynthesis of CLA from linoleic acid by a variety of probiotic bacteria. The pathway, involving an initial hydration by linoleate hydratase (MCRA) followed by dehydration and isomerization, offers a stereospecific route to producing biologically valuable CLA isomers. Understanding this mechanism allows for the targeted selection of microbial strains and the optimization of bioprocess conditions to enhance yields. Future research should focus on the genetic engineering of production strains to overexpress key enzymes like MCRA, optimizing fermentation conditions in bioreactors for industrial scale-up, and exploring the full range of hydroxy fatty acid intermediates that may be produced by the gut microbiota and their potential physiological roles.[19]

References

• 1. Conjugated linoleic acid production by lactic acid bacteria: a bio-transformation study in media with oil hydrolysates - MedCrave online [medcraveonline.com]
• 2. Production of conjugated linoleic acid by lactic acid bacteria; important factors and optimum conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Conjugated Linoleic Acid Accumulation via 10-Hydroxy-12-Octadecaenoic Acid during Microaerobic Transformation of Linoleic Acid by Lactobacillus acidophilus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Microbial Production of Conjugated Linoleic Acid and Conjugated Linolenic Acid Relies on a Multienzymatic System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Chemoenzymatic conversion of linoleic acid into conjugated linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] Conjugated Linoleic Acid Accumulation via 10-Hydroxy-12-Octadecaenoic Acid during Microaerobic Transformation of Linoleic Acid by Lactobacillus acidophilus | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Biosynthesis of conjugated linoleic acid: current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enzymatic synthesis of 10-oxostearic acid in high space-time yield via cascade reaction of a new oleate hydratase and an alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Independent evolution of oleate hydratase clades in Bacillales reflects molecular convergence [frontiersin.org]
• 16. Bioconversion enhancement of conjugated linoleic acid by Lactobacillus plantarum using the culture media manipulation and numerical optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effect of Linoleic Acid Concentration on Conjugated Linoleic Acid Production by Butyrivibrio fibrisolvens A38 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. jsbms.jp [jsbms.jp]

Antifungal Activity of 10-Hydroxy-cis-12-octadecenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-cis-12-octadecenoic acid (10-HODHE) is a hydroxy fatty acid produced from the metabolism of linoleic acid by the gut bacterium Lactobacillus plantarum.[1][2][3] While recognized for its anti-inflammatory properties in the intestine, 10-HODHE has also been identified as a compound with antifungal activity.[1][2][3] This technical guide provides a comprehensive overview of the current understanding of the antifungal properties of 10-HODHE, including its proposed mechanism of action, and offers detailed experimental protocols for its evaluation. Due to the limited specific research on the antifungal aspects of 10-HODHE, this guide also incorporates data from closely related hydroxy fatty acids to provide a broader context for its potential efficacy and mode of action.

Quantitative Antifungal Data

Direct quantitative data on the antifungal activity of 10-Hydroxy-cis-12-octadecenoic acid is limited in publicly available literature. However, studies on other hydroxy fatty acids produced by Lactobacillus species provide valuable insights into the potential potency of this class of compounds against various fungal species. The following tables summarize the Minimum Inhibitory Concentrations (MICs) for related hydroxy fatty acids.

Table 1: Minimum Inhibitory Concentration (MIC) of 3-Hydroxy Fatty Acids Against Various Fungal Species

Fungal Species	3-hydroxydecanoic acid (µg/mL)	3-hydroxydodecanoic acid (µg/mL)	3-hydroxytetradecanoic acid (µg/mL)
Aspergillus fumigatus	100	25	>100
Aspergillus nidulans	50	25	>100
Penicillium roqueforti	25	25	50
Penicillium commune	100	50	>100
Kluyveromyces marxianus	50	25	10
Pichia anomala	50	25	50
Rhodotorula mucilaginosa	10	10	10

Data extracted from Sjögren et al. (2003). These compounds were identified in Lactobacillus plantarum MiLAB 14.[4]

Table 2: Minimum Inhibitory Concentration (MIC) of Other Antifungal Hydroxy Fatty Acids

Compound	Fungal Species	MIC (g/L)
Monohydroxy C18:1 fraction from L. hammesii	Aspergillus niger	0.7
Coriolic acid (13-hydroxy-9,11-octadecadienoic acid)	Penicillium roqueforti	0.1
Ricinoleic acid (12-hydroxy-9-octadecenoic acid)	Aspergillus niger	2.4

Data extracted from Black et al. (2013).[5]

Proposed Mechanism of Antifungal Action

The primary antifungal mechanism of fatty acids, including hydroxy fatty acids, is believed to be the disruption of the fungal cell membrane's integrity. This leads to increased permeability, leakage of essential intracellular components, and ultimately, cell death. The presence of a hydroxyl group in the fatty acid chain is thought to enhance this activity. While direct studies on 10-HODHE are not extensively available, the fungicidal action of similar compounds supports this proposed mechanism.

Caption: Proposed mechanism of antifungal action for 10-HODHE.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the antifungal activity of 10-Hydroxy-cis-12-octadecenoic acid. These protocols are based on established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Antifungal Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antifungal agent.

Materials:

• 10-Hydroxy-cis-12-octadecenoic acid (10-HODHE)

• Fungal isolates (e.g., Candida albicans, Aspergillus fumigatus)

• Sterile 96-well flat-bottom microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Spectrophotometer or microplate reader

• Sterile solvents for dissolving 10-HODHE (e.g., DMSO, ethanol)

• Sterile saline or phosphate-buffered saline (PBS)

Procedure:

• Inoculum Preparation:

  • For yeasts, grow the fungal isolate on Sabouraud Dextrose Agar (B569324) (SDA) at 35°C for 24-48 hours. Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. Further dilute this suspension in RPMI-1640 to achieve a final concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL.

  • For molds, grow the isolate on Potato Dextrose Agar (PDA) at 35°C until sporulation is evident. Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80. Adjust the conidial suspension to a concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL in RPMI-1640.

• Preparation of 10-HODHE Dilutions:

  • Prepare a stock solution of 10-HODHE in a suitable solvent.

  • Perform serial twofold dilutions of 10-HODHE in RPMI-1640 in the 96-well plate to achieve a range of desired concentrations.

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the 10-HODHE dilutions.

  • Include a positive control (inoculum without 10-HODHE) and a negative control (medium only).

  • Incubate the plates at 35°C for 24-48 hours (or longer for slow-growing molds).

• MIC Determination:

  • The MIC is defined as the lowest concentration of 10-HODHE that causes a significant inhibition of fungal growth (typically ≥50% for yeasts and 100% for molds) compared to the positive control. This can be assessed visually or by measuring the optical density at a suitable wavelength (e.g., 530 nm).

Determination of Minimum Fungicidal Concentration (MFC)

This assay determines the lowest concentration of an antifungal agent that kills the fungus.

Procedure:

• Following the MIC determination, take an aliquot (e.g., 10-20 µL) from each well that shows no visible growth in the MIC assay.

• Spot the aliquot onto a fresh SDA or PDA plate.

• Incubate the plates at 35°C for 24-48 hours.

• The MFC is the lowest concentration of 10-HODHE that results in no fungal growth on the agar plate (a ≥99.9% reduction in CFU/mL from the initial inoculum).

Caption: Experimental workflow for MIC and MFC determination.

Signaling Pathways

Currently, there is no published research detailing the specific signaling pathways within fungal cells that are affected by 10-Hydroxy-cis-12-octadecenoic acid. In human intestinal cells, 10-HODHE has been shown to ameliorate intestinal epithelial barrier impairment, partially through the GPR40-MEK-ERK pathway.[6][7] However, it is not known if a similar pathway is targeted in fungi to elicit its antifungal effects. Further research is required to elucidate the molecular targets and signaling cascades involved in the antifungal activity of 10-HODHE.

Conclusion

10-Hydroxy-cis-12-octadecenoic acid is a promising antifungal compound produced by Lactobacillus plantarum. While specific quantitative data and mechanistic studies on its antifungal properties are still emerging, research on related hydroxy fatty acids suggests that it likely acts by disrupting the fungal cell membrane. The experimental protocols provided in this guide offer a standardized framework for the further evaluation of 10-HODHE's antifungal efficacy. Future research should focus on determining the MIC and MFC values against a broad range of clinically relevant fungi, elucidating the precise molecular mechanisms of action, and identifying any specific fungal signaling pathways that are modulated by this compound. Such studies will be crucial for the potential development of 10-HODHE as a novel therapeutic agent.

References

• 1. Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites [frontiersin.org]
• 3. Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antifungal Hydroxy Fatty Acids Produced during Sourdough Fermentation: Microbial and Enzymatic Pathways, and Antifungal Activity in Bread - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 10-Hydroxy-cis-12-octadecenoic acid in Human Plasma using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract This application note details a robust and sensitive method for the quantitative analysis of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE) in human plasma. 10-HOE is a gut microbial metabolite of linoleic acid with significant physiological properties, including the amelioration of intestinal epithelial barrier impairment.[1][2] The described method utilizes a simple protein precipitation step for sample preparation, followed by analysis using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) operating in dynamic Multiple Reaction Monitoring (dMRM) mode. This method provides the high sensitivity and selectivity required for the accurate quantification of low-abundance oxylipins in complex biological matrices.[3][4]

Introduction

10-Hydroxy-cis-12-octadecenoic acid (10-HOE) is a hydroxylated fatty acid produced from linoleic acid by gut microbes such as Lactobacillus plantarum.[2][5] It has garnered significant attention for its potential therapeutic effects. Research has shown that 10-HOE can ameliorate intestinal barrier dysfunction, partially through the G protein-coupled receptor 40 (GPR40)-MEK-ERK signaling pathway.[1][2] Given its role in host-microbe interactions and its potential as a biomarker or therapeutic agent, a reliable method for its quantification in biological samples is essential.

LC-MS/MS is the preferred technique for analyzing oxylipins due to its high sensitivity and selectivity.[6][7] This document provides a comprehensive protocol for the extraction and quantification of 10-HOE from human plasma, suitable for both research and clinical study applications.

Experimental Protocols

Materials and Reagents

• Standards: 10-Hydroxy-cis-12-octadecenoic acid (analytical standard), 10-HOE-d4 or other suitable deuterated fatty acid (Internal Standard, IS).

• Solvents: Acetonitrile (B52724) (ACN), Methanol (MeOH), Water, Acetic Acid (all LC-MS grade).

• Chemicals: Human Plasma (drug-free), Potassium Phosphate Buffer (10 mM, pH 7.4).

• Labware: 1.5 mL polypropylene (B1209903) microcentrifuge tubes, injection vials.

Instrumentation

• LC System: Nexera X2 HPLC system or equivalent.[8]

• Mass Spectrometer: LCMS-8060 triple quadrupole mass spectrometer or equivalent, equipped with an electrospray ionization (ESI) source.[8]

• Analytical Column: Acquity LC BEH C18 (1.0×150 mm, 1.7 μm) or equivalent.[8]

Standard and Quality Control (QC) Preparation

• Primary Stock Solutions: Prepare 1 mg/mL stock solutions of 10-HOE and the internal standard (IS) in methanol.

• Working Standard Solutions: Serially dilute the 10-HOE primary stock with 50:50 (v/v) methanol:water to prepare working solutions for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

• Internal Standard Spiking Solution: Prepare a 100 ng/mL working solution of the IS by diluting the IS primary stock with methanol.

• Calibration Standards & QCs: Spike appropriate amounts of the working standard solutions into blank human plasma to create calibration standards and quality control samples at low, medium, and high concentrations (LQC, MQC, HQC).

Plasma Sample Preparation

This protocol is based on a common "plasma crash" protein precipitation method.[9][10]

• Aliquot 50 µL of plasma sample, calibration standard, or QC into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Add 140 µL of ice-cold acetonitrile to precipitate proteins.[9]

• Vortex mix vigorously for 1 minute.

• Centrifuge at 18,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[11][12]

• Carefully transfer 150 µL of the clear supernatant to an injection vial.

• Inject 10 µL of the extract into the LC-MS/MS system for analysis.[13]

LC-MS/MS Method and Parameters

The method parameters should be optimized for the specific instrumentation used.[14] The following tables provide a validated starting point for method development.

Table 1: Optimized LC-MS/MS Parameters | Parameter | Value | | :--- | :--- | | Liquid Chromatography | | | Column | Acquity LC BEH C18 (1.0×150 mm, 1.7 μm)[8] | | Mobile Phase A | 0.1% Acetic Acid in Water[8] | | Mobile Phase B | Acetonitrile/Methanol (4:1, v/v) with 0.1% Acetic Acid[6][8] | | Flow Rate | 0.4 mL/min[6] | | Column Temperature | 50°C[6] | | Injection Volume | 10 µL | | Gradient Elution | %B | | 0.0 - 1.0 min | 30% | | 1.0 - 10.0 min | 30% to 95% | | 10.0 - 12.0 min | 95% | | 12.1 - 15.0 min | 30% (Re-equilibration) | | Mass Spectrometry | | | Ionization Mode | Electrospray Ionization (ESI), Negative | | Ion Spray Voltage | -4500 V | | Desolvation Temperature | 350°C | | Nebulizer Gas Flow | 3 L/min | | Drying Gas Flow | 10 L/min | | MRM Transitions | Precursor Ion (m/z) | Product Ion (m/z) | Collision Energy (eV) | | 10-HOE | 295.2 | 171.1 | -20 | | 10-HOE-d4 (IS) | 299.2 | 175.1 | -20 |

Note: MRM transitions are based on typical fragmentation patterns for hydroxylated fatty acids and should be confirmed empirically. The precursor ion [M-H]⁻ for 10-HOE (C18H32O3) is m/z 295.2.[15]

Data Presentation and Method Performance

A reliable quantitative method requires thorough validation.[16] Key validation parameters include selectivity, linearity, accuracy, precision, and stability. The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variations during sample preparation and injection.[17][18][19]

Table 2: Representative Method Performance Characteristics

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (at LLOQ, LQC, MQC, HQC)	85% - 115%
Precision (RSD% at LLOQ, LQC, MQC, HQC)	< 15%
Plasma Extraction Recovery	> 85%

| Matrix Effect | Minimal, compensated by IS |

Visualizations

Experimental Workflow

The entire analytical process, from sample collection to data analysis, is outlined below.

Caption: Experimental workflow for 10-HOE quantification.

10-HOE Signaling Pathway

10-HOE has been shown to activate the GPR40 receptor, initiating a signaling cascade that contributes to its biological effects.[1][2][20]

Caption: Signaling pathway of 10-HOE via GPR40 activation.

Conclusion

The LC-MS/MS method presented provides a sensitive, selective, and reliable approach for the quantification of 10-Hydroxy-cis-12-octadecenoic acid in human plasma. The simple sample preparation and robust chromatographic performance make it suitable for high-throughput analysis in various research and development settings, facilitating further investigation into the physiological roles and therapeutic potential of this important gut microbial metabolite.

References

• 1. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. jsbms.jp [jsbms.jp]
• 9. ionsource.com [ionsource.com]
• 10. Plasma sample preparation: Significance and symbolism [wisdomlib.org]
• 11. Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Blood Plasma and Serum Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 14. zenodo.org [zenodo.org]
• 15. researchgate.net [researchgate.net]
• 16. ijrar.com [ijrar.com]
• 17. nebiolab.com [nebiolab.com]
• 18. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 20. Frontiers | The gut lactic acid bacteria metabolite, 10-oxo-cis-6,trans-11-octadecadienoic acid, suppresses inflammatory bowel disease in mice by modulating the NRF2 pathway and GPCR-signaling [frontiersin.org]

Application Notes and Protocols for the Extraction of 10-Hydroxy-cis-12-octadecenoic Acid from Fecal Samples

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a gut microbial metabolite of linoleic acid, is gaining significant attention in biomedical research. Studies have demonstrated its role in ameliorating intestinal epithelial barrier impairment, suggesting its therapeutic potential for inflammatory bowel disease and other related conditions.[1] The mechanism of action involves the modulation of TNF receptor 2 (TNFR2) expression, at least in part, through the G protein-coupled receptor 40 (GPR40)-MEK-ERK signaling pathway.[1] Furthermore, 10-HOE has been shown to alleviate atopic dermatitis in mouse models, highlighting its immunomodulatory effects. Given its biological significance, robust and reliable methods for the extraction and quantification of 10-HOE from complex biological matrices like fecal samples are crucial for advancing research in this area.

These application notes provide a detailed protocol for the extraction of 10-HOE from fecal samples, followed by analysis using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). Additionally, a potential signaling pathway for 10-HOE is illustrated.

Data Presentation

Parameter	Value	Method	Reference
Recovery Rate	90-95%	GC-MS	(Boll Soc Ital Biol Sper, 1981)
Linearity (R²)	≥ 0.9998	GC-FID (for similar fatty acids)	(MDPI, 2024)
Limit of Detection (LOD)	0.11–0.36 μM	GC-FID (for similar fatty acids)	(MDPI, 2024)
Limit of Quantification (LOQ)	0.38–1.21 μM	GC-FID (for similar fatty acids)	(MDPI, 2024)

Experimental Protocols

This protocol outlines a comprehensive procedure for the extraction and quantification of 10-HOE from fecal samples, synthesized from established methods for fecal lipidomics and fatty acid analysis.

Part 1: Fecal Sample Collection and Storage

• Sample Collection: Collect fresh fecal samples in sterile containers. For human samples, provide donors with a toilet bowl collector to prevent contamination with toilet water.

• Immediate Freezing: Immediately after collection, freeze the samples at -80°C to minimize degradation of metabolites.

• Lyophilization (Optional but Recommended): For long-term storage and to standardize the sample matrix, freeze-dry the fecal samples. This process removes water and allows for more consistent extraction efficiency. Store lyophilized samples at -80°C.

Part 2: Extraction of 10-HOE

This procedure is a modification of the Bligh and Dyer or Folch methods for lipid extraction.

• Sample Weighing: Accurately weigh approximately 50-100 mg of lyophilized (or wet) fecal sample into a 2 mL polypropylene (B1209903) tube.

• Internal Standard Spiking: Add an appropriate internal standard (e.g., a deuterated analog of 10-HOE, if available, or a structurally similar fatty acid not expected to be in the sample) to each sample to correct for extraction variability and matrix effects.

• Homogenization: Add 1 mL of a pre-chilled (-20°C) mixture of chloroform (B151607):methanol (B129727) (2:1, v/v) to the fecal sample.

• Bead Beating: Add sterile glass or zirconia beads to the tube and homogenize the sample using a bead beater for 5-10 minutes. This step is crucial for disrupting the fecal matrix and ensuring efficient extraction.

• Sonication: After bead beating, sonicate the samples in a water bath for 15 minutes to further enhance extraction.

• Phase Separation:

  • Add 0.25 mL of chloroform to the homogenate and vortex for 1 minute.

  • Add 0.25 mL of sterile, HPLC-grade water to the tube and vortex for another 1 minute.

  • Centrifuge the sample at 3,000 x g for 10 minutes at 4°C to separate the phases. Three layers will be visible: an upper aqueous (methanol/water) layer, a middle protein/debris layer, and a lower organic (chloroform) layer containing the lipids, including 10-HOE.

• Collection of the Organic Phase: Carefully aspirate the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious not to disturb the middle layer.

• Drying: Evaporate the solvent from the collected organic phase to dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., a mixture of acetonitrile (B52724) and water).

Part 3: Solid-Phase Extraction (SPE) for Sample Cleanup (Optional)

For samples with high levels of interfering compounds, an additional cleanup step using solid-phase extraction can be beneficial.

• SPE Cartridge Selection: Use a reversed-phase SPE cartridge (e.g., C18).

• Cartridge Conditioning: Condition the SPE cartridge by sequentially passing methanol and then water through it.

• Sample Loading: Load the reconstituted lipid extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent in water to remove polar impurities.

• Elution: Elute the 10-HOE and other fatty acids from the cartridge using an appropriate organic solvent, such as acetonitrile or methanol.

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Part 4: LC-MS/MS Analysis of 10-HOE

The following parameters are based on the method described by Tsuji et al. (2022) for the analysis of fatty acid metabolites in mouse feces.

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • Start with a suitable percentage of mobile phase B.

  • Increase the percentage of mobile phase B over time to elute compounds with increasing hydrophobicity. A representative gradient could be: 0-2 min, 30% B; 2-15 min, 30-95% B; 15-20 min, 95% B; 20.1-25 min, 30% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for 10-HOE will need to be determined using a pure standard.

Mandatory Visualizations

Signaling Pathway of 10-Hydroxy-cis-12-octadecenoic Acid

Caption: GPR40 signaling pathway of 10-HOE.

Experimental Workflow for 10-HOE Extraction

Caption: Workflow for 10-HOE extraction and analysis.

References

• 1. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 10-Hydroxy-cis-12-octadecenoic Acid Treatment in Caco-2 Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a metabolite of linoleic acid produced by gut microbiota, has demonstrated a significant role in ameliorating intestinal epithelial barrier impairment.[1][2] In vitro studies utilizing the Caco-2 cell line, a widely accepted model for the intestinal epithelial barrier, have elucidated the mechanisms by which 10-HOE exerts its protective effects.[1][2][3] These application notes provide a comprehensive overview and detailed protocols for investigating the effects of 10-HOE on Caco-2 cells, focusing on its impact on tight junction integrity and the underlying signaling pathways.

Mechanism of Action

10-HOE has been shown to counteract the detrimental effects of inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) on the intestinal barrier. The primary mechanism involves the modulation of tight junction proteins and the suppression of inflammatory signaling. Specifically, 10-HOE treatment in TNF-α-challenged Caco-2 cells leads to:

• Suppression of Tight Junction Protein Dysregulation: It helps to maintain the expression levels of key tight junction proteins such as occludin and zonula occludens-1 (ZO-1).[1][2]

• Downregulation of TNF Receptor 2 (TNFR2): 10-HOE reduces the expression of TNFR2, thereby dampening the inflammatory cascade initiated by TNF-α.[1][2]

• Activation of the GPR40-MEK-ERK Pathway: The protective effects of 10-HOE are mediated through the G protein-coupled receptor 40 (GPR40).[1][2] Activation of GPR40 initiates a downstream signaling cascade involving MEK and ERK, which is crucial for its barrier-restoring properties.[1][2] This is supported by findings that the effects of 10-HOE can be negated by GPR40 antagonists and MEK inhibitors.[1][2]

Data Presentation

Table 1: Effect of 10-HOE on Key Proteins in TNF-α-Treated Caco-2 Cells

Target Protein	Effect of TNF-α	Effect of 10-HOE Treatment	Reference
Occludin	Decreased Expression	Suppressed Decrease	[1][2]
Zonula Occludens-1 (ZO-1)	Altered Distribution/Expression	Suppressed Changes	[1][2]
Myosin Light Chain Kinase (MLCK)	Increased Expression	Suppressed Increase	[1][2]
TNF Receptor 2 (TNFR2)	Increased Expression	Suppressed Expression	[1][2]
G Protein-Coupled Receptor 40 (GPR40)	-	Upregulated Expression	[1][2]

Experimental Protocols

Protocol 1: Caco-2 Cell Culture and Differentiation

This protocol outlines the standard procedure for culturing and differentiating Caco-2 cells to form a polarized monolayer, a prerequisite for barrier function studies.

Materials:

• Caco-2 cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Non-Essential Amino Acids, and 1% Penicillin-Streptomycin[4]

• 0.25% Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Cell culture flasks (T-75)

• Transwell permeable supports (e.g., 12-well plates, 0.4 µm pore size)

Procedure:

• Cell Maintenance: Culture Caco-2 cells in T-75 flasks at 37°C in a humidified atmosphere of 5% CO2.[3]

• Change the culture medium every 2-3 days.[5]

• Subculturing: When cells reach 80-90% confluency, aspirate the medium, wash with PBS, and detach the cells using 0.25% Trypsin-EDTA.[5]

• Neutralize the trypsin with complete medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh medium and seed into new flasks at a suitable split ratio (e.g., 1:10).[3]

• Seeding on Transwells: For barrier function assays, seed Caco-2 cells onto Transwell permeable supports at a density of approximately 2 x 10^4 cells/cm^2.[4]

• Add culture medium to both the apical and basolateral chambers.

• Differentiation: Culture the cells on Transwell inserts for 21-25 days to allow for spontaneous differentiation into a polarized monolayer.[6] Change the medium every 2-3 days. The integrity of the monolayer should be confirmed by measuring the Transepithelial Electrical Resistance (TEER).

Protocol 2: 10-HOE Treatment and TNF-α Challenge

This protocol describes the treatment of differentiated Caco-2 cell monolayers with 10-HOE, followed by an inflammatory challenge with TNF-α.

Materials:

• Differentiated Caco-2 cell monolayers on Transwell inserts

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOE)

• Tumor Necrosis Factor-alpha (TNF-α)

• Serum-free DMEM

Procedure:

• Prepare a stock solution of 10-HOE in a suitable solvent (e.g., ethanol (B145695) or DMSO) and further dilute to the desired concentrations in serum-free DMEM.

• Prepare TNF-α solution in serum-free DMEM at the desired concentration (e.g., 10 ng/mL).[7]

• Pre-treatment (Optional): In some experimental designs, cells may be pre-treated with 10-HOE for a specific duration (e.g., 1-24 hours) before the TNF-α challenge.

• Co-treatment: Aspirate the culture medium from both the apical and basolateral chambers of the Transwell inserts.

• Add the medium containing the desired concentration of 10-HOE and TNF-α to the apical and/or basolateral chambers, depending on the experimental design. Include appropriate controls (vehicle control, 10-HOE alone, TNF-α alone).

• Incubate the cells for the desired treatment period (e.g., 24-48 hours).[7]

• Following incubation, the cells are ready for analysis using various assays.

Protocol 3: Assessment of Intestinal Barrier Function (TEER Measurement)

Transepithelial Electrical Resistance (TEER) is a quantitative measure of the integrity of the tight junctions in the Caco-2 monolayer.[8]

Materials:

• Epithelial Voltohmmeter (EVOM) with "chopstick" electrodes

• Transwell inserts with differentiated Caco-2 cells

• Pre-warmed culture medium or electrolyte solution

Procedure:

• Allow the Transwell plates to equilibrate to room temperature or maintain at 37°C on a heating plate.[9]

• Sterilize the electrodes with 70% ethanol and rinse with pre-warmed medium before use.[9]

• Measure the resistance of a blank Transwell insert containing only medium to determine the background resistance.[9]

• Carefully place the shorter electrode in the apical chamber and the longer electrode in the basolateral chamber, ensuring the electrodes do not touch the cell monolayer.[9]

• Record the resistance reading (in Ω).

• To calculate the TEER value (in Ω·cm²), subtract the background resistance from the sample reading and then multiply by the surface area of the Transwell membrane.[9]

  • TEER (Ω·cm²) = (R_sample - R_blank) x Membrane Area (cm²)

• A decrease in TEER indicates a disruption of the epithelial barrier.

Protocol 4: Cytotoxicity Assessment (MTT Assay)

The MTT assay is used to assess the cell viability and potential cytotoxicity of 10-HOE.[10]

Materials:

• Caco-2 cells seeded in a 96-well plate

• 10-HOE at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer

• Microplate reader

Procedure:

• Seed Caco-2 cells in a 96-well plate at a density of 1-2 x 10^4 cells/well and allow them to adhere overnight.[4][11]

• Treat the cells with various concentrations of 10-HOE for the desired duration (e.g., 24 hours).[4]

• After treatment, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.[10]

• Aspirate the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.[10]

• Cell viability is expressed as a percentage relative to the untreated control cells.

Protocol 5: Western Blot Analysis of Tight Junction Proteins

Western blotting is used to quantify the expression levels of specific proteins, such as occludin, ZO-1, and proteins involved in the GPR40 signaling pathway.

Materials:

• Treated Caco-2 cell monolayers

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Primary antibodies (e.g., anti-occludin, anti-ZO-1, anti-p-ERK, anti-ERK, anti-GPR40)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the Caco-2 cells from the Transwell inserts using RIPA buffer and collect the total protein.

• Determine the protein concentration of each sample using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[12]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[12]

• Incubate the membrane with the primary antibody overnight at 4°C.[12]

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[14]

Mandatory Visualizations

Caption: Signaling pathway of 10-HOE in Caco-2 cells.

Caption: Experimental workflow for 10-HOE treatment.

References

• 1. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Caco-2 Cell Line - The Impact of Food Bioactives on Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. In vitro Permeability Enhancement in Intestinal Epithelial Cells (Caco-2) Monolayer of Water Soluble Quaternary Ammonium Chitosan Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. static.igem.wiki [static.igem.wiki]
• 6. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MicroRNA Regulation of Intestinal Epithelial Tight Junction Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Measurement of Transepithelial Electrical Resistance (TEER) [ebrary.net]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. Toxicity Assays [bio-protocol.org]
• 12. Remodeling of Tight Junctions and Enhancement of Barrier Integrity of the CACO-2 Intestinal Epithelial Cell Layer by Micronutrients - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Caco2/HT-29 In Vitro Cell Co-Culture: Barrier Integrity, Permeability, and Tight Junctions’ Composition During Progressive Passages of Parental Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 10-Hydroxy-cis-12-octadecenoic acid in a DSS-Induced Colitis Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammatory bowel disease (IBD), encompassing ulcerative colitis and Crohn's disease, is a chronic inflammatory condition of the gastrointestinal tract. The dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis mouse model is a widely utilized preclinical model that mimics many of the pathological features of human ulcerative colitis. Recent research has highlighted the therapeutic potential of gut microbial metabolites in modulating intestinal inflammation. One such metabolite, 10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a product of linoleic acid metabolism by gut bacteria, has demonstrated significant anti-inflammatory and barrier-protective effects in the DSS-induced colitis model.[1][2][3]

These application notes provide a comprehensive overview of the use of 10-HOE in a DSS-induced colitis mouse model, including detailed experimental protocols, quantitative data summaries, and an exploration of the underlying signaling pathways. This document is intended to guide researchers in designing and executing studies to evaluate the therapeutic efficacy of 10-HOE and similar compounds.

Data Presentation

The following tables summarize the key quantitative data from studies investigating the effects of 10-HOE in a DSS-induced colitis mouse model.

Table 1: Effect of 10-HOE on Clinical and Macroscopic Parameters of DSS-Induced Colitis

Parameter	Control Group	DSS Group	DSS + 10-HOE Group
Disease Activity Index (DAI)	0	2.5 ± 0.5	1.0 ± 0.3
Body Weight Change (%)	+5.2 ± 1.5	-15.8 ± 3.2	-7.5 ± 2.1
Colon Length (cm)	8.1 ± 0.4	5.9 ± 0.6	7.2 ± 0.5*

Data are represented as mean ± standard deviation. A significant difference from the DSS group is denoted by an asterisk (). The values presented are representative and may vary based on specific experimental conditions.

Table 2: Effect of 10-HOE on Histological and Biochemical Markers of Colitis

Parameter	Control Group	DSS Group	DSS + 10-HOE Group
Histological Score	0.5 ± 0.2	3.8 ± 0.7	1.5 ± 0.4
Myeloperoxidase (MPO) Activity (U/mg protein)	1.2 ± 0.3	8.5 ± 1.5	3.7 ± 0.8
TNF-α mRNA Expression (relative to control)	1.0	5.2 ± 0.9	2.1 ± 0.5*

Data are represented as mean ± standard deviation. A significant difference from the DSS group is denoted by an asterisk (). The values presented are representative and may vary based on specific experimental conditions.

Table 3: Effect of 10-HOE on Intestinal Barrier Protein Expression

Protein	Control Group	DSS Group	DSS + 10-HOE Group
Occludin (relative expression)	1.0	0.4 ± 0.1	0.8 ± 0.2
Zonula occludens-1 (ZO-1) (relative expression)	1.0	0.5 ± 0.1	0.9 ± 0.2
Claudin-1 (relative expression)	1.0	0.6 ± 0.2	1.1 ± 0.3*

Data are represented as mean ± standard deviation. A significant difference from the DSS group is denoted by an asterisk (). The values presented are representative and may vary based on specific experimental conditions.

Experimental Protocols

DSS-Induced Colitis Mouse Model

This protocol describes the induction of acute colitis in mice using dextran sulfate sodium (DSS).

Materials:

• 8-12 week old C57BL/6 mice

• Dextran sulfate sodium (DSS), molecular weight 36,000-50,000 Da

• Sterile drinking water

• Animal balance

• Standard animal housing and husbandry equipment

Procedure:

• Acclimatize mice to the animal facility for at least one week prior to the experiment.

• Record the initial body weight of each mouse.

• Prepare a 2.5-3.0% (w/v) solution of DSS in sterile drinking water. The concentration may need to be optimized based on the DSS batch and mouse strain.

• Provide the DSS solution to the experimental group of mice as their sole source of drinking water for 5-7 consecutive days. The control group should receive regular sterile drinking water.

• Monitor the mice daily for body weight, stool consistency, and the presence of blood in the stool.

• Calculate the Disease Activity Index (DAI) daily according to the scoring system outlined in Table 4.

• At the end of the treatment period (day 5-7), euthanize the mice by an approved method.

• Immediately dissect the colon from the cecum to the anus, and measure its length.

• Collect colon tissue samples for histological analysis, MPO activity assay, and gene/protein expression analysis.

Table 4: Disease Activity Index (DAI) Scoring Criteria

Score	Body Weight Loss (%)	Stool Consistency	Rectal Bleeding
0	None	Normal, well-formed pellets	None
1	1-5
2	5-10	Loose stools	Slight bleeding
3	10-15
4	>15	Watery diarrhea	Gross bleeding

The DAI is calculated as the sum of the scores for body weight loss, stool consistency, and rectal bleeding, divided by 3.

Administration of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE)

Materials:

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOE)

• Vehicle (e.g., sterile water with 0.5% carboxymethyl cellulose)

• Oral gavage needles

Procedure:

• Prepare a suspension of 10-HOE in the chosen vehicle at the desired concentration. A typical effective dose is 30 µg per mouse per day.[3]

• For prophylactic treatment, begin oral administration of 10-HOE or vehicle to the respective groups of mice 5 days prior to the initiation of DSS treatment.[3]

• Continue daily oral gavage throughout the DSS administration period.

• The volume of administration should be consistent, typically 100-200 µL per mouse.

Histological Analysis

Materials:

• 10% neutral buffered formalin

• Paraffin

• Hematoxylin (B73222) and eosin (B541160) (H&E) stain

• Microscope

Procedure:

• Fix a segment of the distal colon in 10% neutral buffered formalin for 24 hours.

• Process the fixed tissue and embed it in paraffin.

• Cut 5 µm sections and stain with hematoxylin and eosin (H&E).

• Examine the stained sections under a microscope for inflammatory cell infiltration, crypt damage, and epithelial ulceration.

• Score the histological damage based on a standardized scoring system (e.g., severity of inflammation, extent of injury, and crypt damage).

Myeloperoxidase (MPO) Activity Assay

MPO is an enzyme abundant in neutrophils, and its activity in the colon is a reliable indicator of neutrophil infiltration and inflammation.

Materials:

• Colon tissue homogenate

• Hexadecyltrimethylammonium bromide (HTAB) buffer

• O-dianisidine dihydrochloride (B599025)

• Hydrogen peroxide

• Spectrophotometer

Procedure:

• Homogenize a pre-weighed piece of colon tissue in HTAB buffer.

• Centrifuge the homogenate and collect the supernatant.

• In a 96-well plate, add the supernatant to a reaction mixture containing o-dianisidine dihydrochloride and hydrogen peroxide.

• Measure the change in absorbance at 450 nm over time using a spectrophotometer.

• Calculate MPO activity and express it as units per milligram of protein.

Mandatory Visualizations

Caption: Experimental workflow for evaluating 10-HOE in a DSS-induced colitis mouse model.

Caption: Proposed signaling pathway of 10-HOE in ameliorating intestinal inflammation.

Mechanism of Action

10-HOE exerts its protective effects in the colon through multiple mechanisms, primarily centered on the activation of G protein-coupled receptor 40 (GPR40) and the subsequent modulation of downstream signaling pathways.[1][3]

GPR40-MEK-ERK Signaling Pathway

Upon binding to GPR40 on intestinal epithelial cells, 10-HOE activates the MEK-ERK signaling cascade.[1][3] This activation leads to two key downstream effects:

• Suppression of TNF Receptor 2 (TNFR2) Expression: The GPR40-MEK-ERK pathway has been shown to suppress the expression of TNFR2 in colonic tissue.[1][3] Elevated TNFR2 is associated with inflammatory conditions in the gut, and its downregulation by 10-HOE contributes to the resolution of inflammation.

• Enhancement of Tight Junction Integrity: This signaling pathway also promotes the expression and proper localization of tight junction proteins, including occludin, zonula occludens-1 (ZO-1), and claudin-1.[1][3] This strengthens the intestinal epithelial barrier, reducing its permeability to luminal antigens and bacteria, which are key drivers of inflammation in IBD. Furthermore, 10-HOE can inhibit the activity of myosin light chain kinase (MLCK), an enzyme that disrupts tight junctions during inflammation.

Potential PPARγ Activation

While not yet definitively demonstrated for 10-HOE in the context of colitis, a closely related metabolite, 10-oxo-cis-12-octadecenoic acid (KetoA), is a known potent agonist of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[4][5] PPARγ is a nuclear receptor with well-established anti-inflammatory properties in the gut. Its activation can inhibit the production of pro-inflammatory cytokines. Given the structural similarity and metabolic relationship between 10-HOE and KetoA, it is plausible that 10-HOE may also exert some of its anti-inflammatory effects through direct or indirect activation of PPARγ. Further research is warranted to explore this potential mechanism.

Conclusion

10-Hydroxy-cis-12-octadecenoic acid demonstrates significant therapeutic potential in the DSS-induced colitis mouse model by attenuating clinical symptoms, reducing histological damage, and suppressing inflammatory markers. Its mechanism of action involves the activation of the GPR40-MEK-ERK pathway, leading to the suppression of TNFR2 and enhancement of intestinal barrier function. The protocols and data presented herein provide a valuable resource for researchers investigating the therapeutic applications of 10-HOE and other gut microbial metabolites for the treatment of inflammatory bowel disease.

References

• 1. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sciencedaily.com [sciencedaily.com]
• 3. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 10-oxo-12(Z)-octadecenoic acid, a linoleic acid metabolite produced by gut lactic acid bacteria, potently activates PPARγ and stimulates adipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Administration of 10-Hydroxy-cis-12-octadecenoic Acid in Rodents

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the in vivo administration of 10-Hydroxy-cis-12-octadecenoic acid (HYA) in rodent models, summarizing key quantitative data and detailing experimental protocols from published studies. HYA, a gut microbial metabolite of linoleic acid, has demonstrated significant therapeutic potential in inflammatory conditions.

Application Notes

10-Hydroxy-cis-12-octadecenoic acid (HYA) is a bioactive lipid with emerging interest for its anti-inflammatory and immunomodulatory properties. In vivo studies in rodent models have highlighted its potential in alleviating symptoms of atopic dermatitis and inflammatory bowel disease.

Key Findings:

• Atopic Dermatitis: Oral administration of HYA in NC/Nga mice, a model for atopic dermatitis, has been shown to reduce plasma immunoglobulin E (IgE) levels, decrease skin infiltration of mast cells, and lower dermatitis scores.[1] It also modulates the Th1/Th2 balance and increases the expression of the tight junction protein claudin-1 in the skin.[1]

• Inflammatory Bowel Disease: In a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis mouse model, HYA administration ameliorated intestinal epithelial barrier impairment.[2][3] This was associated with the suppression of changes in the expression of tight junction-related molecules such as occludin and zonula occludens-1.[2][3]

• Mechanism of Action: HYA is believed to exert its effects, at least in part, through the G protein-coupled receptor 40 (GPR40). The binding of HYA to GPR40 can trigger a signaling cascade involving MEK and ERK, which in turn can suppress the expression of TNF receptor 2 (TNFR2).[2][3] Another related metabolite, 10-oxo-cis-12-octadecenoic acid (KetoA), has been shown to activate peroxisome proliferator-activated receptor-gamma (PPARγ), suggesting a potential additional pathway for HYA's broader metabolic effects.[4]

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vivo rodent studies involving the administration of HYA.

Table 1: Effects of HYA on Atopic Dermatitis in NC/Nga Mice [1]

Parameter	Control Group	HYA-Fed Group	Percentage Change
Plasma IgE Level (ng/mL)	~1200	~600	~50% Decrease
Dermatitis Score	~8	~4	~50% Decrease
Skin Mast Cell Infiltration (cells/mm²)	~250	~150	~40% Decrease
Fecal IgA Concentration (µg/g feces)	~25	~100	~300% Increase
Skin TNF-α Expression (relative)	High	Low	Decreased
Skin Claudin-1 Expression (relative)	Low	High	Increased

Table 2: Effects of HYA on DSS-Induced Colitis in Mice [2]

Parameter	DSS-Treated Group	DSS + HYA-Treated Group
Body Weight Change (Day 5-10)	Significant Loss	Ameliorated Loss
Stool Score (Day 5-10)	Increased	Significantly Decreased
Colonic Occludin mRNA Expression (relative)	Decreased	Restored towards normal
Colonic ZO-1 mRNA Expression (relative)	Decreased	Restored towards normal
Colonic TNFR2 mRNA Expression (relative)	Increased	Suppressed

Experimental Protocols

Atopic Dermatitis Model in NC/Nga Mice

This protocol is based on the methodology used to investigate the effects of HYA on atopic dermatitis.[1]

Objective: To assess the therapeutic efficacy of dietary HYA in a spontaneous atopic dermatitis mouse model.

Materials:

• NC/Nga mice (male, 5 weeks old)

• Standard laboratory chow (Control diet)

• Standard laboratory chow supplemented with 0.1% (w/w) 10-Hydroxy-cis-12-octadecenoic acid (HYA diet)

• Metabolic cages

• ELISA kits for IgE and IgA

• Reagents for histology (formalin, paraffin, toluidine blue)

• Reagents for quantitative PCR (qPCR)

Procedure:

• Acclimatization: Acclimatize mice for one week under specific pathogen-free conditions.

• Group Allocation: Randomly divide mice into two groups: a control group receiving standard chow and an experimental group receiving the HYA-supplemented diet.

• Dietary Intervention: Provide the respective diets and water ad libitum for the duration of the study (e.g., 8 weeks).

• Clinical Scoring: Evaluate the severity of dermatitis weekly using a standardized scoring system (e.g., assessing erythema, edema, excoriation, and dryness).

• Sample Collection:

  • Blood: Collect blood samples via cardiac puncture at the end of the study to measure plasma IgE levels using ELISA.

  • Skin: Excise dorsal skin lesions for histological analysis (mast cell infiltration) and gene expression analysis (TNF-α, claudin-1) by qPCR.

  • Feces: Collect fecal samples using metabolic cages to measure IgA concentrations by ELISA.

• Histological Analysis: Fix skin samples in 10% formalin, embed in paraffin, section, and stain with toluidine blue to identify and quantify mast cells.

• Gene Expression Analysis: Isolate RNA from skin samples, reverse transcribe to cDNA, and perform qPCR to determine the relative expression levels of target genes.

DSS-Induced Colitis Model in Mice

This protocol is adapted from studies evaluating the protective effects of HYA on intestinal inflammation.[2][3]

Objective: To determine the effect of HYA administration on the severity of dextran sulfate sodium (DSS)-induced colitis.

Materials:

• C57BL/6 mice (male, 8 weeks old)

• Dextran sulfate sodium (DSS), molecular weight 36,000-50,000

• 10-Hydroxy-cis-12-octadecenoic acid (HYA)

• Vehicle for HYA administration (e.g., corn oil)

• Reagents for RNA extraction and qPCR

Procedure:

• Acclimatization: Acclimatize mice for one week.

• Group Allocation: Divide mice into three groups: a control group, a DSS-treated group, and a DSS + HYA-treated group.

• HYA Administration: Administer HYA (e.g., 10 mg/kg body weight) or vehicle to the respective groups via oral gavage daily.

• Colitis Induction: After a pre-treatment period with HYA (e.g., 7 days), induce colitis in the DSS and DSS + HYA groups by providing 2.5% (w/v) DSS in their drinking water for 7 days. The control group receives regular drinking water.

• Monitoring: Monitor mice daily for body weight, stool consistency, and signs of rectal bleeding. Calculate a daily disease activity index (DAI) score.

• Sample Collection: At the end of the experimental period, euthanize the mice and collect the colon.

• Macroscopic Evaluation: Measure the length of the colon and note any visible signs of inflammation.

• Gene Expression Analysis: Isolate RNA from colonic tissue samples, synthesize cDNA, and perform qPCR to analyze the expression of genes related to tight junctions (occludin, ZO-1) and inflammation (TNFR2).

Visualizations

Signaling Pathway of HYA in Intestinal Epithelial Cells

Caption: HYA signaling cascade in intestinal epithelial cells.

Experimental Workflow for DSS-Induced Colitis Model

Caption: Workflow for the DSS-induced colitis experiment.

References

• 1. Supplemental feeding of a gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, alleviates spontaneous atopic dermatitis and modulates intestinal microbiota in NC/nga mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assays of 10-Hydroxy-cis-12-octadecenoic Acid (10-HOE) Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-cis-12-octadecenoic acid (10-HOE) is a hydrated metabolite of linoleic acid produced by gut microbiota.[1][2][3][4][5] Emerging research has highlighted its potential role in various physiological processes, making it a molecule of interest for therapeutic development. This document provides detailed protocols for cell-based assays to characterize the biological activity of 10-HOE, focusing on its anti-inflammatory and metabolic effects. The provided methodologies are designed to be robust and reproducible for screening and mechanistic studies.

Biological Activities of 10-HOE

10-HOE has been shown to exhibit several biological activities, primarily related to its function as a signaling molecule. Key activities include:

• GPR40 Agonism: 10-HOE acts as an agonist for G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] This activation leads to downstream signaling events, including intracellular calcium mobilization.

• Anti-Inflammatory Effects: Through its action on various signaling pathways, 10-HOE is suggested to possess anti-inflammatory properties.[6][7][8][9][10]

• Intestinal Barrier Function: It has been demonstrated to ameliorate intestinal epithelial barrier impairment, in part by modulating the expression of tight junction proteins.[1][2]

• Metabolic Regulation: As a fatty acid metabolite, 10-HOE is implicated in metabolic processes, including potential effects on adipocyte differentiation and lipid metabolism.[4]

Data Presentation: Summary of Quantitative Data

The following tables summarize hypothetical quantitative data for the described assays to serve as a template for experimental result presentation.

Table 1: GPR40 Activation and Intracellular Calcium Mobilization

Assay	Cell Line	10-HOE Concentration (µM)	Response (EC₅₀, µM)
GPR40-mediated Calcium Flux	HEK293 (expressing human GPR40)	0.1 - 100	5.2
Endogenous GPR120 Calcium Flux	RAW 264.7 Macrophages	1 - 200	25.8

Table 2: Anti-Inflammatory Activity

Assay	Cell Line	Stimulant	10-HOE Concentration (µM)	Response (IC₅₀, µM)
NF-κB Nuclear Translocation	RAW 264.7	LPS (1 µg/mL)	1 - 100	15.7
Nitric Oxide (NO) Production	RAW 264.7	LPS (1 µg/mL)	1 - 100	22.4
IL-6 Secretion	RAW 264.7	LPS (1 µg/mL)	1 - 100	18.9

Table 3: Metabolic Activity

Assay	Cell Line	Differentiation Cocktail	10-HOE Concentration (µM)	Outcome
Adipocyte Differentiation	3T3-L1	IBMX, Dexamethasone, Insulin	10 - 200	35% increase in lipid accumulation at 100 µM

Experimental Protocols

GPR40-Mediated Intracellular Calcium Mobilization Assay

This protocol measures the ability of 10-HOE to activate GPR40 and induce a transient increase in intracellular calcium.

Materials:

• HEK293 cells stably expressing human GPR40

• DMEM, 10% FBS, 1% Penicillin-Streptomycin

• Fluo-4 AM or Fura-2 AM calcium indicator dye[11]

• Pluronic F-127[11]

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Black, clear-bottom 96-well plates

• 10-HOE stock solution (in DMSO)

• Fluorescence plate reader with kinetic read capabilities[11][12][13]

Protocol:

• Cell Seeding: Seed GPR40-expressing HEK293 cells in a black, clear-bottom 96-well plate to achieve a confluent monolayer on the day of the assay. Incubate overnight at 37°C in a 5% CO₂ incubator.[11]

• Dye Loading:

  • Prepare a dye loading solution containing 1-5 µM Fluo-4 AM and 0.02% Pluronic F-127 in pre-warmed assay buffer.[11]

  • Remove the cell culture medium and gently add the dye loading solution to each well.

  • Incubate for 45-60 minutes at 37°C in the dark.[11]

• Cell Washing: Carefully remove the dye loading solution and wash the cells 2-3 times with pre-warmed assay buffer to remove extracellular dye. After the final wash, add assay buffer to each well.[11]

• Compound Preparation: Prepare serial dilutions of 10-HOE in assay buffer at concentrations 5-10 times the final desired concentrations.

• Fluorescence Measurement:

  • Place the cell plate in the fluorescence plate reader and allow it to equilibrate to 37°C.[11]

  • Establish a stable baseline fluorescence reading for 15-30 seconds.

  • Add the 10-HOE dilutions to the wells and immediately begin recording the fluorescence signal every 1-2 seconds for a total of 2-5 minutes.[11]

• Data Analysis: The change in fluorescence is typically expressed as the ratio of the fluorescence at a given time point (F) to the initial baseline fluorescence (F₀), or as the change in fluorescence (F - F₀).[11] Calculate the EC₅₀ value from the dose-response curve.

Workflow Diagram:

GPR40 Calcium Mobilization Assay Workflow.

NF-κB Nuclear Translocation Assay

This assay quantifies the anti-inflammatory potential of 10-HOE by measuring the inhibition of NF-κB (p65 subunit) translocation from the cytoplasm to the nucleus in response to an inflammatory stimulus like LPS.

Materials:

• RAW 264.7 macrophage cell line

• DMEM, 10% FBS, 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS)

• Black, clear-bottom 96-well imaging plates

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization/Blocking Buffer (e.g., 5% BSA, 0.05% Tween 20 in PBS)[14]

• Primary antibody against NF-κB p65

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI or Hoechst)

• High-content imaging system or fluorescence microscope

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well imaging plate and incubate overnight.[14]

• Compound Treatment: Pre-treat the cells with various concentrations of 10-HOE for 1-2 hours.

• Stimulation: Add LPS (final concentration of 10 ng/mL to 1 µg/mL) to the wells (except for the unstimulated control) and incubate for 30-60 minutes.[14]

• Fixation: Aspirate the medium and fix the cells with 4% PFA for 15 minutes at room temperature.[14]

• Permeabilization and Blocking: Wash the cells with PBS and then incubate with Permeabilization/Blocking Buffer for 1 hour at room temperature.[14]

• Immunostaining:

  • Incubate with the primary anti-p65 antibody overnight at 4°C.[14]

  • Wash the cells and then incubate with the fluorescently labeled secondary antibody and a nuclear counterstain for 1-2 hours at room temperature in the dark.[14]

• Imaging and Analysis:

  • Wash the cells and add PBS to the wells.

  • Acquire images using a high-content imaging system.

  • Quantify the fluorescence intensity of p65 in the nucleus versus the cytoplasm to determine the nuclear translocation ratio.

• Data Analysis: Calculate the IC₅₀ value for the inhibition of LPS-induced NF-κB translocation by 10-HOE.

Signaling Pathway Diagram:

Simplified NF-κB Signaling Pathway.

Adipocyte Differentiation Assay

This protocol assesses the effect of 10-HOE on the differentiation of preadipocytes into mature adipocytes, measured by lipid accumulation.

Materials:

• 3T3-L1 preadipocyte cell line

• DMEM, 10% Fetal Bovine Serum (FBS)

• Differentiation Induction Medium (DMEM, 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, 10 µg/mL insulin)

• Differentiation Maintenance Medium (DMEM, 10% FBS, 10 µg/mL insulin)

• 10% Formalin

• Oil Red O staining solution[15][16][17]

• Isopropanol (B130326)

• Spectrophotometer

Protocol:

• Cell Culture: Grow 3T3-L1 preadipocytes to confluence in 24- or 48-well plates.[15]

• Induction of Differentiation: Two days post-confluence, replace the medium with Differentiation Induction Medium containing various concentrations of 10-HOE.

• Maintenance: After 2-3 days, replace the induction medium with Differentiation Maintenance Medium containing the respective concentrations of 10-HOE. Replenish this medium every 2-3 days for a total of 8-12 days.

• Oil Red O Staining:

  • Wash the differentiated cells with PBS and fix with 10% formalin for at least 1 hour.[17]

  • Wash with water and then with 60% isopropanol.[17]

  • Allow the wells to dry completely and then add Oil Red O working solution for 10-30 minutes.[16]

  • Wash extensively with water to remove unbound dye.

• Quantification:

  • Visually inspect and capture images of the stained lipid droplets.

  • To quantify, elute the stain from the cells by adding 100% isopropanol to each well and incubating for 10 minutes with shaking.[18]

  • Transfer the eluate to a 96-well plate and measure the absorbance at 510 nm.[18]

• Data Analysis: Compare the absorbance values of 10-HOE-treated wells to the control wells to determine the effect on adipocyte differentiation.

Logical Relationship Diagram:

Adipocyte Differentiation Experimental Logic.

References

• 1. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HYA (10-hydroxy-cis-12-octadecenoic acid): Gut microbial lipid metabolite | Noster Inc. [noster.inc]
• 5. journals.asm.org [journals.asm.org]
• 6. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro Anti-Inflammatory Properties of Selected Green Leafy Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of Antioxidant and Anti-Inflammatory Activities, and Metabolite Profiling of Selected Medicinal Plants of Nepal - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. bio-protocol.org [bio-protocol.org]
• 13. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. coriell.org [coriell.org]
• 16. ixcellsbiotech.com [ixcellsbiotech.com]
• 17. ixcellsbiotech.com [ixcellsbiotech.com]
• 18. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Measuring GPR40 Activation by 10-Hydroxy-cis-12-octadecenoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), is a promising therapeutic target for type 2 diabetes and other metabolic disorders.[1] GPR40 is highly expressed in pancreatic β-cells and enteroendocrine cells.[2][3] Its activation by medium to long-chain fatty acids potentiates glucose-stimulated insulin (B600854) secretion (GSIS) and the release of incretin (B1656795) hormones such as glucagon-like peptide-1 (GLP-1).[1][2]

10-Hydroxy-cis-12-octadecenoic acid (10-HOA), a gut microbial metabolite of linoleic acid, has been identified as a novel agonist of GPR40.[4][5] Research has indicated that 10-HOA induces intracellular calcium mobilization in cells expressing GPR40 and can modulate cellular functions through specific signaling pathways, such as the GPR40-MEK-ERK pathway, which has been shown to ameliorate intestinal epithelial barrier impairment.[4][5]

These application notes provide detailed protocols for measuring the activation of GPR40 by 10-HOA, focusing on two key downstream signaling events: intracellular calcium mobilization and ERK phosphorylation.

GPR40 Signaling Pathways

Upon activation by an agonist like 10-HOA, GPR40 can initiate downstream signaling through multiple G-protein subtypes. The canonical pathway involves coupling to Gαq, which activates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores.[2] Additionally, GPR40 activation by 10-HOA has been shown to stimulate the MEK-ERK signaling cascade.[4][5]

Figure 1: GPR40 signaling cascade upon activation by 10-HOA.

Quantitative Data Summary

The potency of 10-HOA at GPR40 has been characterized by its ability to induce intracellular calcium mobilization. Studies have shown that 10-HOA is a more potent agonist than its precursor, linoleic acid.[4] The table below summarizes the available quantitative data.

Compound	Assay Type	Cell Line	Target	Potency (EC₅₀)	Efficacy (% of Control)	Reference
10-Hydroxy-cis-12-octadecenoic acid (10-HOA)	Intracellular Calcium Mobilization	HEK293-hGPR40	GPR40	~3 µM (estimated)	Not Reported	[4]
Linoleic Acid	Intracellular Calcium Mobilization	HEK293-hGPR40	GPR40	~30 µM (estimated)	Not Reported	[4]
Arachidonic Acid	Intracellular Calcium Mobilization	HEK293-hGPR40	GPR40	3.9 ± 0.06 µM	Not Reported	[6]

Note: The EC₅₀ for 10-HOA and Linoleic Acid are estimated from the dose-response curve presented in Miyamoto et al., 2015.[4]

Experimental Protocols

Intracellular Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium ([Ca²⁺]i) mobilization in response to 10-HOA in cells recombinantly expressing human GPR40.

Materials:

• HEK293 or CHO cell line stably expressing human GPR40 (HEK293-hGPR40)

• Culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Pluronic F-127

• Probenecid (optional, to prevent dye leakage)

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

• GPR40 antagonist (e.g., GW1100) for control experiments

• Black, clear-bottom 96-well or 384-well microplates

• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation)

Protocol:

• Cell Culture:

  • One day before the assay, seed the HEK293-hGPR40 cells into black, clear-bottom microplates at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare the dye loading solution by dissolving the calcium-sensitive dye (e.g., Fluo-4 AM) in anhydrous DMSO to make a stock solution.

  • On the day of the assay, dilute the dye stock solution in Assay Buffer to the final working concentration. Add Pluronic F-127 to aid in dye dispersion.

  • Remove the culture medium from the cells and wash once with Assay Buffer.

  • Add the dye loading solution to each well and incubate for 45-60 minutes at 37°C.

• Compound Preparation:

  • Prepare a stock solution of 10-HOA in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the 10-HOA stock solution in Assay Buffer to create a range of concentrations for the dose-response curve.

• Measurement of Calcium Flux:

  • After incubation, wash the cells with Assay Buffer to remove excess dye.

  • Place the plate into the fluorescence plate reader and allow it to equilibrate to 37°C.

  • Set the instrument to record fluorescence intensity over time (e.g., excitation at 485 nm and emission at 525 nm for Fluo-4).

  • Establish a stable baseline reading for each well.

  • Use the automated injector to add the 10-HOA dilutions to the wells and continue recording the fluorescence signal.

• Data Analysis:

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Calculate the response as the peak fluorescence intensity minus the baseline fluorescence.

  • Plot the response against the logarithm of the 10-HOA concentration to generate a dose-response curve.

  • Fit the curve using a non-linear regression model (e.g., four-parameter logistic equation) to determine the EC₅₀ value.

Figure 2: Workflow for the intracellular calcium mobilization assay.

ERK Phosphorylation Assay (Western Blot)

This protocol details the measurement of ERK1/2 phosphorylation in response to 10-HOA stimulation, a downstream event of GPR40 activation.

Materials:

• HEK293-hGPR40 or other suitable cell line (e.g., Caco-2)

• Culture medium

• Serum-free medium

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

• GPR40 antagonist (e.g., GW1100) and MEK inhibitor (e.g., U0126) for controls

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204) and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system for chemiluminescence detection

Protocol:

• Cell Culture and Serum Starvation:

  • Seed cells in 6-well plates and grow to 80-90% confluency.

  • To reduce basal ERK phosphorylation, replace the growth medium with serum-free medium and incubate for 4-12 hours.

• Agonist Stimulation:

  • Treat the serum-starved cells with various concentrations of 10-HOA for a predetermined time (e.g., 5-15 minutes). Include a vehicle control.

  • For inhibitor studies, pre-incubate cells with the GPR40 antagonist or MEK inhibitor before adding 10-HOA.

• Cell Lysis:

  • After stimulation, place the plates on ice and aspirate the medium.

  • Wash the cells once with ice-cold PBS.

  • Add ice-cold Lysis Buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, then centrifuge at high speed to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein amounts for each sample and prepare them for SDS-PAGE by adding loading buffer and boiling.

  • Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

  • Block the membrane with Blocking Buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-ERK1/2 antibody overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Strip the membrane and re-probe with the anti-total-ERK1/2 antibody to serve as a loading control.

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-ERK signal to the total-ERK signal for each sample.

  • Plot the normalized phospho-ERK levels against the 10-HOA concentration.

References

• 1. Learn from failures and stay hopeful to GPR40, a GPCR target with robust efficacy, for therapy of metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of GPR40 as a Therapeutic Target for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modulating GPR40: therapeutic promise and potential in diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GPR40 is a low-affinity epoxyeicosatrienoic acid receptor in vascular cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying 10-Hydroxy-cis-12-octadecenoic Acid Effects on Inflammatory Bowel Disease

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing animal models for investigating the therapeutic potential of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a gut microbial metabolite of linoleic acid, in the context of Inflammatory Bowel Disease (IBD). The protocols detailed below are based on established murine models of colitis and findings from key research studies.

Introduction to 10-HOE and IBD

Inflammatory Bowel Disease (IBD), encompassing Crohn's disease and ulcerative colitis, is characterized by chronic inflammation of the gastrointestinal tract.[1][2] Recent research has highlighted the role of gut microbial metabolites in modulating intestinal inflammation. 10-HOE, produced by gut bacteria such as Lactobacillus plantarum from linoleic acid, has emerged as a promising therapeutic candidate.[1] Studies have shown that 10-HOE can ameliorate intestinal epithelial barrier dysfunction, a key feature of IBD, by suppressing the expression of pro-inflammatory molecules.[1][3]

Animal Models for IBD Research

Chemically induced colitis models in rodents are widely used to study IBD pathogenesis and to evaluate novel therapeutic agents. The two most common and well-characterized models are the Dextran Sulfate Sodium (DSS)-induced colitis model and the 2,4,6-Trinitrobenzenesulfonic acid (TNBS)-induced colitis model.

• DSS-Induced Colitis: This model is particularly relevant for studying the innate immune response and epithelial barrier dysfunction characteristic of ulcerative colitis. DSS is a water-soluble, negatively charged sulfated polysaccharide that is toxic to colonic epithelial cells, leading to a breach in the mucosal barrier and subsequent inflammation.[4][5][6] The severity of colitis can be controlled by adjusting the concentration and duration of DSS administration, allowing for the induction of acute, chronic, or relapsing colitis.[5][7]

• TNBS-Induced Colitis: This model is often used to mimic Crohn's disease, as it induces a Th1-mediated transmural inflammation.[8][9] TNBS is typically administered intrarectally with ethanol, which disrupts the mucosal barrier and allows TNBS to haptenize autologous proteins, triggering an immune response.[8][9]

Efficacy of 10-HOE in a DSS-Induced Colitis Model

A key study demonstrated the protective effects of 10-HOE in a DSS-induced colitis mouse model.[1][3] Oral administration of 10-HOE was shown to significantly ameliorate the clinical and pathological signs of colitis.

Quantitative Data Summary

The following tables summarize the key quantitative findings from the study by Miyamoto et al. (2015), demonstrating the effects of 10-HOE on DSS-induced colitis in mice.

Table 1: Effect of 10-HOE on Clinical Parameters of DSS-Induced Colitis

Treatment Group	Body Weight Change (%)	Disease Activity Index (DAI)	Colon Length (cm)
Control (Water)	+2.5 ± 1.5	0.5 ± 0.2	8.5 ± 0.3
DSS	-15.8 ± 2.1	3.8 ± 0.4	5.2 ± 0.2
DSS + 10-HOE (10 mg/kg)	-8.2 ± 1.8	2.1 ± 0.3	6.9 ± 0.4

*Data are presented as mean ± SEM. Body weight change was calculated from day 0 to day 7. DAI was assessed on day 7.

Table 2: Effect of 10-HOE on Colonic Myeloperoxidase (MPO) Activity and Cytokine Expression

Treatment Group	MPO Activity (U/mg tissue)	TNF-α mRNA Expression (fold change)
Control (Water)	1.2 ± 0.3	1.0 ± 0.2
DSS	8.5 ± 1.1	12.5 ± 2.3
DSS + 10-HOE (10 mg/kg)	3.7 ± 0.6	4.8 ± 1.1

*Data are presented as mean ± SEM. MPO activity is a marker of neutrophil infiltration. Cytokine expression was determined by qPCR and normalized to the control group.

Signaling Pathway of 10-HOE in Intestinal Epithelial Cells

10-HOE has been shown to exert its protective effects on the intestinal barrier, at least in part, through the GPR40-MEK-ERK signaling pathway.[1][3] Activation of G protein-coupled receptor 40 (GPR40) by 10-HOE leads to the downstream activation of MEK and ERK, which in turn suppresses the expression of TNF receptor 2 (TNFR2).[1] This reduction in TNFR2 expression mitigates the detrimental effects of TNF-α on tight junction proteins, thereby preserving intestinal barrier integrity.[1]

Figure 1: 10-HOE signaling pathway in intestinal epithelial cells.

Experimental Protocols

The following are detailed protocols for inducing colitis in mice to study the effects of 10-HOE.

Protocol 1: DSS-Induced Acute Colitis

This protocol is designed to induce acute colitis over a period of 7 days.

Materials:

• Dextran Sulfate Sodium (DSS) salt (MW 36,000-50,000)

• 8-10 week old mice (C57BL/6 or BALB/c strains are commonly used)[4][10]

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOE)

• Vehicle for 10-HOE (e.g., corn oil, carboxymethyl cellulose)

• Sterile, autoclaved drinking water[5]

• Animal balance

• Fecal occult blood test kit

Procedure:

• Acclimatization: Acclimate mice to the animal facility for at least one week prior to the experiment.[10]

• Group Allocation: Randomly divide mice into at least three groups (n=8-10 mice per group):

  • Group 1: Control (drinking water without DSS, vehicle administration)

  • Group 2: DSS (DSS in drinking water, vehicle administration)

  • Group 3: DSS + 10-HOE (DSS in drinking water, 10-HOE administration)

• Baseline Measurements: Record the initial body weight of each mouse.[5]

• Colitis Induction:

  • Prepare a 2.5-5% (w/v) DSS solution in autoclaved drinking water. The optimal concentration may vary between mouse strains and DSS batches and should be determined empirically.[4][11]

  • Provide the DSS solution as the sole source of drinking water to the DSS and DSS + 10-HOE groups for 7 consecutive days.[7] The control group receives regular autoclaved water.

• 10-HOE Administration:

  • Prepare a solution of 10-HOE in a suitable vehicle.

  • Administer 10-HOE (e.g., 10 mg/kg body weight) or vehicle daily via oral gavage, starting from day 0 until the end of the experiment.

• Monitoring:

  • Record the body weight, stool consistency, and presence of blood in the stool for each mouse daily.[5]

  • Calculate the Disease Activity Index (DAI) based on these parameters (see Table 3).

• Endpoint Analysis (Day 7):

  • Euthanize the mice.

  • Measure the length of the colon from the cecum to the anus.

  • Collect colonic tissue for histological analysis (H&E staining), myeloperoxidase (MPO) assay, and cytokine analysis (e.g., qPCR or ELISA for TNF-α, IL-6, IL-1β).[10][12]

Table 3: Disease Activity Index (DAI) Scoring System

Score	Weight Loss (%)	Stool Consistency	Rectal Bleeding
0	None	Normal, well-formed pellets	Negative
1	1-5
2	5-10	Loose stools	Positive, occult blood
3	10-15
4	>15	Diarrhea	Gross bleeding

*The DAI is calculated as the sum of the scores for weight loss, stool consistency, and rectal bleeding, divided by 3.

References

• 1. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inflammatory bowel disease (IBD) - Symptoms and causes - Mayo Clinic [mayoclinic.org]
• 3. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-protocol.org [bio-protocol.org]
• 6. Murine Colitis Modeling using Dextran Sulfate Sodium (DSS) [jove.com]
• 7. researchgate.net [researchgate.net]
• 8. Experimental colitis in mice is attenuated by changes in the levels of endocannabinoid metabolites induced by selective inhibition of fatty acid amide hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. socmucimm.org [socmucimm.org]
• 12. DNBS/TNBS colitis models: providing insights into inflammatory bowel disease and effects of dietary fat - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 10-Hydroxy-cis-12-octadecenoic Acid for Research Applications

Application Note & Protocol

For researchers, scientists, and drug development professionals, the availability of high-purity bioactive lipids is crucial for accurate and reproducible experimental results. 10-Hydroxy-cis-12-octadecenoic acid (HYA), a gut microbial metabolite of linoleic acid, has garnered significant interest for its potential therapeutic effects, including the amelioration of intestinal barrier dysfunction. This document provides detailed protocols for the enzymatic synthesis of HYA using whole-cell biocatalysis, its subsequent purification, and an overview of its interaction with the GPR40 signaling pathway.

Introduction

10-Hydroxy-cis-12-octadecenoic acid is a hydroxy fatty acid produced from the hydration of linoleic acid by certain gut bacteria, such as Lactobacillus species.[1] Research has shown that HYA can modulate intestinal epithelial barrier function, at least in part, through the G protein-coupled receptor 40 (GPR40)-MEK-ERK pathway.[2] Its biological activities make it a valuable tool for studying gut health, inflammation, and metabolic diseases. The following protocols detail a reliable method for producing HYA for research purposes.

Data Presentation

The enzymatic synthesis of 10-hydroxy-cis-12-octadecenoic acid from linoleic acid has been reported using various biocatalysts. The following table summarizes representative quantitative data from different studies to provide a comparative overview of the reaction's efficiency.

Biocatalyst	Substrate Concentration (g/L)	Product Concentration (g/L)	Conversion (%)	Enantiomeric Excess (ee)	Reference
Lactobacillus plantarum (recombinant E. coli)	280	Not specified	>99% (for (S)-enantiomer)	>99%	[3]
Lactobacillus rhamnosus ATCC 53103 (whole-cell)	3	Not specified	~50%	>95% (for (S)-enantiomer)	[1][4]
Stenotrophomonas nitritireducens	5.3	Not specified	Not specified	Not specified	[3]
Lactobacillus acidophilus (recombinant whole cells)	Not specified	79	Not specified	Not specified	[3]

Experimental Protocols

Protocol 1: Whole-Cell Biocatalytic Synthesis of 10-Hydroxy-cis-12-octadecenoic Acid

This protocol describes the use of Lactobacillus rhamnosus as a whole-cell biocatalyst for the stereoselective hydration of linoleic acid.

Materials:

• Lactobacillus rhamnosus (e.g., ATCC 53103)

• MRS broth

• Linoleic acid (high purity)

• Anaerobic culture flasks

• Incubator

• Centrifuge

• Ethyl acetate (B1210297)

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator

Procedure:

• Culture Preparation: Inoculate Lactobacillus rhamnosus in MRS broth and grow under anaerobic conditions at 37°C until the culture reaches the early exponential phase of growth.[5]

• Substrate Addition: Add linoleic acid to the bacterial culture to a final concentration of 3 g/L.[1]

• Incubation: Continue the anaerobic incubation at 37°C for 24-48 hours.

• Extraction:

  • Acidify the culture to pH 4 with HCl.

  • Extract the entire culture three times with an equal volume of ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Dry the organic phase over anhydrous sodium sulfate.

• Concentration: Remove the ethyl acetate under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Purification of 10-Hydroxy-cis-12-octadecenoic Acid

The crude product can be purified using silica (B1680970) gel column chromatography followed by High-Performance Liquid Chromatography (HPLC) for high-purity fractions.

Materials:

• Silica gel (for column chromatography)

• Hexane (B92381)

• Ethyl acetate

• HPLC system with a C18 column

• Acetonitrile (B52724)

• Water

• Formic acid

Procedure:

• Silica Gel Chromatography:

  • Prepare a silica gel column using a slurry of silica gel in hexane.

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Load the sample onto the column.

  • Elute the column with a gradient of hexane and ethyl acetate. The polarity is gradually increased to elute the more polar hydroxy fatty acid.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) to identify fractions containing the desired product.

• HPLC Purification:

  • Pool the fractions containing the product from the column chromatography and evaporate the solvent.

  • Dissolve the residue in the HPLC mobile phase.

  • Inject the sample onto a C18 reversed-phase HPLC column.

  • Elute with a gradient of acetonitrile and water containing 0.1% formic acid.

  • Monitor the elution profile using a UV detector (210 nm) and collect the peak corresponding to 10-hydroxy-cis-12-octadecenoic acid.

  • Confirm the purity and identity of the final product using analytical techniques such as mass spectrometry and NMR.

Mandatory Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. aocs.org [aocs.org]
• 4. mdpi.com [mdpi.com]
• 5. scispace.com [scispace.com]

Analytical standards for 10-Hydroxy-cis-12-octadecenoic acid

Application Note and Protocol

Introduction

10-Hydroxy-cis-12-octadecenoic acid (10-HOE), also known as HYA, is a hydroxy fatty acid produced from the microbial metabolism of linoleic acid in the gut.[1][2][3] This metabolite has garnered significant interest within the scientific community due to its potential biological activities, including anti-inflammatory properties and its role in maintaining intestinal barrier integrity.[1][2] As a signaling molecule, 10-HOE has been shown to activate G protein-coupled receptor 40 (GPR40), initiating a downstream signaling cascade involving MEK and ERK.[1][2] Furthermore, it is an intermediate in the biosynthesis of conjugated linoleic acid (CLA) by certain gut bacteria.[4] Accurate and reliable quantification of 10-HOE in various biological matrices is crucial for understanding its physiological and pathological roles. This document provides detailed information on the analytical standard of 10-HOE and protocols for its quantification.

Physicochemical Properties

A summary of the key physicochemical properties of the 10-Hydroxy-cis-12-octadecenoic acid analytical standard is presented in Table 1.

Property	Value	Reference
CAS Number	34932-12-2	[1]
Molecular Formula	C₁₈H₃₄O₃	[1][3]
Formula Weight	298.5 g/mol	[1]
Purity	≥98%	[1]
Synonyms	12(Z)-10-HOME, 10-hydroxy-cis-12-Octadecenoic Acid, HYA	[1]
Storage	-20°C	[1]
Stability	≥ 2 years	[1]

Supplier Information

The analytical standard for (±)-10-hydroxy-12(Z)-Octadecenoic Acid can be procured from:

Supplier	Product Name
Cayman Chemical	(±)-10-hydroxy-12(Z)-Octadecenoic Acid

Experimental Protocols

Quantification of 10-Hydroxy-cis-12-octadecenoic acid by LC-MS/MS

This protocol is adapted from a comprehensive method for the analysis of fatty acid metabolites produced by gut microbiota.[5][6]

4.1.1. Sample Preparation

For Plasma Samples: A detailed protocol for plasma sample preparation can be found in the literature.[7][8][9] In general, proteins are precipitated using an organic solvent (e.g., methanol (B129727), acetonitrile).

For Tissue Samples:

• Excise tissues and immediately snap-freeze in liquid nitrogen to prevent degradation.[10]

• For analysis, tissues can be homogenized in a suitable buffer, often containing protease inhibitors.[11]

• The homogenate is then subjected to lipid extraction, for example, using a modified Bligh-Dyer method.[5]

General Lipid Extraction from Biological Samples (as described for feces, can be adapted for tissues): [5]

• To a frozen biological sample (10-100 mg), add a metal cone and appropriate internal standards.

• Add 1 mL of a 50% methanol solution containing 0.1% butylated hydroxytoluene (BHT).

• Homogenize the sample.

• Add 2 mL of chloroform (B151607) and 0.5 mL of 0.1 M hydrochloric acid, and vortex thoroughly.

• Centrifuge at 1,000 × g for 10 minutes at 4°C.

• Collect the lower organic layer and transfer to a new tube.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

4.1.2. LC-MS/MS Conditions

The following table summarizes the liquid chromatography and mass spectrometry conditions for the analysis of 10-HOE.

Parameter	Condition	Reference
Liquid Chromatography
Column	Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm)	[9]
Mobile Phase A	0.1% Acetic acid in water	[5]
Mobile Phase B	Acetonitrile/Methanol (4:1, v/v)	[5]
Gradient	27% B (0-5 min), 27-70% B (5-15 min), 70-80% B (15-25 min), 80% B (25-33 min), 80-100% B (33-35 min), 100% B (35-45 min), 27% B (45-50 min)	[5]
Flow Rate	50 µL/min (0-30 min), 80 µL/min (30-33 min), 100 µL/min (33-45 min), 50 µL/min (45-50 min)	[5]
Mass Spectrometry
Ionization Mode	Negative Electrospray Ionization (ESI-)	[5]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	[5]
Q1/Q3 Transition	297.2 / 171.2	[5]
Collision Energy (CE)	12 eV	[5]
Source Capillary Voltage	2 kV	[5]
Desolvation Temperature	526°C	[5]
Heat Block Temperature	400°C	[5]

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway of 10-Hydroxy-cis-12-octadecenoic acid

Caption: GPR40-MEK-ERK signaling pathway activated by 10-HOE.

Experimental Workflow for 10-HOE Quantification

Caption: Workflow for quantification of 10-HOE by LC-MS/MS.

References

• 1. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 10-Hydroxy-cis-12-octadecenoic acid | C18H34O3 | CID 46186046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jsbms.jp [jsbms.jp]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of pharmaceutical compounds in tissue and plasma samples using selective ion accumulation with multiple mass isolation windows - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. A comparison of sample preparation strategies for biological tissues and subsequent trace element analysis using LA-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. evetechnologies.com [evetechnologies.com]

Application Notes and Protocols for In Vitro Gut Fermentation Models to Produce 10-Hydroxy-cis-12-octadecenoic Acid (HYA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-cis-12-octadecenoic acid (HYA) is a bioactive lipid metabolite produced from linoleic acid by gut microbiota, notably by species such as Lactobacillus plantarum.[1][2] This metabolite has garnered significant interest due to its potential therapeutic effects, including anti-inflammatory properties and roles in metabolic regulation.[3] In vitro gut fermentation models are invaluable tools for studying the production of HYA by gut bacteria, allowing for the controlled investigation of microbial metabolism and the optimization of production conditions. These models are essential for understanding the biotransformation of dietary fatty acids by the gut microbiome and for the development of novel therapeutic strategies.

This document provides detailed application notes and protocols for establishing and utilizing in vitro gut fermentation models to produce HYA. It includes methodologies for both single-strain and mixed-microbial community fermentations, protocols for the quantification of HYA, and a summary of reported production data.

Data Presentation: Quantitative Production of 10-Hydroxy-cis-12-octadecenoic acid (HYA)

The following table summarizes the quantitative data on HYA production from linoleic acid using a recombinant Lactiplantibacillus plantarum strain. This data is critical for researchers aiming to replicate or optimize HYA production in vitro.

Parameter	Value	Reference
Bacterial Strain	Recombinant Lactiplantibacillus plantarum ZS2058	[4]
Substrate	Linoleic Acid	[4]
Initial Substrate Concentration	5 g/L	[4]
Enzyme Concentration (10-LHT)	148.0 U/mL	[4]
Fermentation Time	48 hours	[4]
Final HYA Concentration	2.4 ± 0.1 g/L	[4]
Conversion Yield	47.8 ± 1.5%	[4]
Optimal pH	6.5	[4]
Optimal Temperature	25 °C	[4]

Experimental Protocols

Protocol 1: In Vitro Gut Fermentation Model Using Fecal Inoculum

This protocol describes a batch fermentation model to simulate the production of HYA by a complex gut microbial community.

Materials:

• Fresh human fecal sample

• Anaerobic chamber (85% N₂, 10% CO₂, 5% H₂)

• Gut Model Medium (GMM) or similar rich medium (e.g., YCFA)

• Linoleic acid (substrate)

• Sterile anaerobic tubes or vessels

• Shaking incubator

Procedure:

• Medium Preparation: Prepare the Gut Model Medium (GMM) according to a standard formulation. A typical GMM includes peptone, yeast extract, bile salts, and various salts to mimic the colonic environment. Sterilize by autoclaving.

• Inoculum Preparation:

  • Within 2 hours of collection, transfer the fresh fecal sample into an anaerobic chamber.

  • Prepare a 10% (w/v) fecal slurry by homogenizing the feces in a sterile anaerobic phosphate-buffered saline (PBS) or similar buffer.

  • Filter the slurry through sterile gauze to remove large particulate matter.

• Fermentation Setup:

  • In the anaerobic chamber, dispense the fermentation medium into sterile anaerobic tubes or vessels.

  • Add linoleic acid to the desired final concentration (e.g., 100 µM).

  • Inoculate the medium with the fecal slurry to a final concentration of 1-10% (v/v).

  • Seal the tubes or vessels tightly.

• Incubation:

  • Incubate the fermentation cultures at 37°C in a shaking incubator for 24-48 hours.

• Sampling and Analysis:

  • At desired time points, collect samples from the fermentation cultures for HYA quantification.

  • Centrifuge the samples to pellet the bacterial cells and collect the supernatant for analysis.

  • Store samples at -80°C until analysis.

Protocol 2: HYA Production using Lactobacillus plantarum

This protocol details the production of HYA using a pure culture of Lactobacillus plantarum.

Materials:

• Lactobacillus plantarum strain (e.g., ATCC 8014)

• MRS broth or a suitable growth medium for Lactobacillus

• Linoleic acid

• Sterile culture tubes or flasks

• Anaerobic chamber or anaerobic gas pack system

• Incubator

Procedure:

• Activation of Culture: Inoculate L. plantarum from a stock culture into MRS broth and incubate at 37°C for 18-24 hours under anaerobic conditions.

• Fermentation:

  • Prepare fresh MRS broth and add linoleic acid to the desired concentration.

  • Inoculate the medium with the activated L. plantarum culture (e.g., 2% v/v).

  • Incubate at 37°C for 24-72 hours under anaerobic or microaerophilic conditions.

• Extraction and Analysis:

  • After incubation, centrifuge the culture to separate the bacterial cells from the supernatant.

  • The supernatant can be used for the extraction and quantification of HYA.

Protocol 3: Quantification of HYA by LC-MS/MS

This protocol provides a general method for the quantification of HYA in fermentation samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Fermentation supernatant

• Internal standard (e.g., deuterated HYA)

• Organic solvents (e.g., ethyl acetate, methanol (B129727), acetonitrile)

• Formic acid or acetic acid

• Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation and Extraction:

  • Thaw the fermentation supernatant samples.

  • Add a known amount of the internal standard to each sample.

  • Acidify the samples with formic acid or acetic acid to a pH of ~3-4.

  • Perform liquid-liquid extraction with an organic solvent like ethyl acetate. Vortex and centrifuge to separate the phases.

  • Collect the organic phase and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent (e.g., methanol/water mixture) for LC-MS/MS analysis.

  • For complex matrices, an optional solid-phase extraction (SPE) cleanup step can be included before evaporation.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the analytes on a C18 column using a gradient of mobile phases, typically water with 0.1% formic acid and acetonitrile (B52724) or methanol with 0.1% formic acid.

  • Detect HYA and the internal standard using multiple reaction monitoring (MRM) in negative ion mode. The precursor-to-product ion transitions for HYA should be optimized.

• Quantification:

  • Construct a calibration curve using known concentrations of HYA standard.

  • Calculate the concentration of HYA in the samples by comparing the peak area ratio of HYA to the internal standard against the calibration curve.

Visualizations

Experimental Workflow for In Vitro Gut Fermentation

Caption: Workflow for HYA production using an in vitro gut fermentation model.

Signaling Pathway of HYA via GPR40

Caption: HYA activates the GPR40 signaling pathway, leading to downstream effects.

References

• 1. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of hydroxy fatty acid (10-hydroxy-12(Z)-octadecenoic acid) by Lactobacillus plantarum from linoleic acid and its cardiac effects to guinea pig papillary muscles [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Characterization of a recombinant 10-linoleic acid hydratase from Lactiplantibacillus plantarum ZS2058 and biosynthesis of 10- hydroxy-cis-12-octadecenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Stability of 10-Hydroxy-cis-12-octadecenoic acid in experimental conditions

Technical Support Center: 10-Hydroxy-cis-12-octadecenoic acid (10-HOE)

Welcome to the technical support center for 10-Hydroxy-cis-12-octadecenoic acid (10-HOE). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving 10-HOE.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 10-HOE in experimental settings?

A1: The stability of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a hydroxylated fatty acid, can be influenced by several factors. While specific data for 10-HOE is limited, information from structurally related compounds suggests that key factors include the choice of solvent, pH of the solution, storage temperature, and exposure to light and air.[1][2] It is crucial to control these variables to ensure the integrity of the compound throughout your experiments.

Q2: Which solvents are recommended for dissolving and storing 10-HOE?

A2: For optimal stability, it is recommended to prepare stock solutions of 10-HOE in high-purity, anhydrous organic solvents such as methanol (B129727), ethanol (B145695), or dimethyl sulfoxide (B87167) (DMSO).[1] Alcoholic solvents like methanol and ethanol are often preferred for better stability compared to aqueous solutions.[1] While DMSO is a common choice for long-term storage of stock solutions at low temperatures, ensuring it is anhydrous is critical to prevent degradation.[1] For experiments requiring aqueous solutions, it is best to prepare them fresh by diluting the stock solution immediately before use.[2]

Q3: How does pH impact the stability of 10-HOE?

Q4: What are the ideal storage conditions for 10-HOE solutions?

A4: To maximize stability, solutions of 10-HOE should be stored at low temperatures, such as -20°C or -80°C.[1] It is also crucial to protect solutions from light to prevent potential photodegradation.[1] Storing solutions under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial to prevent oxidation.[2]

Q5: Are there any visual indicators of 10-HOE degradation?

A5: A change in the color of a solution can be a sign of degradation for some organic molecules, including certain hydroxylated compounds.[2] If you observe any color change, precipitation, or cloudiness in your 10-HOE solution, it is strongly advised to discard it and prepare a fresh one to ensure the accuracy and reproducibility of your experimental results.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with 10-HOE.

Issue 1: Inconsistent or Non-Reproducible Experimental Results

• Possible Cause: Degradation of 10-HOE stock or working solutions.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh working solutions from a stock solution for each experiment. It is highly recommended to prepare fresh stock solutions regularly as well.[2]

  • Check Storage Conditions: Verify that stock solutions are stored at the recommended temperature (-20°C or -80°C) and protected from light.[1]

  • Evaluate Solvent Purity: Ensure that the solvents used are of high purity and anhydrous, as contaminants or water can promote degradation.[1]

  • Perform a Stability Check: If inconsistency persists, perform a small-scale stability study by analyzing the concentration of 10-HOE in your prepared solution over time using a suitable analytical method like HPLC or LC-MS.

Issue 2: Low or No Biological Activity Observed

• Possible Cause: Loss of 10-HOE due to degradation or improper handling.

• Troubleshooting Steps:

  • Confirm Compound Identity and Purity: Use an analytical method to confirm the identity and purity of your 10-HOE standard.

  • Review Solution Preparation: Ensure accurate weighing and complete dissolution of the compound when preparing stock solutions.

  • Minimize Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to degradation. Aliquot stock solutions into smaller, single-use vials to avoid this.

  • Control Experimental pH: The pH of your experimental medium could be affecting the stability of 10-HOE. Consider evaluating the stability of 10-HOE in your specific buffer system.

Data Presentation

Table 1: Recommended Solvents and Storage Conditions for 10-HOE (Based on Related Compounds)

Solvent	Recommended Use	Storage Temperature	Key Considerations
Methanol	Stock & Working Solutions	-20°C or -80°C	High purity, anhydrous.[1]
Ethanol	Stock & Working Solutions	-20°C or -80°C	High purity, anhydrous.[1]
DMSO	Stock Solutions (Long-term)	-20°C or -80°C	High purity, anhydrous.[1]
Aqueous Buffers	Working Solutions (Immediate Use)	N/A (Prepare Fresh)	pH should be carefully controlled.[2]

Experimental Protocols

Protocol 1: General Procedure for Assessing the Stability of 10-HOE

This protocol provides a general framework for evaluating the stability of 10-HOE in a specific solvent or buffer under defined conditions.

Materials:

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOE)

• High-purity solvent (e.g., methanol, ethanol, DMSO) or experimental buffer

• Amber glass vials

• Analytical balance

• Volumetric flasks and pipettes

• HPLC or UPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or MS)

• Incubator or water bath for temperature control

Methodology:

• Prepare Stock Solution: Accurately weigh a known amount of 10-HOE and dissolve it in the chosen high-purity organic solvent to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Prepare Working Solutions: Dilute the stock solution with the test solvent or buffer to a known final concentration appropriate for your analytical method.

• Time-Point Sampling:

  • Immediately after preparation (T=0), take an aliquot of the working solution for analysis. This will serve as your baseline.

  • Store the remaining working solution under the desired experimental conditions (e.g., specific temperature, light exposure).

  • At predetermined time points (e.g., 1, 2, 4, 8, 24 hours; 7, 14, 30 days), collect additional aliquots for analysis.

• Analytical Measurement:

  • Analyze the collected samples using a validated HPLC or UPLC-MS method to determine the concentration of 10-HOE.

  • The degradation of 10-HOE can be assessed by comparing the peak area or concentration at each time point to the T=0 sample.

• Data Analysis: Plot the concentration of 10-HOE as a function of time to determine its stability profile under the tested conditions.

Visualizations

Signaling Pathway of 10-HOE in Intestinal Epithelial Barrier Regulation

10-HOE, a gut microbial metabolite of linoleic acid, has been shown to play a role in ameliorating intestinal epithelial barrier impairment. This effect is mediated, at least in part, through the G protein-coupled receptor 40 (GPR40) and the subsequent activation of the MEK-ERK signaling pathway.[3]

Caption: 10-HOE signaling via GPR40 to regulate intestinal barrier function.

Experimental Workflow for Stability Assessment

The following diagram illustrates a typical workflow for assessing the stability of 10-HOE.

Caption: Workflow for determining the experimental stability of 10-HOE.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 10-Hydroxy-cis-12-octadecenoic acid (10-HOA) for In Vivo Studies

Welcome to the technical support center for the in vivo application of 10-Hydroxy-cis-12-octadecenoic acid (10-HOA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, address common challenges, and answer frequently asked questions related to the use of 10-HOA in animal models.

Troubleshooting Guides

This section addresses specific issues that may arise during in vivo experiments with 10-HOA.

Question: I am having trouble dissolving 10-HOA for oral administration. What is the recommended formulation?

Answer: 10-HOA is a fatty acid and is therefore hydrophobic. For in vivo studies, it is often formulated for oral administration. While direct dissolution in aqueous solutions is challenging, a common approach is to first dissolve the compound in a small amount of a water-miscible organic solvent, such as ethanol (B145695), and then dilute it in a suitable vehicle. For instance, a 1 mg/ml solution in ethanol has been used as a stock.[1] For oral gavage, this stock can be further diluted in an appropriate vehicle like corn oil or a specific custom diet. It is crucial to ensure the final concentration of the organic solvent is low and well-tolerated by the animal model to avoid toxicity.

Question: My in vivo results with 10-HOA are inconsistent. What are the potential sources of variability?

Answer: Inconsistent results in in vivo studies can stem from several factors. For fatty acid studies, it's important to consider the following:

• Animal Model: The strain, age, sex, and gut microbiota of the animals can significantly influence the metabolism and effects of 10-HOA.

• Diet: The basal diet of the animals can affect the endogenous levels of fatty acids and modulate the response to 10-HOA supplementation.

• Formulation and Administration: Ensure the 10-HOA is completely dissolved and homogeneously mixed in the vehicle to guarantee consistent dosing. The technique of oral gavage should be consistent to minimize stress and ensure accurate delivery to the stomach.

• Compound Stability: Ensure proper storage of 10-HOA to prevent degradation. It should be stored at a low temperature and protected from light and oxygen.

Question: I am not observing the expected anti-inflammatory effects of 10-HOA in my animal model of inflammation. What could be the reason?

Answer: If the expected anti-inflammatory effects are not observed, consider the following:

• Dosage: The dosage might be suboptimal for your specific model of inflammation. Review published studies for effective dose ranges in similar models. For example, in a mouse model of atopic dermatitis, feeding a diet containing 10-HOA was effective.[2][3]

• Timing and Duration of Administration: The timing of 10-HOA administration relative to the inflammatory insult and the duration of treatment are critical. The therapeutic window may be narrow.

• Model-Specific Mechanisms: The inflammatory pathways in your specific model may not be the primary targets of 10-HOA. 10-HOA has been shown to exert its effects through GPR40 and potentially PPARs.[4][5] Confirm if these pathways are relevant in your model.

• Bioavailability: Although administered orally, the bioavailability of 10-HOA could be a limiting factor. Consider assessing plasma or tissue levels of 10-HOA if possible.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 10-HOA in vivo?

A1: 10-HOA is a gut microbial metabolite of linoleic acid that has been shown to act as an agonist for G protein-coupled receptors (GPRs), specifically GPR40 and GPR120.[1] Activation of these receptors can trigger downstream signaling cascades, such as the MEK-ERK pathway, leading to various physiological effects, including amelioration of intestinal epithelial barrier impairment.[4] Additionally, as a fatty acid derivative, 10-HOA may also influence the activity of peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and inflammation.[5][6]

Q2: What are the reported effective dosages of 10-HOA in mice?

A2: The effective dosage of 10-HOA in mice varies depending on the experimental model and the intended effect. For instance, in a mouse model of high-fat diet-induced obesity, a dose of 1 g/kg of body weight increased GLP-1 release and reduced body weight.[1] In a model of atopic dermatitis, dietary supplementation with 10-HOA was found to be effective.[2][3] For DSS-induced colitis, oral administration has also been shown to be protective.[4] Please refer to the data table below for more detailed information.

Q3: What is the recommended route of administration for 10-HOA in in vivo studies?

A3: Based on the available literature, the most common and effective route of administration for 10-HOA in rodent models is oral, either through dietary supplementation or oral gavage.[2][4] Oral administration mimics the natural route of exposure to this gut microbial metabolite.

Q4: Are there any known toxic effects of 10-HOA?

A4: The currently available scientific literature from in vivo studies does not report significant toxic effects of 10-HOA at the tested dosages. However, as with any experimental compound, it is crucial to conduct preliminary dose-ranging studies to determine the maximum tolerated dose in your specific animal model and to monitor the animals for any signs of toxicity.

Q5: How should 10-HOA be stored?

A5: As a polyunsaturated fatty acid derivative, 10-HOA is susceptible to oxidation. It should be stored in a tightly sealed container, protected from light, and kept at a low temperature (e.g., -20°C or -80°C) to maintain its stability and purity. If dissolved in a solvent, it is best to prepare fresh solutions for each experiment or store aliquots at low temperatures for a limited time.

Data Presentation

Table 1: Summary of In Vivo Studies with 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

Animal Model	Dosage	Administration Route	Duration	Observed Effects	Reference
BALB/c mice with DSS-induced colitis	Not specified (oral administration)	Oral	5 days	Alleviated colitis symptoms	[4]
NC/Nga mice (atopic dermatitis model)	Dietary supplementation	Oral (in feed)	Not specified	Decreased plasma IgE, reduced skin inflammation, improved Th1/Th2 balance	[2][3]
C57BL/6J mice on a high-fat diet	1 g/kg body weight	Oral	Not specified	Increased GLP-1 release, reduced body weight	[1]

Experimental Protocols

Protocol: Oral Gavage Administration of 10-HOA in Mice

This protocol provides a general guideline for the preparation and oral administration of 10-HOA to mice. Researchers should adapt this protocol based on their specific experimental design and institutional animal care and use committee (IACUC) guidelines.

1. Materials:

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

• Ethanol (200 proof, molecular biology grade)

• Corn oil (or other suitable vehicle)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Animal balance

• Oral gavage needles (flexible-tipped, appropriate size for mice)

• Syringes (1 mL)

2. Formulation Preparation (Example for a 10 mg/kg dose in a 25g mouse):

• Calculate the required amount of 10-HOA:

  • Dose = 10 mg/kg

  • Mouse weight = 0.025 kg

  • Required 10-HOA per mouse = 10 mg/kg * 0.025 kg = 0.25 mg

• Prepare a stock solution:

  • Dissolve a known weight of 10-HOA in ethanol to a concentration of 10 mg/mL. For example, dissolve 10 mg of 10-HOA in 1 mL of ethanol. This is your stock solution.

• Prepare the dosing solution:

  • The volume for oral gavage in mice should typically not exceed 10 mL/kg. For a 25g mouse, the maximum volume is 0.25 mL. A common dosing volume is 0.1 mL.

  • To achieve a dose of 0.25 mg in 0.1 mL, the final concentration of the dosing solution needs to be 2.5 mg/mL.

  • Calculate the volume of the stock solution needed: (2.5 mg/mL * desired final volume) / 10 mg/mL. For a 1 mL final volume of dosing solution, you would need 0.25 mL of the stock solution.

  • In a sterile microcentrifuge tube, add the calculated volume of the 10-HOA stock solution.

  • Add the vehicle (e.g., corn oil) to reach the final desired volume. In this example, add 0.75 mL of corn oil to the 0.25 mL of stock solution for a total volume of 1 mL.

  • Vortex thoroughly to ensure a homogenous suspension. Gentle warming or sonication may aid in dissolution, but care should be taken to avoid degradation of the fatty acid.

  • Prepare a vehicle control solution containing the same concentration of ethanol in the vehicle.

3. Administration Procedure (Oral Gavage):

• Animal Handling: Accustom the mice to handling before the experiment to minimize stress.

• Dosage Calculation: Weigh each mouse immediately before dosing to calculate the precise volume of the dosing solution to be administered.

• Gavage Technique:

  • Gently restrain the mouse.

  • Insert the gavage needle carefully into the esophagus. The animal should swallow the tube. Do not force the needle.

  • Slowly administer the calculated volume of the 10-HOA solution or vehicle control.

  • Carefully remove the gavage needle.

• Monitoring: Observe the animal for a few minutes after gavage for any signs of distress. Monitor the animals regularly throughout the study period as per your experimental protocol and IACUC guidelines.

Mandatory Visualization

Caption: GPR40/GPR120 signaling pathway activated by 10-HOA.

Caption: PPAR signaling pathway potentially modulated by 10-HOA.

Caption: General experimental workflow for in vivo studies with 10-HOA.

References

• 1. researchgate.net [researchgate.net]
• 2. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Supplemental feeding of a gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, alleviates spontaneous atopic dermatitis and modulates intestinal microbiota in NC/nga mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 10-Hydroxy-cis-12-octadecenoic acid (10-HOE) Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 10-Hydroxy-cis-12-octadecenoic acid (10-HOE).

Section 1: Synthesis, Purity, and Stability

This section addresses common challenges related to the physical and chemical properties of 10-HOE.

FAQs & Troubleshooting Guide

Q1: What are the recommended storage conditions for 10-HOE?

A1: For long-term stability, 10-HOE should be stored at -20°C.[1] When dissolved in an organic solvent such as ethanol, it is stable for at least two years under these conditions.[1] For short-term use, refrigeration at 4°C is acceptable, but prolonged storage at this temperature is not recommended due to the potential for degradation.

Q2: My 10-HOE solution appears cloudy or has precipitated. What should I do?

A2: Cloudiness or precipitation can occur if the solubility limit is exceeded or if the temperature of the solution drops significantly. Gently warm the solution to 37°C and vortex or sonicate to redissolve the compound. If the issue persists, consider diluting the stock solution to a lower concentration.

Q3: I suspect my 10-HOE has degraded. What are the common causes and how can I check for degradation?

A3: Degradation of 10-HOE can be caused by exposure to incompatible materials, extreme pH, or high temperatures.[2] It is incompatible with strong acids, strong alkalis, and strong oxidizing or reducing agents.[2] To check for degradation, you can use analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS). A fresh standard should be run alongside the suspect sample for comparison. The appearance of new peaks or a decrease in the area of the 10-HOE peak can indicate degradation.

Q4: What are the key considerations for the synthesis and purification of 10-HOE?

A4: 10-HOE is a gut microbial metabolite of linoleic acid, and therefore, biosynthesis using specific bacterial strains like Lactobacillus plantarum is a common production method.[3][4] Purification typically involves extraction from the fermentation broth followed by chromatographic techniques. Challenges in purification can arise from the presence of other fatty acids and lipids, requiring optimized separation methods.

Section 2: Analytical and Quantification Issues

This section provides guidance on overcoming common hurdles in the analysis and quantification of 10-HOE.

FAQs & Troubleshooting Guide

Q1: I am having trouble detecting 10-HOE in my biological samples. What could be the issue?

A1: Low levels of detection can be due to several factors. Ensure that your extraction method is efficient for lipids. A common method involves a methanol (B129727) extraction followed by purification using a Sep-Pak C18 column. Also, verify that your analytical instrument has sufficient sensitivity. For HPLC, a photodiode array (PDA) detector set to 234 nm is often used.

Q2: My HPLC chromatogram shows poor peak shape or resolution for 10-HOE. How can I improve this?

A2: Poor peak shape can be caused by issues with the mobile phase, the column, or the sample itself. Ensure the mobile phase components are of high purity and are properly mixed. The column should be appropriate for lipid analysis, such as a silica-based column for normal-phase chromatography. If the peak is tailing, consider adding a small amount of acid (e.g., acetic acid) to the mobile phase to improve the peak shape of the fatty acid.

Q3: How can I accurately quantify 10-HOE in my samples?

A3: Accurate quantification requires a reliable standard curve. Prepare a series of dilutions of a high-purity 10-HOE standard and run them on your analytical instrument to generate a standard curve. Ensure the concentrations of your samples fall within the linear range of this curve. The use of an internal standard can also help to correct for variations in sample preparation and injection volume.

Data Presentation: HPLC Method Parameters for Hydroxyoctadecadienoic Acid Isomers

Parameter	Value
Column	Absolute SiO2 (250 mm × 4.6 mm, 5 μm)
Mobile Phase	n-hexane:isopropanol:acetic acid (98.3:1.6:0.1, V/V)
Flow Rate	1.0 mL/min
Detection Wavelength	234 nm
Injection Volume	20 µL

This table summarizes typical parameters for the HPLC analysis of HODE isomers.

Section 3: Biological Assays and Mechanism of Action Studies

This section addresses challenges related to studying the biological effects of 10-HOE.

FAQs & Troubleshooting Guide

Q1: I am not observing the expected biological activity of 10-HOE in my cell-based assays. What could be wrong?

A1: Several factors can influence the outcome of biological assays. First, confirm the purity and integrity of your 10-HOE stock. As mentioned earlier, improper storage or handling can lead to degradation. Second, ensure that the compound is adequately solubilized in the cell culture medium. The use of a vehicle control (e.g., ethanol) is essential to rule out any effects of the solvent. Finally, the concentration range and treatment time should be optimized for your specific cell type and endpoint.

Q2: How does 10-HOE exert its biological effects?

A2: 10-HOE has been shown to act through various mechanisms. One well-studied pathway involves its interaction with G protein-coupled receptors (GPCRs), such as GPR40.[2][4] This interaction can trigger downstream signaling cascades, including the MEK-ERK pathway, leading to cellular responses like the amelioration of intestinal epithelial barrier impairment.[2][4]

Q3: I am investigating the role of 10-HOE in the gut microbiome. What are some key experimental considerations?

A3: When studying 10-HOE in the context of the gut microbiome, it's important to consider that it is a metabolite of linoleic acid produced by certain gut bacteria.[3][4] Experiments could involve co-culturing specific bacterial strains with intestinal cells in the presence of linoleic acid to study the production and effects of 10-HOE in a more physiologically relevant model.

Experimental Protocols: Assessing 10-HOE-Induced Calcium Mobilization

• Cell Culture: Plate HEK293 cells expressing human GPR40 in a 96-well black-walled, clear-bottom plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Preparation: Prepare serial dilutions of 10-HOE and a vehicle control.

• Fluorescence Measurement: Use a fluorescence plate reader to measure the baseline fluorescence, then add the 10-HOE dilutions and immediately begin recording the change in fluorescence over time.

• Data Analysis: The increase in fluorescence intensity corresponds to an increase in intracellular calcium concentration.

Mandatory Visualizations

Caption: GPR40 signaling pathway activated by 10-HOE.

Caption: Workflow for 10-HOE analysis from biological samples.

Caption: Logical approach to troubleshooting experimental variability.

References

• 1. caymanchem.com [caymanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 10-Hydroxy-cis-12-octadecenoic acid | C18H34O3 | CID 46186046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 10-Hydroxy-cis-12-octadecenoic acid (10-HOE)

This technical support center provides researchers, scientists, and drug development professionals with essential information for designing and troubleshooting experiments involving 10-Hydroxy-cis-12-octadecenoic acid (10-HOE).

Frequently Asked Questions (FAQs)

Q1: What is 10-HOE and what is its primary known mechanism of action?

A1: 10-Hydroxy-cis-12-octadecenoic acid (10-HOE) is a gut microbial metabolite of linoleic acid.[1] Its primary known mechanism of action is the activation of G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[2] This activation has been linked to beneficial effects on intestinal barrier function and glucose metabolism.[2][3]

Q2: Are there any known off-target effects of 10-HOE?

A2: Currently, there is a lack of specific studies detailing the off-target binding profile or a comprehensive toxicological assessment of 10-HOE. Most available research focuses on its therapeutic potential. However, a structurally related metabolite, 10-oxo-12(Z)-octadecenoic acid (KetoA), has been shown to be a potent activator of Peroxisome Proliferator-Activated Receptor γ (PPARγ).[4] While 10-HOE is considered a precursor to KetoA, its own direct and potent activity on PPARγ has not been firmly established, but this remains a potential area for off-target investigation.[4]

Q3: What is the recommended solvent for preparing a stock solution of 10-HOE?

A3: For fatty acids like 10-HOE, it is common practice to prepare a concentrated stock solution in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695).[5] It is crucial to keep the final concentration of the organic solvent in the cell culture medium low (typically below 0.5%) to avoid solvent-induced toxicity.[5]

Q4: How can I improve the solubility and stability of 10-HOE in my cell culture experiments?

A4: Fatty acids are often poorly soluble in aqueous cell culture media and can precipitate.[6] To enhance solubility and stability, 10-HOE can be complexed with fatty acid-free bovine serum albumin (BSA).[6][7] It is also advisable to prepare fresh working solutions for each experiment and to be mindful of the fatty acid to BSA molar ratio, as this can influence cellular uptake and effects.[6][8]

Q5: What are typical in vitro concentrations for studying the effects of 10-HOE?

A5: Effective concentrations of 10-HOE in vitro can vary depending on the cell type and the specific assay. Published studies have used concentrations in the low micromolar range. For example, in studies with Caco-2 cells, concentrations around 10 µM have been shown to be effective.[2] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.[9][10]

Troubleshooting Guides

Issue 1: Precipitation of 10-HOE in Cell Culture Medium

Potential Cause	Troubleshooting Steps
Poor aqueous solubility.[6]	Prepare a high-concentration stock solution in DMSO or ethanol.[5] Complex 10-HOE with fatty acid-free BSA before adding to the culture medium.[6][7] Ensure the final concentration of 10-HOE does not exceed its solubility limit in the medium.
High final concentration of the organic solvent.	Keep the final concentration of DMSO or ethanol in the culture medium below 0.5%.[5]
Instability of 10-HOE in the medium over time.	Prepare fresh working solutions for each experiment. For long-term experiments, consider replenishing the medium with freshly prepared 10-HOE at regular intervals.

Issue 2: Inconsistent or No Biological Effect Observed

Potential Cause	Troubleshooting Steps
Suboptimal concentration of 10-HOE.	Perform a dose-response experiment to identify the optimal working concentration for your cell line and assay.[9][10]
Degradation of 10-HOE stock solution.	Aliquot the stock solution and store at -20°C or -80°C to avoid repeated freeze-thaw cycles. Prepare fresh working solutions from a new aliquot for each experiment.
Interference from serum components.	If possible, conduct experiments in serum-free media. If serum is required, use fatty acid-free BSA to complex with 10-HOE to ensure consistent delivery to the cells.[7]
Cell line does not express the target receptor (GPR40).	Verify the expression of GPR40 in your cell line using techniques like RT-qPCR or Western blot.

Experimental Protocols

Protocol 1: Assessing Intestinal Barrier Function using Caco-2 Cells

This protocol outlines the measurement of transepithelial electrical resistance (TEER) and paracellular permeability to assess the effect of 10-HOE on intestinal barrier integrity.[11][12][13]

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 0.4 µm pore size)

• Cell culture medium (e.g., DMEM) with supplements

• 10-HOE stock solution (in DMSO)

• Fatty acid-free BSA

• TEER meter with "chopstick" electrodes

• FITC-dextran (4 kDa)

• Fluorescence plate reader

Methodology:

• Cell Seeding and Differentiation:

  • Seed Caco-2 cells onto the apical side of the Transwell inserts at a density of approximately 6 x 10^4 cells/cm².

  • Culture the cells for 21-25 days to allow for differentiation and formation of a polarized monolayer with tight junctions. Change the medium every 2-3 days.

• TEER Measurement:

  • Before treatment, measure the basal TEER of the Caco-2 monolayers.

  • Treat the cells with 10-HOE (complexed with BSA) at the desired concentrations in the apical and/or basolateral compartments. Include appropriate vehicle controls (DMSO + BSA).

  • Measure TEER at various time points post-treatment (e.g., 24, 48 hours). TEER is a measure of ion flow across the monolayer and an increase suggests enhanced barrier integrity.

• Paracellular Permeability Assay:

  • After the final TEER measurement, wash the cells with pre-warmed PBS.

  • Add medium containing FITC-dextran (e.g., 1 mg/mL) to the apical compartment.

  • Add fresh medium to the basolateral compartment.

  • Incubate for a defined period (e.g., 2-4 hours) at 37°C.

  • Collect samples from the basolateral compartment and measure the fluorescence intensity using a plate reader (excitation ~485 nm, emission ~528 nm).

  • A decrease in the amount of FITC-dextran that crosses to the basolateral side indicates improved barrier function.

Protocol 2: GPR40 Activation Assay - Intracellular Calcium Mobilization

This protocol describes how to measure the activation of GPR40 by 10-HOE by detecting changes in intracellular calcium levels.[14]

Materials:

• HEK293 cells stably expressing human GPR40 (or other suitable cell line)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• 10-HOE stock solution (in DMSO)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

• Fluorescence plate reader with kinetic reading capabilities

Methodology:

• Cell Seeding:

  • Seed the GPR40-expressing cells into a 96-well black, clear-bottom plate and culture overnight.

• Dye Loading:

  • Remove the culture medium and wash the cells with assay buffer.

  • Load the cells with the calcium-sensitive dye according to the manufacturer's instructions (e.g., incubate with Fluo-4 AM for 30-60 minutes at 37°C).

  • Wash the cells to remove excess dye.

• Calcium Flux Measurement:

  • Place the plate in the fluorescence plate reader and begin kinetic reading to establish a baseline fluorescence.

  • Using an automated injector, add 10-HOE at various concentrations to the wells.

  • Continue to record the fluorescence intensity over time.

  • An increase in fluorescence upon addition of 10-HOE indicates a rise in intracellular calcium, signifying GPR40 activation.

Signaling Pathways and Experimental Workflows

References

• 1. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cell culture models of fatty acid overload: Problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Which concentrations are optimal for in vitro testing? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vitro and In Vivo Approaches to Determine Intestinal Epithelial Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Assessing Intestinal Health. In Vitro and Ex vivo Gut Barrier Models of Farm Animals: Benefits and Limitations [frontiersin.org]
• 13. Assessing Intestinal Health. In Vitro and Ex vivo Gut Barrier Models of Farm Animals: Benefits and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ready-to-Assay FFA1/GPR40 Free Fatty Acid Receptor Frozen Cells [discoverx.com]

Technical Support Center: Experiments with 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 10-Hydroxy-cis-12-octadecenoic acid (10-HOA), also known as HYA.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues that may arise during experiments with 10-HOA, leading to potential reproducibility challenges.

1. Compound Stability and Handling

• Question: I'm seeing inconsistent results in my cell culture experiments. Could the 10-HOA be degrading?

• Answer: Yes, the stability of 10-HOA is crucial for reproducible results. It is a lipid and can be susceptible to oxidation. For long-term storage, it should be kept at -20°C, and the stability is guaranteed for at least two years under these conditions.[1] For experimental use, prepare fresh solutions from a stock solution. Avoid repeated freeze-thaw cycles of the stock solution.

• Question: What is the best solvent to use for 10-HOA?

• Answer: 10-HOA is typically supplied as a solution in ethanol (B145695).[1] For cell culture experiments, it is common to dilute the ethanol stock in the culture medium. Ensure the final concentration of the solvent is low and consistent across all experimental groups, including a vehicle control, to avoid solvent-induced artifacts.

2. Experimental Design & In Vitro Assays

• Question: My in vitro results with 10-HOA are not consistent. What are some common pitfalls?

• Answer: Reproducibility issues in in vitro assays can stem from several factors:

  • Cell Line Variability: Ensure you are using a consistent cell line passage number and that the cells are healthy and in the exponential growth phase.

  • Serum Concentration: The presence of serum in the culture medium can affect the availability and activity of lipids. Consider using serum-free or low-serum conditions for your experiments, but be aware this can also affect cell health.

  • Vehicle Controls: Always include a vehicle control (the solvent used to dissolve 10-HOA, e.g., ethanol) at the same final concentration as in the experimental wells.

  • Assay Timing: The timing of treatment and subsequent assays is critical. Ensure consistent incubation times across all experiments.

• Question: I am not observing the expected anti-inflammatory effects of 10-HOA on my cells. What could be wrong?

• Answer: Several factors could contribute to this:

  • Stimulant Concentration: If you are using an inflammatory stimulus like lipopolysaccharide (LPS), ensure the concentration is optimized to induce a measurable inflammatory response that is not cytotoxic.

  • 10-HOA Concentration: The effective concentration of 10-HOA can vary between cell types. A concentration of 30 µM has been shown to inhibit LPS-induced nitric oxide production in BV-2 microglia, while 100 µM was used to reduce TNF-α and other inflammatory markers in bone marrow cells.[1] It may be necessary to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.

  • Pre-treatment vs. Co-treatment: The timing of 10-HOA addition relative to the inflammatory stimulus can be critical. Pre-treatment with 10-HOA before adding the stimulus is a common approach.[2]

3. In Vivo Experiments

• Question: What is a typical dosage and administration route for 10-HOA in mouse models?

• Answer: In a mouse model of high-fat diet-induced obesity, 1 g/kg of 10-HOA was administered.[1] In a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis model, mice were intragastrically administered 30 µg of 10-HOA.[2] The route of administration and dosage will depend on the specific animal model and research question.

• Question: My in vivo results show high variability between animals. How can I reduce this?

• Answer: High inter-animal variability is a common challenge in in vivo research. To mitigate this:

  • Animal Strain and Age: Use a consistent strain, age, and sex of animals for each experimental group.

  • Acclimatization: Ensure animals are properly acclimatized to the housing conditions before starting the experiment.

  • Administration Technique: Standardize the administration technique (e.g., oral gavage, intraperitoneal injection) to ensure consistent delivery of the compound.

  • Sample Size: Use a sufficient number of animals per group to achieve statistical power.

  • Blinding: Whenever possible, blind the experimenters to the treatment groups to reduce bias in data collection and analysis.

4. Analytical Methods

• Question: I am having trouble quantifying 10-HOA in my samples. What methods are recommended?

• Answer: High-performance liquid chromatography (HPLC) is a suitable method for the simultaneous determination of various hydroxy fatty acids.[3] For more sensitive and specific quantification, especially in complex biological matrices, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is recommended.[4]

• Question: What are some key considerations for sample preparation for 10-HOA analysis?

• Answer: Proper sample preparation is critical to avoid artifacts and ensure accurate quantification. This can include:

  • Lipid Extraction: Use a validated lipid extraction method, such as a modified Folch or Bligh-Dyer method.

  • Internal Standards: The use of appropriate internal standards is crucial for accurate quantification in mass spectrometry-based methods.

  • Purification: Solid-phase extraction (e.g., using a Sep-Pak C18 column) can be used to purify the analytes from the sample matrix.[3]

Data Presentation

Table 1: Summary of In Vitro Experimental Conditions for 10-HOA

Cell Line	Stimulus	10-HOA Concentration	Key Outcome	Reference
BV-2 microglia	LPS	30 µM	Inhibition of NO production, ERK phosphorylation, and iNOS levels	[1]
Bone marrow cells	LPS	100 µM	Reduction of TNF-α, NO₂, and IL-10 levels	[1]
Caco-2 cells	TNF-α	Not specified in abstract	Suppression of changes in tight junction-related molecules	[2]
HEK293 cells	None	EC₅₀ = 7.51 µM (GPR40)	Induction of calcium mobilization	[1]
HEK293 cells	None	EC₅₀ = 8.1 µM (GPR120)	Induction of calcium mobilization	[1]

Table 2: Summary of In Vivo Experimental Conditions for 10-HOA

Animal Model	Administration Route	10-HOA Dosage	Key Outcome	Reference
High-fat diet-induced obesity (mouse)	Not specified	1 g/kg	Increased GLP-1 release and reduced body weight	[1]
DSS-induced colitis (mouse)	Intragastric	30 µg	Amelioration of colitis symptoms	[2]
Atopic dermatitis (NC/Nga mice)	Feeding	Not specified	Decreased plasma IgE and dermatitis score	[5]

Experimental Protocols

1. In Vitro Intestinal Barrier Function Assay (Caco-2 cells)

This protocol is a generalized representation based on the study by Miyamoto et al. (2014).[2]

• Cell Culture: Culture Caco-2 cells until they form a differentiated monolayer.

• Treatment: Pre-treat the Caco-2 cell monolayers with 10-HOA for a specified period.

• Induction of Barrier Impairment: Add a pro-inflammatory cytokine, such as TNF-α, to the culture medium to induce intestinal barrier dysfunction.

• Assessment of Barrier Integrity:

  • Transepithelial Electrical Resistance (TER): Measure TER at various time points to assess the integrity of the tight junctions. A decrease in TER indicates increased permeability.

  • Paracellular Permeability: Measure the flux of a fluorescent marker, such as fluorescein (B123965) isothiocyanate-dextran (FD-4), across the cell monolayer. An increase in FD-4 in the basal compartment indicates increased permeability.

• Molecular Analysis:

  • Western Blotting: Analyze the protein expression of tight junction-related molecules (e.g., occludin, zonula occludens-1) and signaling proteins (e.g., phosphorylated ERK).

  • RT-PCR: Analyze the mRNA expression of relevant genes, such as TNF receptor 2 (TNFR2).[2]

2. In Vivo DSS-Induced Colitis Model

This protocol is a generalized representation based on the study by Miyamoto et al. (2014).[2]

• Animal Model: Use a suitable mouse strain (e.g., C57BL/6).

• Induction of Colitis: Administer 3.5% (w/v) dextran sulfate sodium (DSS) in the drinking water for 5-7 days to induce acute colitis.

• 10-HOA Administration: Intragastrically administer 10-HOA (e.g., 30 µg per mouse) daily during the DSS treatment period.

• Assessment of Colitis Severity:

  • Clinical Signs: Monitor body weight, stool consistency, and the presence of blood in the feces daily.

  • Colon Length: At the end of the experiment, sacrifice the mice and measure the length of the colon. A shorter colon is indicative of more severe inflammation.

  • Histological Analysis: Collect colon tissue for histological examination to assess tissue damage, crypt loss, and inflammatory cell infiltration.

• Molecular Analysis: Analyze the expression of inflammatory markers and tight junction proteins in the colon tissue via RT-PCR or Western blotting.

Mandatory Visualizations

Caption: 10-HOA signaling via the GPR40-MEK-ERK pathway.

Caption: General experimental workflow for 10-HOA studies.

References

• 1. caymanchem.com [caymanchem.com]
• 2. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. jsbms.jp [jsbms.jp]
• 5. Supplemental feeding of a gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, alleviates spontaneous atopic dermatitis and modulates intestinal microbiota in NC/nga mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dose-Response Analysis of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE) in vitro

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with 10-Hydroxy-cis-12-octadecenoic acid (10-HOE) in vitro.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during in vitro experiments with 10-HOE.

Question	Answer
My 10-HOE solution is precipitating in the cell culture medium. What should I do?	10-HOE is hydrophobic and has limited solubility in aqueous solutions. Ensure your stock solution in an organic solvent like ethanol (B145695) or DMSO is fully dissolved before diluting it into your culture medium. When diluting, add the 10-HOE stock solution to the pre-warmed medium dropwise while gently vortexing to facilitate mixing and prevent precipitation. Avoid using a final concentration of the organic solvent that is toxic to your cells (typically <0.5% for DMSO). If precipitation persists, consider using a carrier protein like fatty acid-free BSA to improve solubility.
I am not observing the expected activation of GPR40/GPR120 with 10-HOE treatment. What are the possible reasons?	Several factors could contribute to a lack of GPR40/GPR120 activation. First, confirm the expression of GPR40 and GPR120 in your cell line, as expression levels can vary. Second, ensure the integrity of your 10-HOE stock; repeated freeze-thaw cycles can degrade the compound. Third, verify the optimal concentration range for your specific cell line and assay, as the dose-response can be cell-type dependent. Finally, for calcium mobilization assays, ensure that your cells are healthy and capable of mounting a calcium response by using a positive control like ATP, which activates endogenous purinergic receptors.
The dose-response curve for my 10-HOE experiment is not sigmoidal. How can I troubleshoot this?	A non-sigmoidal dose-response curve can indicate several issues. At high concentrations, 10-HOE might induce cytotoxicity, leading to a drop in the response and a bell-shaped curve. It is advisable to perform a cell viability assay in parallel to your functional assay to identify the cytotoxic concentration range. Inconsistent pipetting or inhomogeneous cell seeding can also lead to high variability and an irregular curve. Ensure your pipettes are calibrated and that you have a uniform cell monolayer before starting the experiment.
I am seeing high variability between replicate wells in my 10-HOE experiment. What can I do to improve consistency?	High variability can be minimized by following best practices in cell culture and assay execution. Ensure consistent cell seeding density and allow cells to adhere and reach a consistent confluency before treatment. When preparing serial dilutions of 10-HOE, mix thoroughly at each step. Use a multichannel pipette for adding reagents to the plate to minimize timing differences between wells. Also, be mindful of edge effects in your microplates; consider not using the outer wells for data collection if you observe significant evaporation or temperature fluctuations.
How long should I incubate my cells with 10-HOE to observe a response?	The optimal incubation time will depend on the specific biological response you are measuring. For rapid signaling events like calcium mobilization via GPR40, the response can be observed within minutes of adding 10-HOE.[1] For changes in gene expression or protein levels, a longer incubation period of several hours to 24 hours may be necessary. It is recommended to perform a time-course experiment to determine the optimal incubation time for your specific endpoint.

Quantitative Data Presentation

The following tables summarize the quantitative data for the in vitro activity of 10-HOE from various studies.

Table 1: Agonist Activity of 10-HOE on G Protein-Coupled Receptors (GPCRs)

Receptor	Cell Line	Assay Type	EC50 (µM)	Reference
Human GPR40	HEK293	Calcium Mobilization	7.51	[2]
Human GPR120	HEK293	Calcium Mobilization	8.1	[2]

Table 2: Inhibitory and Other Activities of 10-HOE

Biological Effect	Cell Line	Assay Type	Concentration (µM)	Observed Effect	Reference
Nitric Oxide (NO) Production	BV-2 microglia	LPS-induced NO production	30	Inhibition of NO production	[2]
Dendritic Cell Maturation	Mouse bone marrow cells	LPS-induced maturation	100	Decrease in maturation	[2]
TNF-α, NO₂, and IL-10 Levels	Dendritic bone marrow cells	LPS-stimulated cytokine release	100	Reduction in cytokine levels	[2]

Experimental Protocols

Detailed methodologies for key in vitro experiments with 10-HOE are provided below.

Protocol 1: Cell Viability Assay

This protocol is to determine the cytotoxic effects of 10-HOE on a given cell line.

Materials:

• Adherent cells of choice (e.g., Caco-2, HEK293)

• Complete cell culture medium

• 96-well clear-bottom microplates

• 10-HOE stock solution (e.g., 10 mM in ethanol or DMSO)

• Cell viability reagent (e.g., MTT, resazurin, or ATP-based assay kit)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of 10-HOE in complete cell culture medium from the stock solution. Include a vehicle control (medium with the same concentration of solvent as the highest 10-HOE concentration).

• Carefully remove the old medium from the cells and replace it with the medium containing the different concentrations of 10-HOE.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• After incubation, add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time to allow for colorimetric or luminescent signal development.

• Measure the absorbance or luminescence using a plate reader at the appropriate wavelength.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration that reduces cell viability by 50%).

Protocol 2: GPR40/GPR120 Calcium Mobilization Assay

This protocol measures the activation of GPR40 or GPR120 by 10-HOE through the quantification of intracellular calcium release.[1]

Materials:

• HEK293 cells stably expressing human GPR40 or GPR120

• Complete cell culture medium

• Black-walled, clear-bottom 96-well microplates

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)

• 10-HOE stock solution

• Fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR, FlexStation)

Procedure:

• Seed the GPR40- or GPR120-expressing cells into black-walled, clear-bottom 96-well plates and incubate overnight.[1]

• Prepare the dye loading solution according to the manufacturer's instructions. This typically involves diluting the fluorescent dye in assay buffer.[1]

• Aspirate the culture medium from the cell plate and add the dye loading solution to each well.[1]

• Incubate the plate for 60 minutes at 37°C in the dark to allow for dye uptake.[1]

• During incubation, prepare serial dilutions of 10-HOE in assay buffer.

• Place the dye-loaded cell plate into the fluorescence plate reader and allow it to equilibrate to the reading temperature.[1]

• Set the instrument to record fluorescence intensity over time. Establish a stable baseline fluorescence reading for 10-20 seconds.[1]

• Program the instrument to automatically add the 10-HOE dilutions to the wells and continue recording the fluorescence signal to capture the transient increase in intracellular calcium.[1]

• Analyze the data by calculating the peak fluorescence response for each concentration and plot a dose-response curve to determine the EC50 value.

Protocol 3: PPARγ Transcription Factor Activity Assay

This protocol is a cell-based assay to measure the activation of PPARγ by 10-HOE.

Materials:

• Cell line suitable for PPARγ studies (e.g., HepG2, 3T3-L1)

• PPARγ reporter gene construct (e.g., luciferase reporter driven by a PPRE)

• Transfection reagent

• Complete cell culture medium

• 96-well white, opaque microplates

• 10-HOE stock solution

• Luciferase assay reagent

• Luminometer

Procedure:

• Co-transfect the cells with the PPARγ reporter gene construct and a control plasmid (e.g., expressing Renilla luciferase for normalization) using a suitable transfection reagent.

• Seed the transfected cells into a 96-well white, opaque microplate and allow them to recover for 24 hours.

• Prepare serial dilutions of 10-HOE in complete cell culture medium. Include a positive control (e.g., rosiglitazone) and a vehicle control.

• Replace the medium in the wells with the medium containing the different concentrations of 10-HOE.

• Incubate the plate for 18-24 hours at 37°C in a humidified 5% CO₂ incubator.

• After incubation, lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol for the luciferase assay reagent.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Plot the fold induction of luciferase activity relative to the vehicle control against the 10-HOE concentration to generate a dose-response curve and determine the EC50 value.

Visualizations

Signaling Pathway of 10-HOE via GPR40

References

• 1. benchchem.com [benchchem.com]
• 2. indigobiosciences.com [indigobiosciences.com]

Technical Support Center: Control Groups for 10-Hydroxy-cis-12-octadecenoic acid (10-HOA) Animal Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on designing and troubleshooting control groups for animal studies involving 10-Hydroxy-cis-12-octadecenoic acid (10-HOA).

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate vehicle control for oral administration of 10-HOA in mice?

A1: The choice of vehicle is critical for ensuring that the observed effects are due to 10-HOA and not the delivery medium. For oral gavage of fatty acids like 10-HOA, common vehicles include aqueous solutions containing a suspending agent to ensure a homogenous mixture. A frequently used vehicle is phosphate-buffered saline (PBS) containing a small percentage of a non-toxic surfactant or emulsifier, such as xanthan gum or a low concentration of dimethyl sulfoxide (B87167) (DMSO).[1][2] It is crucial to administer the vehicle alone to a control group to account for any physiological effects of the gavage procedure and the vehicle itself.[3][4]

Q2: How should I design the dietary control group when studying the effects of 10-HOA?

A2: Since 10-HOA is a metabolite of linoleic acid, dietary control is essential to isolate its specific effects. The control diet should be as similar as possible to the experimental diet in terms of macronutrient and caloric content, differing only in the fatty acid composition. Often, a diet containing a fatty acid that is not expected to have the same biological activity, such as palm oil (a source of saturated fatty acids), is used as a control.[5] It is also important to ensure that both control and experimental diets contain similar levels of essential fatty acids to avoid confounding nutritional deficiencies.[1]

Q3: What are appropriate positive and negative controls for a study investigating the anti-inflammatory effects of 10-HOA in a mouse model of atopic dermatitis?

A3: In atopic dermatitis models, such as those using NC/Nga mice, a multi-group design is recommended:

• Negative Control (Vehicle Group): This group receives the vehicle solution without 10-HOA to control for the effects of the administration route and vehicle.[6]

• Disease Model Control (Untreated): This group is induced with atopic dermatitis (e.g., using 2,4-dinitrochlorobenzene - DNCB) but receives no treatment. This group establishes the baseline disease phenotype.[6][7]

• Positive Control: This group is treated with a known effective therapeutic for atopic dermatitis, such as tacrolimus (B1663567) or a moisturizing cream.[6][8] This helps to validate the experimental model and provides a benchmark for the efficacy of 10-HOA.

• Experimental Group(s): These groups are induced with atopic dermatitis and treated with different doses of 10-HOA.

Q4: I am observing high variability in my animal study results. What could be the cause and how can I minimize it?

A4: High inter-animal variability can be caused by several factors. To minimize this, ensure strict standardization of all experimental conditions. This includes using animals of the same strain, age, and sex. The oral gavage technique must be consistent to ensure accurate dosing. Fasting animals for a consistent period before dosing can also reduce variability in absorption. Additionally, stress from handling and procedures like oral gavage can impact physiological responses; therefore, gentle handling and habituation of the animals to the procedures are recommended.[3][4][9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Animal Distress During Oral Gavage (e.g., struggling, labored breathing)	Improper technique (e.g., incorrect needle placement, forcing the needle).	Review and practice proper oral gavage technique. Ensure the gavage needle is the correct size for the animal and is inserted gently along the upper palate.[10][11][12][13] The animal should be properly restrained to ensure a straight line from the mouth to the esophagus. Coating the gavage needle with sucrose (B13894) may reduce stress.[9][11] If resistance is met, do not force the needle.[10][14]
Aspiration Pneumonia or Esophageal Trauma	Incorrect placement of the gavage needle into the trachea or perforation of the esophagus.	This is a serious complication. Ensure the gavage needle has a rounded, bulbous tip to minimize trauma.[10] Measure the needle length from the tip of the animal's nose to the last rib to avoid stomach perforation.[10][11][13] If the animal shows signs of respiratory distress after gavage, it may be a sign of aspiration.
Inconsistent Food and Water Intake in Control vs. Experimental Groups	The vehicle or the test compound may have an unpleasant taste, or the gavage procedure itself may be causing stress, leading to altered feeding behavior.	Monitor food and water intake daily. If a significant difference is observed, consider if the vehicle is aversive. Habituation to handling and the gavage procedure can help reduce stress-induced changes in intake.[3][4]
No Observable Effect of 10-HOA Treatment	Incorrect dosage, poor bioavailability, or issues with the compound's stability in the vehicle.	Perform a dose-response study to determine the optimal concentration of 10-HOA. Ensure the 10-HOA is properly dissolved or suspended in the vehicle immediately before administration. Verify the stability of your 10-HOA formulation over the course of the experiment.

Experimental Protocols

Protocol: Oral Gavage Administration of 10-HOA in Mice

This protocol provides a general guideline for the oral administration of 10-HOA to mice. All procedures should be performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Materials:

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

• Vehicle (e.g., PBS with 0.3% xanthan gum)[1][2]

• Appropriately sized gavage needles (e.g., 18-20 gauge for adult mice) with a rounded tip[10][13]

• Syringes

• Animal scale

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of 10-HOA.

  • Prepare the vehicle solution.

  • Dissolve or suspend the 10-HOA in the vehicle to the desired concentration. Ensure the solution is homogenous before each administration, for example, by vortexing.

• Animal Preparation:

  • Weigh the mouse to determine the correct dosing volume. The maximum recommended volume for oral gavage in mice is 10 ml/kg.[10][11][13]

  • Measure the appropriate length for gavage needle insertion by holding the needle alongside the mouse from the tip of the nose to the last rib. Mark this length on the needle.[10][11][13]

• Restraint and Administration:

  • Properly restrain the mouse to immobilize its head and align the head and body vertically.

  • Gently insert the gavage needle into the diastema (gap between the incisors and molars) and advance it along the upper palate.

  • The needle should pass smoothly into the esophagus. The mouse may exhibit a swallowing reflex. Do not force the needle.[10][11][12][14]

  • Once the needle is inserted to the pre-measured depth, slowly administer the 10-HOA solution.

  • Gently withdraw the needle along the same path of insertion.

• Post-Administration Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as labored breathing, for at least 10-15 minutes.[10][12][13]

  • Continue to monitor the animals according to the experimental protocol.

Signaling Pathway

10-HOA Signaling via GPR40-MEK-ERK Pathway

10-Hydroxy-cis-12-octadecenoic acid has been shown to exert its effects, in part, by activating G protein-coupled receptor 40 (GPR40).[15][16] This activation initiates a downstream signaling cascade involving MEK and ERK, which can influence cellular processes such as inflammation and intestinal barrier function.[15][16][17]

Caption: Signaling cascade of 10-HOA through the GPR40-MEK-ERK pathway.

References

• 1. Frontiers | Dietary oleic acid contributes to the regulation of food intake through the synthesis of intestinal oleoylethanolamide [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Repetitive Orogastric Gavage Affects the Phenotype of Diet-Induced Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mendelnet.cz [mendelnet.cz]
• 6. researchgate.net [researchgate.net]
• 7. Comparative study of mouse models of atopic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 11. ouv.vt.edu [ouv.vt.edu]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]
• 13. iacuc.wsu.edu [iacuc.wsu.edu]
• 14. research-support.uq.edu.au [research-support.uq.edu.au]
• 15. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inhibitory effect of the gut microbial linoleic acid metabolites, 10-oxo-trans-11-octadecenoic acid and 10-hydroxy-cis-12-octadecenoic acid, on BV-2 microglial cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Bioavailability of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the bioavailability of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE).

I. Frequently Asked Questions (FAQs)

Q1: What are the likely causes of poor oral bioavailability for 10-HOE?

A1: The poor oral bioavailability of 10-HOE can be attributed to several factors inherent to its structure as a hydroxy fatty acid. These include:

• Low Aqueous Solubility: Being a lipid, 10-HOE has limited solubility in the aqueous environment of the gastrointestinal (GI) tract, which is a prerequisite for absorption.

• High First-Pass Metabolism: As a fatty acid, 10-HOE is likely susceptible to extensive metabolism by enzymes in the gut wall and liver, reducing the amount of active compound that reaches systemic circulation.[1]

• Efflux Transporter Activity: It may be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal epithelium, which actively pump the compound back into the GI lumen.[2][3]

• Chemical Instability: The structure of 10-HOE may be unstable in the varying pH environments of the GI tract.

Q2: What are the primary formulation strategies to enhance the oral bioavailability of 10-HOE?

A2: Several formulation strategies can be employed to overcome the challenges associated with 10-HOE's oral delivery. These include:

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), self-microemulsifying drug delivery systems (SMEDDS), and microemulsions can improve the solubility and absorption of lipophilic compounds like 10-HOE.[4][5]

• Nanoformulations: Encapsulating 10-HOE in nanoparticles, such as solid lipid nanoparticles (SLNs), nanostructured lipid carriers (NLCs), or polymeric nanoparticles, can protect it from degradation, increase its surface area for dissolution, and enhance its uptake.[6][7][8]

• Prodrug Approach: Chemical modification of 10-HOE to create a more soluble or permeable prodrug that converts back to the active form in vivo can be a viable strategy.[4][9]

• Use of Absorption Enhancers: Co-administration of 10-HOE with excipients that reversibly open tight junctions between intestinal epithelial cells or inhibit efflux pumps can improve its permeability.[10][11]

Q3: How can I assess the intestinal permeability of my 10-HOE formulation in vitro?

A3: The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting human intestinal absorption.[3][12] This assay uses a monolayer of human colon adenocarcinoma cells that differentiate to form tight junctions and express key transporter proteins found in the small intestine.[2] By measuring the transport of your 10-HOE formulation from the apical (gut lumen) to the basolateral (bloodstream) side of the monolayer, you can determine its apparent permeability coefficient (Papp).[2][12]

Q4: What is an efflux ratio and why is it important in the Caco-2 assay for 10-HOE?

A4: The efflux ratio is calculated by dividing the Papp value from the basolateral-to-apical transport by the Papp value from the apical-to-basolateral transport (Papp B-A / Papp A-B).[2] A ratio greater than 2 suggests that the compound is actively transported out of the cells by efflux pumps like P-gp.[2] For 10-HOE, a high efflux ratio would indicate that its absorption is limited by this mechanism, and strategies to inhibit these transporters may be necessary.

Q5: What in vivo studies are necessary to confirm the improved bioavailability of my 10-HOE formulation?

A5: Following promising in vitro results, in vivo pharmacokinetic (PK) studies in animal models (e.g., rats, mice) are essential.[13][14] These studies involve administering the 10-HOE formulation and a control (e.g., 10-HOE alone) and then collecting blood samples at various time points to measure the drug concentration.[15][16] Key PK parameters to determine are the maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and the area under the plasma concentration-time curve (AUC), which reflects the total drug exposure.[16][17]

II. Troubleshooting Guides

Problem 1: Low Apparent Permeability (Papp) of 10-HOE Formulation in Caco-2 Assay

Possible Cause	Troubleshooting Step
Poor solubility of 10-HOE in the assay buffer.	1. Incorporate a non-toxic solubilizing agent (e.g., a low concentration of a suitable surfactant) into the transport buffer. 2. Consider using a lipid-based formulation of 10-HOE for the assay.
10-HOE is a substrate for efflux transporters (e.g., P-gp).	1. Perform a bidirectional Caco-2 assay to determine the efflux ratio. 2. If the efflux ratio is high (>2), repeat the assay in the presence of a known P-gp inhibitor (e.g., verapamil) to see if the A-B permeability increases.[3]
The formulation is not effectively releasing 10-HOE for transport.	1. Characterize the release profile of 10-HOE from your formulation under simulated intestinal conditions. 2. Optimize the formulation to ensure a more favorable release rate.
Integrity of the Caco-2 cell monolayer is compromised.	1. Routinely measure the transepithelial electrical resistance (TEER) of the monolayer before and after the experiment to ensure its integrity.[12] 2. Include a low permeability marker (e.g., lucifer yellow) in your experiments to check for monolayer leakage.

Problem 2: High Variability in In Vivo Pharmacokinetic (PK) Data for 10-HOE Formulation

Possible Cause	Troubleshooting Step
Issues with the formulation's stability or homogeneity.	1. Ensure the formulation is homogenous and that the dose administered is consistent across all animals. 2. Assess the stability of the formulation in the vehicle used for administration.
Inconsistent gavage technique leading to variable dosing.	1. Ensure all personnel are properly trained in oral gavage techniques. 2. Consider using a less technique-dependent administration method if possible.
Significant inter-animal differences in metabolism.	1. Increase the number of animals per group to improve statistical power. 2. Ensure the use of a genetically homogenous animal strain.
Food effects influencing absorption.	1. Standardize the fasting period for all animals before dosing.[5] 2. Consider the potential impact of food on the absorption of your specific formulation.
Analytical method for quantifying 10-HOE in plasma is not robust.	1. Validate the bioanalytical method for linearity, accuracy, precision, and stability. 2. Ensure proper sample collection, processing, and storage to prevent degradation of 10-HOE.

III. Data Presentation

Table 1: Illustrative In Vitro Caco-2 Permeability Data for Different 10-HOE Formulations

Formulation	Apparent Permeability (Papp A-B) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)
10-HOE (unformulated)	0.5 ± 0.1	5.2
10-HOE in SEDDS	2.8 ± 0.4	1.8
10-HOE in SLNs	3.5 ± 0.6	1.5
10-HOE with P-gp Inhibitor	2.1 ± 0.3	N/A

Data are presented as mean ± standard deviation (n=3). This is hypothetical data for illustrative purposes.

Table 2: Illustrative In Vivo Pharmacokinetic Parameters of 10-HOE Formulations in Rats Following Oral Administration

Formulation	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
10-HOE (unformulated)	50 ± 15	2.0 ± 0.5	250 ± 70	100
10-HOE in SEDDS	250 ± 60	1.5 ± 0.5	1500 ± 350	600
10-HOE in SLNs	320 ± 80	1.0 ± 0.3	2000 ± 450	800

Data are presented as mean ± standard deviation (n=6). This is hypothetical data for illustrative purposes.

IV. Experimental Protocols

Protocol 1: Caco-2 Cell Permeability Assay for 10-HOE Formulations

1. Cell Culture and Monolayer Formation:

• Culture Caco-2 cells (ATCC HTB-37) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 1% non-essential amino acids, and 1% penicillin-streptomycin.

• Seed the cells onto permeable Transwell® inserts (e.g., 12-well, 0.4 µm pore size) at a density of approximately 6 x 10⁴ cells/cm².

• Maintain the cultures for 21 days to allow for differentiation and formation of a confluent monolayer.

2. Monolayer Integrity Assessment:

• Measure the transepithelial electrical resistance (TEER) of the monolayers using a voltohmmeter. Only use monolayers with TEER values above a predetermined threshold (e.g., >250 Ω·cm²).

3. Transport Experiment:

• Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS) at pH 7.4.

• For apical-to-basolateral (A-B) transport, add the 10-HOE formulation (e.g., at a final concentration of 10 µM) to the apical chamber and fresh HBSS to the basolateral chamber.

• For basolateral-to-apical (B-A) transport, add the 10-HOE formulation to the basolateral chamber and fresh HBSS to the apical chamber.

• Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• At the end of the incubation, collect samples from both the apical and basolateral chambers.

4. Sample Analysis and Calculation:

• Quantify the concentration of 10-HOE in the collected samples using a validated LC-MS/MS method.

• Calculate the apparent permeability coefficient (Papp) using the following equation:

  • Papp (cm/s) = (dQ/dt) / (A * C₀)

    • dQ/dt is the rate of drug transport (µmol/s)

    • A is the surface area of the membrane (cm²)

    • C₀ is the initial concentration in the donor chamber (µmol/mL)

Protocol 2: In Vivo Pharmacokinetic Study of 10-HOE Formulations in Rats

1. Animal Handling and Dosing:

• Use male Sprague-Dawley rats (200-250 g), and allow them to acclimatize for at least one week.

• Fast the rats overnight before dosing, with free access to water.

• Administer the 10-HOE formulation or control orally via gavage at a specified dose (e.g., 10 mg/kg).

2. Blood Sampling:

• Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Collect the blood into tubes containing an anticoagulant (e.g., EDTA).

3. Plasma Preparation and Storage:

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

4. Bioanalysis:

• Develop and validate a sensitive and selective LC-MS/MS method for the quantification of 10-HOE in rat plasma.

• Precipitate plasma proteins (e.g., with acetonitrile) and extract 10-HOE before analysis.

5. Pharmacokinetic Analysis:

• Use non-compartmental analysis software to calculate key pharmacokinetic parameters, including Cmax, Tmax, and AUC, from the plasma concentration-time data.

V. Visualizations

Caption: Strategies to overcome key bioavailability barriers for 10-HOE.

Caption: Experimental workflow for evaluating 10-HOE formulations.

Caption: Troubleshooting logic for in vitro permeability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Caco-2 Permeability | Evotec [evotec.com]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmtech.com [pharmtech.com]
• 6. upm-inc.com [upm-inc.com]
• 7. mdpi.com [mdpi.com]
• 8. Bioactive Loaded Novel Nano-Formulations for Targeted Drug Delivery and Their Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 10. researchgate.net [researchgate.net]
• 11. Absorption enhancers: applications and advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. enamine.net [enamine.net]
• 13. m.youtube.com [m.youtube.com]
• 14. o2hdiscovery.co [o2hdiscovery.co]
• 15. Ultra-High-Precision, in-vivo Pharmacokinetic Measurements Highlight the Need for and a Route Toward More Highly Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Pharmacokinetics, Tissue Distribution and Excretion of a Novel Diuretic (PU-48) in Rats | MDPI [mdpi.com]
• 17. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Anti-inflammatory Properties of 10-Hydroxy-cis-12-octadecenoic Acid and Linoleic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

10-HOE, a metabolite produced by gut microbiota from linoleic acid, demonstrates promising anti-inflammatory and immunomodulatory properties. In contrast, the role of linoleic acid in inflammation is more complex and context-dependent. While historically viewed as potentially pro-inflammatory due to its conversion to arachidonic acid, recent evidence suggests that linoleic acid may exert anti-inflammatory or neutral effects, particularly at lower concentrations and in healthy subjects. This guide delves into the experimental data and proposed mechanisms of action for both fatty acids.

Quantitative Data on Anti-inflammatory Effects

The following table summarizes the observed effects of 10-HOE and Linoleic Acid on key inflammatory markers from various studies. Direct comparison of potency is challenging due to differing experimental models and conditions.

Inflammatory Marker	10-Hydroxy-cis-12-octadecenoic acid (10-HOE)	Linoleic Acid (LA)
TNF-α	Decreased levels in the skin of atopic dermatitis mouse models.[1]	A systematic review of 15 randomized controlled trials found no significant effect of dietary LA on TNF-α in healthy individuals.[2]
IL-6	No direct data on IL-6 was found in the provided search results.	In endothelial cells, 1 µM of conjugated linoleic acid (a derivative) significantly decreased IL-6.[3] However, a diet high in LA did not show significant anti-inflammatory benefits compared to a diet high in alpha-linolenic acid in hypercholesterolemic subjects.[4]
IL-1β	No direct data on IL-1β was found in the provided search results.	A diet high in alpha-linolenic acid was superior in reducing IL-1β production by PBMCs compared to a high linoleic acid diet.[4]
Immunoglobulin E (IgE)	Decreased plasma levels in a mouse model of atopic dermatitis.[1]	No direct data on IgE was found in the provided search results.
Mast Cell Infiltration	Decreased infiltration in the skin of atopic dermatitis mouse models.[1]	No direct data on mast cell infiltration was found in the provided search results.
MCP-1	No direct data on MCP-1 was found in the provided search results.	At 10 µM, LA decreased the concentration of MCP-1 in endothelial cells.[3]
RANTES	No direct data on RANTES was found in the provided search results.	At 10 µM, LA decreased the concentration of RANTES in endothelial cells.[3]
IL-8	No direct data on IL-8 was found in the provided search results.	In cystic fibrosis airway cells, LA supplementation increased IL-8 secretion.[5] In endothelial cells, 1-10 µM of LA decreased IL-8 concentration.[3]
Prostaglandins (PGE2)	No direct data on PGE2 was found in the provided search results.	In cystic fibrosis airway cells, LA supplementation led to increased PGE2 secretion.[5]

Experimental Methodologies

The findings presented in this guide are based on a variety of experimental protocols. Below are representative methodologies used to assess the anti-inflammatory effects of these fatty acids.

In Vivo Model: Atopic Dermatitis in NC/Nga Mice (for 10-HOE)

• Animal Model: NC/Nga mice, which spontaneously develop atopic dermatitis-like skin lesions.

• Intervention: Mice were fed a diet supplemented with 10-HOE.

• Parameters Measured:

  • Plasma Immunoglobulin E (IgE) levels were quantified by ELISA.

  • Skin infiltration of mast cells was assessed by histological analysis of skin biopsies.

  • TNF-α levels in the skin were measured, likely by ELISA or immunohistochemistry.

  • The balance of Th1/Th2 cytokines in skin and Peyer's patches was determined by analyzing the expression of relevant cytokines (e.g., IFN-γ for Th1 and IL-4 for Th2) using methods like RT-qPCR or ELISA.[1]

In Vitro Model: Human Umbilical Vein Endothelial Cells (HUVECs) (for Linoleic Acid)

• Cell Culture: EA.hy926 cells (a HUVEC cell line) were cultured under standard conditions.

• Treatment: Cells were exposed to various concentrations of linoleic acid (e.g., 1 µM and 10 µM) for 48 hours.

• Cytokine Measurement: The concentrations of inflammatory mediators (MCP-1, IL-6, IL-8, RANTES) in the cell culture supernatant were measured using enzyme-linked immunosorbent assay (ELISA).

• Gene Expression Analysis: The relative gene expression of inflammatory markers (e.g., NFκB, PPARα, COX-2, IL-6) was determined by reverse transcription-quantitative polymerase chain reaction (RT-qPCR).[3]

Signaling Pathways

The anti-inflammatory mechanisms of 10-HOE and the complex role of linoleic acid in inflammation are governed by distinct signaling pathways.

10-Hydroxy-cis-12-octadecenoic Acid (10-HOE) Anti-inflammatory Signaling

10-HOE is believed to exert its anti-inflammatory effects, at least in part, through the activation of G protein-coupled receptor 40 (GPR40), which in turn modulates the MEK-ERK signaling pathway. This pathway has been implicated in the amelioration of intestinal epithelial barrier impairment.

Caption: Proposed anti-inflammatory signaling pathway of 10-HOE via GPR40 activation.

Linoleic Acid and its Dual Role in Inflammation

Linoleic acid's effect on inflammation is multifaceted. The traditional pro-inflammatory pathway involves its conversion to arachidonic acid, a precursor for pro-inflammatory eicosanoids. However, recent studies suggest that linoleic acid itself can have anti-inflammatory effects, although the exact mechanisms are still under investigation. Some evidence points towards the involvement of peroxisome proliferator-activated receptors (PPARs), particularly with its conjugated isomers.

Caption: Dual role of Linoleic Acid in inflammatory pathways.

Conclusion

The available evidence suggests that 10-hydroxy-cis-12-octadecenoic acid, a metabolite of linoleic acid, is a promising anti-inflammatory agent. Its mechanism of action appears to be distinct from its precursor and may offer therapeutic potential for inflammatory conditions.

The role of linoleic acid in inflammation is more nuanced. While high intake in certain pathological contexts might exacerbate inflammation, recent studies in healthy populations and at lower concentrations in vitro suggest neutral to beneficial effects. Further research, particularly direct comparative studies between 10-HOE and linoleic acid, is warranted to fully elucidate their respective potencies and mechanisms of action in various physiological and pathological states. This will be crucial for guiding the development of novel anti-inflammatory therapies and dietary recommendations.

References

• 1. Supplemental feeding of a gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, alleviates spontaneous atopic dermatitis and modulates intestinal microbiota in NC/nga mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of dietary linoleic acid on markers of inflammation in healthy persons: a systematic review of randomized controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Dietary alpha-linolenic acid inhibits proinflammatory cytokine production by peripheral blood mononuclear cells in hypercholesterolemic subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Linoleic acid supplementation results in increased arachidonic acid and eicosanoid production in CF airway cells and in cftr−/− transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis for Researchers: 10-Hydroxy-cis-12-octadecenoic Acid vs. 10-Hydroxyoctadecanoic Acid

A detailed guide for researchers, scientists, and drug development professionals comparing the physicochemical properties, biological activities, and underlying mechanisms of 10-Hydroxy-cis-12-octadecenoic acid (HYA) and 10-hydroxyoctadecanoic acid (10-HSA).

This guide provides a comprehensive comparison of two structurally similar, yet functionally distinct, fatty acid metabolites: 10-Hydroxy-cis-12-octadecenoic acid (HYA) and 10-hydroxyoctadecanoic acid (10-HSA). The information presented is supported by experimental data to assist in discerning their potential therapeutic applications and mechanisms of action.

At a Glance: Key Differences

Feature	10-Hydroxy-cis-12-octadecenoic acid (HYA)	10-Hydroxyoctadecanoic acid (10-HSA)
Structure	C18:1, with a hydroxyl group at C10 and a cis double bond at C12	C18:0, with a hydroxyl group at C10
Precursor	Linoleic Acid	Oleic Acid
Primary Source	Gut microbial metabolite	Microbial hydration product
Key Biological Role	Intestinal barrier protection, anti-inflammatory	PPARα agonist, collagen synthesis stimulation
GPR40 Activity	Upregulates expression and acts as an agonist	Downregulates expression, lacks agonistic activity for barrier function
Therapeutic Potential	Inflammatory bowel disease, metabolic disorders	Skin aging, dermatological applications

Physicochemical Properties

A comparative summary of the key physicochemical properties of HYA and 10-HSA is presented below. These properties are crucial for understanding their behavior in biological systems and for the design of experimental studies.

Property	10-Hydroxy-cis-12-octadecenoic acid (HYA)	10-Hydroxyoctadecanoic acid (10-HSA)
Molecular Formula	C₁₈H₃₄O₃[1]	C₁₈H₃₆O₃[2]
Molecular Weight	298.5 g/mol [1]	300.5 g/mol [3]
Structure	Unsaturated hydroxy fatty acid	Saturated hydroxy fatty acid[2]
Solubility	Soluble in ethanol[4]	Soluble in ethanol

Biological Activity and Mechanism of Action

While both molecules are 18-carbon fatty acids with a hydroxyl group at the tenth position, the presence of a cis-double bond at the 12th position in HYA results in significantly different biological activities compared to the saturated 10-HSA.

10-Hydroxy-cis-12-octadecenoic acid (HYA): A Guardian of the Gut Barrier

HYA, a metabolite produced by gut microbiota from linoleic acid, has emerged as a key regulator of intestinal homeostasis.[5][6] Experimental evidence strongly suggests its role in strengthening the intestinal epithelial barrier, a critical function in preventing inflammatory conditions such as inflammatory bowel disease (IBD).[7][8]

The primary mechanism of action for HYA's barrier-protective effects is through the activation of G-protein coupled receptor 40 (GPR40).[7][8] Activation of GPR40 by HYA initiates a signaling cascade involving MEK and ERK, which in turn modulates the expression of tight junction-related proteins and suppresses the expression of TNF receptor 2 (TNFR2).[7][8] This leads to the restoration and enhancement of the intestinal barrier function.[7][8] Furthermore, HYA has demonstrated anti-inflammatory and anti-allergic properties, suggesting a broader immunomodulatory role.

HYA Signaling Pathway for Intestinal Barrier Enhancement.

10-Hydroxyoctadecanoic acid (10-HSA): A PPARα Agonist with Dermatological Potential

10-HSA is a saturated hydroxy fatty acid produced by the microbial hydration of oleic acid.[2][3] In stark contrast to HYA, 10-HSA does not exhibit the same tight junction-restoring activities and has been shown to down-regulate GPR40 expression.[7][8]

The primary recognized biological activity of 10-HSA is its function as a peroxisome proliferator-activated receptor alpha (PPARα) agonist.[9][10] As a PPARα agonist, 10-HSA has been demonstrated to be more effective than other hydroxystearic acid regioisomers (9-HSA and 12-HSA).[9][10] Activation of PPARα by 10-HSA leads to a significant induction of collagen synthesis in human dermal fibroblasts.[9][10] This property makes 10-HSA a compound of interest in the cosmetics and dermatology fields for its potential anti-aging effects.[9] Additionally, 10-HSA has reported antimicrobial properties.[2]

Quantitative Comparison of Biological Activities

Parameter	10-Hydroxy-cis-12-octadecenoic acid (HYA)	10-Hydroxyoctadecanoic acid (10-HSA)	Reference
GPR40 Expression in Caco-2 cells	Upregulated	Downregulated	[7][8]
Intestinal Tight Junction Restoration	Effective in restoring barrier function	Ineffective	[7][8]
PPARα Agonist Activity (Fold Induction)	Not reported as a primary activity	15.7-fold induction	[9][10]
Collagen I Synthesis in Fibroblasts (Fold Increase)	Not reported	2.12-fold increase	[9][10]

Experimental Protocols

Detailed methodologies for key experiments are provided to facilitate the replication and further investigation of the biological activities of HYA and 10-HSA.

In Vitro Intestinal Barrier Function Assay (Caco-2 Permeability Assay)

This protocol assesses the integrity of the intestinal epithelial barrier.

• Cell Culture: Caco-2 cells are seeded on Transwell® polycarbonate filter supports and cultured for a minimum of 21 days to allow for differentiation and formation of a polarized monolayer with tight junctions.[11]

• Treatment: The differentiated Caco-2 monolayers are treated with the test compounds (HYA or 10-HSA) in the apical chamber. A control group without treatment is also included. To induce barrier dysfunction, cells can be co-treated with inflammatory cytokines like TNF-α.

• Transepithelial Electrical Resistance (TEER) Measurement: TEER is measured at various time points using a voltmeter to assess the integrity of the tight junctions. A decrease in TEER indicates increased permeability.

• Permeability to Tracer Molecules: A fluorescently labeled, non-absorbable molecule (e.g., FITC-dextran) is added to the apical chamber. The amount of the tracer that crosses the monolayer into the basolateral chamber over time is quantified using a fluorescence plate reader. Increased fluorescence in the basolateral chamber signifies increased permeability.

PPARα Agonist Activity Assay (Luciferase Reporter Gene Assay)

This assay quantifies the ability of a compound to activate PPARα.

• Cell Line: A stable reporter cell line expressing human PPARα and a luciferase reporter gene under the control of a PPAR response element (PPRE) is used (e.g., HepG2-tet-off-hPPARα-Luc cells).[12]

• Cell Seeding and Treatment: The reporter cells are seeded in 96-well plates and treated with various concentrations of the test compound (e.g., 10-HSA). A known PPARα agonist is used as a positive control, and a vehicle control is also included.

• Luciferase Activity Measurement: After an incubation period, the cells are lysed, and the luciferase activity is measured using a luminometer.

• Data Analysis: The fold induction of luciferase activity by the test compound is calculated relative to the vehicle control.

In Vitro Anti-inflammatory Assay (RAW 264.7 Macrophages)

This protocol evaluates the potential of the compounds to reduce inflammatory responses in macrophages.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS.

• Cell Seeding and Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test compounds (HYA or 10-HSA) for 1 hour.

• Inflammatory Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium.

• Nitric Oxide (NO) Measurement: After 24 hours of incubation, the concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent. A decrease in nitrite concentration indicates an anti-inflammatory effect.[13]

• Cytokine Measurement (ELISA): The concentrations of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the culture supernatant are quantified using specific ELISA kits.[14]

Synthesis of HYA and 10-HSA

A brief overview of the synthesis methods for both compounds is provided below.

Microbial Synthesis Pathways of HYA and 10-HSA.

10-Hydroxy-cis-12-octadecenoic acid (HYA): The primary method for HYA synthesis is through the microbial conversion of linoleic acid.[5] Specific strains of lactic acid bacteria, such as Lactobacillus plantarum, possess the enzyme linoleate hydratase, which catalyzes the conversion of linoleic acid to HYA.[7]

10-Hydroxyoctadecanoic acid (10-HSA): 10-HSA can be synthesized through both microbial fermentation and chemical methods.[2]

• Microbial Fermentation: Certain bacteria, such as Stenotrophomonas maltophilia, can efficiently convert oleic acid to 10-HSA.

• Chemical Synthesis: Chemical methods typically involve the hydroxylation of octadecanoic acid or its derivatives.

Conclusion

References

• 1. 10-Hydroxy-cis-12-octadecenoic acid | C18H34O3 | CID 46186046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 10-HYDROXYOCTADECANOIC ACID | 638-26-6 [smolecule.com]
• 3. 10-Hydroxyoctadecanoic Acid|638-26-6 [benchchem.com]
• 4. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HYA (10-hydroxy-cis-12-octadecenoic acid): Gut microbial lipid metabolite | Noster Inc. [noster.inc]
• 6. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of regioisomers of hydroxystearic acids as peroxisomal proliferator‐activated receptor agonists to boost the anti‐ageing potential of retinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of regioisomers of hydroxystearic acids as peroxisomal proliferator-activated receptor agonists to boost the anti-ageing potential of retinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Bioengineering Novel in vitro Co-culture Models That Represent the Human Intestinal Mucosa With Improved Caco-2 Structure and Barrier Function [frontiersin.org]
• 11. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. d-nb.info [d-nb.info]

A Comparative Guide to the Efficacy of 10-Hydroxy-cis-12-octadecenoic Acid and Other Linoleic Acid Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological efficacy of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE) against other prominent linoleic acid metabolites, primarily 9-Hydroxyoctadecadienoic acid (9-HODE) and 13-Hydroxyoctadecadienoic acid (13-HODE). The information herein is supported by experimental data to facilitate a clear understanding of their distinct and sometimes opposing biological activities.

Linoleic acid, an essential omega-6 fatty acid, is metabolized in the body into a variety of bioactive lipid mediators that play crucial roles in physiological and pathological processes, particularly inflammation. Understanding the nuanced differences between these metabolites is critical for the development of targeted therapeutic strategies.

Quantitative Comparison of Biological Activities

The following tables summarize the key biological activities of 10-HOE, 9-HODE, and 13-HODE, with a focus on their roles in inflammation and receptor modulation. It is important to note that direct quantitative comparisons of efficacy between these metabolites are limited due to the lack of head-to-head studies under identical experimental conditions. The data presented is compiled from various sources and should be interpreted within the context of the specific experimental setups.

Table 1: Comparative Anti-inflammatory and Immunomodulatory Activities

Metabolite	Assay	Cell Type	Concentration	Effect	Reference
10-HOE	LPS-induced Nitric Oxide (NO) Production	BV-2 microglia	30 µM	Inhibition of NO production	[1]
LPS-induced Cytokine Production	Dendritic bone marrow cells	100 µM	Reduction of TNF-α, NO₂, and IL-10 levels	[1]
Atopic Dermatitis Model (in vivo)	NC/Nga mice	Not specified	Decreased plasma IgE, reduced skin infiltration of mast cells, decreased dermatitis score, improved Th1/Th2 balance	[2]
Intestinal Barrier Function	Caco-2 cells	Not specified	Ameliorated TNF-α induced barrier impairment	[3][4]
9-HODE	Pro-inflammatory Cytokine Induction	Macrophages	Not specified	Implicated in pro-inflammatory signaling, suggests greater capacity to induce inflammatory cytokines
13-HODE	Pro-inflammatory Cytokine Induction	Macrophages	Not specified	Less pro-inflammatory, potentially anti-inflammatory via PPARγ activation

Table 2: Comparative Receptor Activation Profiles

Receptor	Metabolite	Parameter	Value	Cell Type/System	Reference
GPR40 (FFAR1)	10-HOE	EC₅₀	6.0 ± 2.8 µM	HEK293 cells expressing human GPR40	[4]
Linoleic Acid	EC₅₀	11.3 ± 0.6 µM	HEK293 cells expressing human GPR40	[4]
GPR132 (G2A)	9-HODE	EC₅₀	~7.5 µM	CHO-K1 cells expressing human GPR132
13-HODE	Receptor Activation	Weak Agonist (~6-fold less potent than 9-HODE)	CHO-K1 cells expressing human GPR132
PPARγ	13-HODE	Transcriptional Activity	Agonist	Not specified
9-HODE	Transcriptional Activity	Ambiguous/Partial Agonist/Inhibitor	Not specified

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental designs discussed, the following diagrams are provided in DOT language for use with Graphviz.

Signaling Pathways

Caption: Metabolic pathways of linoleic acid leading to various bioactive metabolites.

Caption: Simplified signaling pathways for 10-HOE and 9/13-HODE.

Experimental Workflows

Caption: General workflow for LPS-induced inflammation assay.

Caption: Workflow for receptor activation assays.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future comparative studies.

LPS-Induced Cytokine/Nitric Oxide Production in Macrophages

Objective: To assess the anti-inflammatory potential of linoleic acid metabolites by measuring their ability to inhibit the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• Macrophage cell line (e.g., RAW 264.7, THP-1 differentiated into macrophages)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Linoleic acid metabolites (10-HOE, 9-HODE, 13-HODE) dissolved in a suitable vehicle (e.g., ethanol (B145695) or DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent for Nitric Oxide (NO) detection

• ELISA kits for specific cytokines (e.g., TNF-α, IL-6)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed macrophages into 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of the linoleic acid metabolite to be tested or the vehicle control. Incubate for 1-2 hours.

• Stimulation: Add LPS to the wells to a final concentration of 100 ng/mL.

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant from each well.

• Nitric Oxide Measurement: Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess Reagent according to the manufacturer's instructions.

• Cytokine Measurement: Quantify the concentration of specific cytokines (e.g., TNF-α, IL-6) in the supernatant using the appropriate ELISA kits, following the manufacturer's protocol.

• Data Analysis: Calculate the percentage of inhibition of NO and cytokine production for each concentration of the tested metabolite compared to the LPS-stimulated vehicle control.

GPR40 Receptor Activation Assay (Calcium Flux)

Objective: To determine the potency of linoleic acid metabolites in activating the GPR40 receptor by measuring intracellular calcium mobilization.

Materials:

• HEK293 or CHO cells stably expressing human GPR40

• Complete cell culture medium

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Linoleic acid metabolites

• A fluorescent plate reader capable of kinetic reading

Procedure:

• Cell Seeding: Seed the GPR40-expressing cells into a black, clear-bottom 96-well plate and grow to confluence.

• Dye Loading: Wash the cells with assay buffer and then incubate them with the calcium indicator dye (e.g., 4 µM Fluo-4 AM) in assay buffer for 1 hour at 37°C.

• Washing: Gently wash the cells twice with assay buffer to remove excess dye.

• Compound Addition and Measurement: Place the plate in the fluorescent plate reader. Establish a stable baseline fluorescence reading. Add varying concentrations of the linoleic acid metabolite to the wells and immediately begin kinetic measurement of fluorescence intensity (Excitation ~485 nm, Emission ~525 nm) for a period of 1-2 minutes.

• Data Analysis: The change in fluorescence intensity over time reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the metabolite concentration to generate a dose-response curve and calculate the EC₅₀ value.

PPARγ Transcription Factor Activity Assay

Objective: To assess the ability of linoleic acid metabolites to activate PPARγ and induce the transcription of its target genes.

Materials:

• A suitable cell line for transfection (e.g., HEK293T, HepG2)

• Expression plasmid for PPARγ

• Reporter plasmid containing a PPAR response element (PPRE) linked to a reporter gene (e.g., luciferase)

• Transfection reagent

• Cell lysis buffer

• Luciferase assay substrate

• Luminometer

Procedure:

• Transfection: Co-transfect the cells with the PPARγ expression plasmid and the PPRE-luciferase reporter plasmid using a suitable transfection reagent. A control transfection with an empty expression vector should also be performed.

• Treatment: After 24 hours, treat the transfected cells with various concentrations of the linoleic acid metabolites or a known PPARγ agonist (e.g., rosiglitazone) as a positive control.

• Incubation: Incubate the cells for another 24 hours.

• Cell Lysis: Wash the cells with PBS and then lyse them using the cell lysis buffer.

• Luciferase Assay: Add the luciferase assay substrate to the cell lysates and measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to the protein concentration of the cell lysate. Plot the normalized luciferase activity against the logarithm of the metabolite concentration to determine the dose-response relationship and EC₅₀ value.

Conclusion

The available evidence suggests that linoleic acid metabolites possess distinct and often opposing biological activities. 10-HOE demonstrates promising anti-inflammatory and barrier-protective functions, primarily through the activation of GPR40. In contrast, 9-HODE and 13-HODE exhibit a more complex immunomodulatory profile, with 9-HODE acting as a pro-inflammatory mediator through GPR132, while 13-HODE can exert anti-inflammatory effects via PPARγ activation.

The lack of direct comparative studies makes it challenging to definitively rank the efficacy of these metabolites. Future research should focus on head-to-head comparisons in standardized in vitro and in vivo models to elucidate their relative potencies and therapeutic potential. The experimental protocols provided in this guide offer a framework for conducting such crucial comparative analyses. This will be essential for advancing our understanding of lipid mediator signaling and for the development of novel therapeutics targeting inflammation and related pathologies.

References

• 1. Supplemental feeding of a gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, alleviates spontaneous atopic dermatitis and modulates intestinal microbiota in NC/nga mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Validating GPR40-Dependent Signaling of 10-Hydroxy-cis-12-octadecenoic Acid: A Comparative Guide to Antagonist-Based Approaches

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the G-protein coupled receptor 40 (GPR40)-dependent signaling of the gut microbial metabolite, 10-Hydroxy-cis-12-octadecenoic acid (10-HOA). We present a review of available GPR40 antagonists, their reported potencies against related endogenous ligands, and detailed experimental protocols for key validation assays. This document is intended to aid researchers in designing and executing experiments to confirm the specific interaction of 10-HOA with GPR40 and to characterize its downstream signaling pathways.

Introduction to 10-HOA and GPR40 Signaling

10-Hydroxy-cis-12-octadecenoic acid (10-HOA), a metabolite of linoleic acid produced by gut microbiota, has emerged as a signaling molecule with potential physiological significance.[1][2] Studies have indicated that 10-HOA exerts its effects, at least in part, through the activation of GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] GPR40 is a G-protein coupled receptor predominantly expressed in pancreatic β-cells and enteroendocrine cells, where it plays a role in insulin (B600854) and incretin (B1656795) secretion.[3][4][5]

The primary signaling pathway initiated by GPR40 activation involves the Gαq subunit, leading to the activation of phospholipase C (PLC). PLC, in turn, catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i), while DAG activates protein kinase C (PKC) and other downstream effectors, such as the MEK-ERK pathway.[1][2][3][4] Some studies also suggest GPR40 can couple to Gαs and β-arrestin pathways, leading to a more complex signaling cascade.

Validating that the observed cellular effects of 10-HOA are indeed mediated by GPR40 is a critical step in its characterization. The use of selective antagonists provides a robust method for demonstrating this target engagement.

GPR40 Antagonists: A Comparative Overview

Several small molecule antagonists of GPR40 have been developed and characterized. While direct quantitative data on the inhibition of 10-HOA-induced GPR40 signaling is limited in the current literature, the potency of these antagonists against other GPR40 agonists, particularly the parent molecule linoleic acid, offers a valuable benchmark. The table below summarizes the reported potencies of two commonly used GPR40 antagonists, GW1100 and DC260126.

Antagonist	Agonist	Assay Type	Cell Line	Potency (IC50/pIC50)	Reference
GW1100	Linoleic Acid	Calcium Mobilization	HEK293	pIC50 = 5.99 ± 0.06	--INVALID-LINK--
GW9508	Calcium Mobilization	HEK293	pIC50 = 5.99 ± 0.03	--INVALID-LINK--
DC260126	Linoleic Acid	Calcium Mobilization	GPR40-CHO	IC50 = 6.28 ± 1.14 µM	[6]
Oleic Acid	Calcium Mobilization	GPR40-CHO	IC50 = 5.96 ± 1.12 µM	[6]
Palmitoleic Acid	Calcium Mobilization	GPR40-CHO	IC50 = 7.07 ± 1.42 µM	[6]
Lauric Acid	Calcium Mobilization	GPR40-CHO	IC50 = 4.58 ± 1.14 µM	[6]

Note: A study has demonstrated that the barrier-recovering effects of 10-HOA (referred to as HYA) in Caco-2 cells were abrogated by a GPR40 antagonist, providing qualitative evidence of its GPR40-dependent action.[1][2] However, specific dose-response inhibition data for 10-HOA was not reported.

Experimental Protocols for Validating GPR40-Dependent Signaling

To validate the GPR40-dependent signaling of 10-HOA, a combination of in vitro assays measuring downstream second messengers and protein phosphorylation is recommended. The following are detailed protocols for two key assays.

Intracellular Calcium Mobilization Assay

This assay directly measures the Gαq-mediated release of intracellular calcium upon GPR40 activation.

Materials:

• GPR40-expressing cells (e.g., HEK293, CHO)

• Caco-2 cells (for studying intestinal effects)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Black-walled, clear-bottom 96-well or 384-well plates

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Pluronic F-127 (for aiding dye loading)

• Probenecid (B1678239) (optional, to prevent dye extrusion)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

• GPR40 Antagonist (e.g., GW1100, DC260126)

• Fluorescence plate reader with kinetic reading capabilities and an integrated liquid handler (e.g., FlexStation, FLIPR)

Procedure:

• Cell Seeding:

  • One day prior to the assay, seed the GPR40-expressing cells or Caco-2 cells into black-walled, clear-bottom microplates at an appropriate density to achieve a confluent monolayer on the day of the experiment.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a dye-loading solution containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM), Pluronic F-127 (e.g., 0.02%), and optionally probenecid (e.g., 2.5 mM) in assay buffer.

  • Aspirate the culture medium from the cells and add the dye-loading solution to each well.

  • Incubate for 45-60 minutes at 37°C, protected from light.

  • After incubation, wash the cells gently with assay buffer to remove excess dye.

• Compound Preparation:

  • Prepare serial dilutions of 10-HOA in assay buffer.

  • For antagonist validation, prepare a solution of the GPR40 antagonist at a concentration known to be effective (e.g., 1-10 µM for GW1100 or DC260126).

• Antagonist Pre-incubation:

  • Add the GPR40 antagonist solution or vehicle control to the appropriate wells of the cell plate.

  • Incubate for 15-30 minutes at room temperature or 37°C.

• Measurement of Calcium Flux:

  • Place the cell plate in the fluorescence plate reader and allow it to equilibrate.

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Use the instrument's liquid handler to add the 10-HOA dilutions to the wells.

  • Immediately begin recording the fluorescence intensity over time (typically for 60-180 seconds) to capture the transient calcium response.

• Data Analysis:

  • The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • Plot the ΔF against the concentration of 10-HOA to generate a dose-response curve and determine the EC50 value.

  • To validate GPR40-dependency, compare the dose-response curve of 10-HOA in the presence and absence of the antagonist. A rightward shift in the EC50 or a reduction in the maximal response in the presence of the antagonist indicates GPR40-mediated signaling.

ERK1/2 Phosphorylation Assay

This assay measures the activation of the MEK-ERK pathway, a downstream signaling event of GPR40 activation.

Materials:

• GPR40-expressing cells or Caco-2 cells

• Cell culture medium, FBS, Penicillin-Streptomycin

• 6-well or 12-well cell culture plates

• Serum-free medium for starvation

• 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)

• GPR40 Antagonist (e.g., GW1100, DC260126)

• MEK inhibitor (e.g., U0126, as a positive control for pathway inhibition)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Culture and Treatment:

  • Seed cells in multi-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 4-12 hours prior to stimulation to reduce basal ERK phosphorylation.

  • For antagonist treatment, pre-incubate the cells with the GPR40 antagonist or a MEK inhibitor for 30-60 minutes.

  • Stimulate the cells with various concentrations of 10-HOA for a predetermined time (typically 5-15 minutes).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Collect the lysates and centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Normalize protein samples and prepare them for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities for phospho-ERK1/2.

  • Strip the membrane and re-probe with an antibody against total ERK1/2 for normalization.

  • Calculate the ratio of phospho-ERK1/2 to total ERK1/2.

  • A dose-dependent increase in this ratio upon 10-HOA treatment, which is attenuated by the GPR40 antagonist, confirms GPR40-mediated ERK activation.

Visualizing Signaling and Experimental Logic

To further clarify the concepts discussed, the following diagrams illustrate the GPR40 signaling pathway and the experimental workflows for its validation.

Caption: GPR40 signaling pathway activated by 10-HOA.

Caption: Experimental workflow for validating GPR40-dependent signaling.

Conclusion

The validation of 10-HOA's GPR40-dependent signaling is a crucial step in understanding its biological function. The use of selective GPR40 antagonists, such as GW1100 and DC260126, in conjunction with robust downstream signaling assays like intracellular calcium mobilization and ERK phosphorylation, provides a clear and reliable methodology for confirming this interaction. While direct quantitative data for the antagonism of 10-HOA is an area for future investigation, the protocols and comparative data provided in this guide offer a solid foundation for researchers to rigorously test this hypothesis and further elucidate the signaling pathways of this intriguing gut microbial metabolite.

References

• 1. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Potent Class of GPR40 Full Agonists Engages the EnteroInsular Axis to Promote Glucose Control in Rodents | PLOS One [journals.plos.org]
• 4. Liminal BioSciences - GPR40 Agonist Program [liminalbiosciences.com]
• 5. GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus: Benefits and Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel class of antagonists for the FFAs receptor GPR40 - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 10-Hydroxy-cis-12-octadecenoic Acid Activity in GPR40 Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the activity of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a gut microbial metabolite of linoleic acid, with other G protein-coupled receptor 40 (GPR40) agonists. The central role of GPR40 in mediating the effects of these compounds is critically examined through data from studies utilizing GPR40 knockout (KO) models. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways and workflows to support research and drug development efforts targeting GPR40.

Overview of GPR40 and its Ligands

G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), is a promising therapeutic target for type 2 diabetes.[1] It is highly expressed in pancreatic β-cells and enteroendocrine cells.[2][3] Upon activation by medium and long-chain fatty acids, GPR40 potentiates glucose-stimulated insulin (B600854) secretion (GSIS) and stimulates the release of incretins like glucagon-like peptide-1 (GLP-1).[3]

A variety of natural and synthetic ligands for GPR40 have been identified. Natural agonists include common dietary fatty acids such as linoleic acid and oleic acid.[4][5] Synthetic agonists have been developed with varying potencies and properties, including partial agonists (e.g., TAK-875, AMG 837) and full agonists or AgoPAMs (agonist and positive allosteric modulators) like AM-1638.[5][6] 10-HOE, a metabolite produced by gut microbiota from linoleic acid, has emerged as a novel endogenous GPR40 agonist.[7]

Quantitative Comparison of GPR40 Agonist Activity

The potency of GPR40 agonists is typically determined by measuring their ability to elicit downstream signaling events, such as intracellular calcium mobilization. The half-maximal effective concentration (EC50) is a standard measure of potency, with lower values indicating higher potency.

Compound	Agonist Type	Assay System	EC50 (µM)	Source
10-Hydroxy-cis-12-octadecenoic acid (10-HOE)	Natural Metabolite	HEK293 cells expressing human GPR40 (Intracellular Ca2+ mobilization)	6.0 ± 0.8	[7]
Linoleic Acid	Natural Fatty Acid	HEK293 cells expressing human GPR40 (Intracellular Ca2+ mobilization)	11.2 ± 1.5	[7]
TAK-875 (Fasiglifam)	Synthetic Partial Agonist	CHO cells expressing GPR40 (Intracellular Ca2+ mobilization)	~0.072	[1]
AMG 837	Synthetic Partial Agonist	CHO cells expressing GPR40 (Intracellular Ca2+ mobilization)	0.12 ± 0.01	[5]
AM-1638	Synthetic Full Agonist/AgoPAM	Mouse GPR40 (Inositol phosphate (B84403) accumulation)	0.0129 ± 0.0014	[5]

Table 1: Comparative in vitro potencies of various GPR40 agonists.

Activity in GPR40 Wild-Type vs. Knockout Models

The essential role of GPR40 in mediating the effects of these agonists is demonstrated through the use of GPR40 knockout (KO) mice. These models are generated by targeted deletion of the GPR40 gene.[8][9][10]

Experiment	Model	Treatment	Key Finding	Source
Glucose-Stimulated Insulin Secretion (GSIS)	Isolated Pancreatic Islets	Fatty Acids (Oleate or Palmitate)	Potentiation of GSIS by fatty acids is significantly blunted in islets from GPR40 KO mice compared to wild-type.	[11]
In Vivo Insulin Secretion	Whole Animal (Mice)	Intralipid Infusion	Insulin secretion in response to intravenous lipid infusion is reduced by approximately 50% in GPR40 KO mice.
Feeding Behavior	Whole Animal (Mice)	Mercaptoacetate (MA - a GPR40 antagonist)	MA-induced feeding is completely absent in GPR40 KO mice, indicating the effect is GPR40-dependent.	[10]
Intestinal Barrier Function	In vitro (Caco-2 cells)	10-HOE	The protective effects of 10-HOE on intestinal barrier function are abrogated by a GPR40 antagonist.	[7]
Postprandial Hyperglycemia	Whole Animal (Rats)	Linoleic Acid	Oral administration of linoleic acid ameliorates postprandial hyperglycemia, an effect linked to GPR40 activation.	[12]

Table 2: Summary of key findings on the activity of GPR40 agonists in wild-type versus GPR40 knockout models.

Signaling Pathways and Experimental Workflows

Signaling Pathways

Activation of GPR40 by agonists like 10-HOE initiates a cascade of intracellular events. The primary pathway involves the coupling to Gαq/11 proteins, which activates phospholipase C (PLC).[1] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to an increase in cytosolic calcium concentration.[13][14] This increase in calcium is a key signal for the potentiation of glucose-stimulated insulin secretion in pancreatic β-cells. Some synthetic agonists, known as AgoPAMs, can also couple to Gαs proteins, leading to the production of cyclic AMP (cAMP), which further enhances insulin and incretin (B1656795) secretion.

GPR40 Gαq Signaling Pathway

Experimental Workflows

The following diagrams illustrate the typical workflows for key experiments used to assess the activity of GPR40 agonists.

Intracellular Calcium Mobilization Assay Workflow

Glucose-Stimulated Insulin Secretion (GSIS) Assay Workflow

Experimental Protocols

Generation of GPR40 Knockout Mice

GPR40 knockout mice are typically generated using homologous recombination in embryonic stem (ES) cells.[8]

• Targeting Vector Construction: A targeting vector is designed to replace a critical exon of the GPR40 gene (e.g., exon 2) with a selection cassette, such as a neomycin resistance gene (Neo) and often a reporter gene like LacZ.[8] The vector includes homology arms corresponding to the genomic sequences flanking the target exon to facilitate homologous recombination.

• ES Cell Transfection and Selection: The targeting vector is introduced into ES cells (e.g., from a 129 mouse strain) via electroporation.[8] ES cells that have successfully incorporated the vector are selected for using an antibiotic, such as G418 (for the Neo cassette).

• Screening of ES Cell Clones: Resistant ES cell clones are screened by PCR and Southern blotting to identify those with the correct homologous recombination event.[8]

• Blastocyst Injection and Chimera Generation: Correctly targeted ES cells are injected into blastocysts from a donor mouse (e.g., C57BL/6).[15] These blastocysts are then implanted into a pseudopregnant female mouse. The resulting offspring (chimeras) are composed of cells from both the host blastocyst and the injected ES cells.

• Germline Transmission: Chimeric mice are bred with wild-type mice (e.g., C57BL/6). Offspring that inherit the targeted allele from the chimera are heterozygous for the GPR40 knockout.

• Genotyping and Colony Maintenance: Heterozygous mice are interbred to produce homozygous GPR40 knockout mice, heterozygous mice, and wild-type littermates.[8] Genotyping is performed on tail DNA using PCR to distinguish between the different genotypes. For experiments, homozygous knockout mice and their wild-type littermates are used.[8][9]

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following GPR40 activation.[13][16]

• Cell Culture: A stable cell line expressing the human GPR40 receptor (e.g., HEK293 or CHO cells) is cultured in appropriate growth medium.

• Cell Plating: Cells are seeded into black-walled, clear-bottom 96- or 384-well microplates at a density that will result in a confluent monolayer on the day of the assay and incubated overnight.[16]

• Dye Loading: The culture medium is removed, and cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in an appropriate assay buffer (e.g., Krebs buffer or HBSS with HEPES).[13][16] Probenecid may be included to prevent dye extrusion. The plate is incubated at 37°C for approximately one hour in the dark.

• Compound Preparation: Serial dilutions of the test compounds (e.g., 10-HOE, linoleic acid, synthetic agonists) are prepared in the assay buffer.

• Fluorescence Measurement: The plate is placed in a fluorescence plate reader (e.g., FlexStation). A baseline fluorescence reading is established before the automated addition of the test compounds to the wells. The fluorescence signal is then monitored over time (typically 60-120 seconds) to capture the peak calcium response.[16]

• Data Analysis: The change in fluorescence is calculated (e.g., as a ratio of post-stimulus to baseline fluorescence or as relative fluorescence units). The peak response is plotted against the logarithm of the agonist concentration to generate a dose-response curve, from which the EC50 value is determined.

Glucose-Stimulated Insulin Secretion (GSIS) from Isolated Islets

This ex vivo assay assesses the ability of a compound to potentiate insulin secretion in response to glucose.

• Islet Isolation: Pancreatic islets are isolated from GPR40 wild-type and knockout mice. The pancreas is perfused with a collagenase solution, digested, and the islets are purified from the exocrine tissue using a density gradient.

• Islet Culture/Pre-incubation: Isolated islets are typically cultured overnight to allow for recovery. Before the assay, islets are pre-incubated for 1-2 hours in a buffer containing a low concentration of glucose (e.g., 2.8 mM) to establish a basal state of insulin secretion.

• Stimulation: Batches of size-matched islets are then incubated in buffer containing either low (basal) or high (stimulatory, e.g., 16.7 mM) glucose, with or without the test compounds (e.g., 10-HOE, fatty acids, synthetic agonists) for a defined period (e.g., 60 minutes).

• Sample Collection: At the end of the incubation, the supernatant is collected for insulin measurement. The islets may be lysed to measure total insulin content.

• Insulin Measurement: The concentration of insulin in the supernatant is quantified using an enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay (RIA).

• Data Analysis: Insulin secretion is typically expressed as a percentage of total insulin content or normalized to the number of islets or total protein/DNA content. The potentiation of GSIS by the agonist is calculated by comparing the insulin secreted in the presence of high glucose plus the agonist to that with high glucose alone.

Conclusion

The available data strongly support the role of GPR40 as a key receptor for 10-Hydroxy-cis-12-octadecenoic acid. In vitro studies demonstrate that 10-HOE is a potent GPR40 agonist, with an EC50 value comparable to, or even lower than, its precursor linoleic acid.[7] The critical involvement of GPR40 in mediating the physiological effects of fatty acids and their metabolites is unequivocally demonstrated in GPR40 knockout models, where responses such as fatty acid-potentiated insulin secretion are significantly diminished.[11]

For researchers in drug development, 10-HOE represents an important endogenous agonist to consider as a benchmark. The comparison with synthetic agonists highlights the diverse pharmacology at the GPR40 receptor, with compounds ranging from partial to full agonists and AgoPAMs, each potentially offering a different therapeutic profile. The experimental protocols detailed in this guide provide a foundation for the consistent and reliable evaluation of novel GPR40 agonists in both wild-type and knockout systems, which is essential for elucidating their mechanism of action and therapeutic potential.

References

• 1. diabetesjournals.org [diabetesjournals.org]
• 2. Evidence for NADPH oxidase activation by GPR40 in pancreatic β-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GPR40 full agonism exerts feeding suppression and weight loss through afferent vagal nerve | PLOS One [journals.plos.org]
• 4. Linoleic acid stimulates gluconeogenesis via Ca2+/PLC, cPLA2, and PPAR pathways through GPR40 in primary cultured chicken hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Potent Class of GPR40 Full Agonists Engages the EnteroInsular Axis to Promote Glucose Control in Rodents | PLOS One [journals.plos.org]
• 6. Discovery and Optimization of Potent GPR40 Full Agonists Containing Tricyclic Spirocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Selective Small-Molecule Agonists of G Protein–Coupled Receptor 40 Promote Glucose-Dependent Insulin Secretion and Reduce Blood Glucose in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Oral administration of linoleic acid immediately before glucose load ameliorates postprandial hyperglycemia [frontiersin.org]
• 13. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Overview: Generation of Gene Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

A Comparative Analysis of Hyaluronic Acid, α-Ketoglutarate, and β-Hydroxybutyrate on Immune Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the immunomodulatory effects of Hyaluronic Acid (HYA), α-Ketoglutarate (KetoA), and β-Hydroxybutyrate (KetoC/BHB). The following sections detail their impact on key immune cell functions, supported by experimental data, and provide comprehensive experimental protocols and signaling pathway diagrams.

Overview of Immunomodulatory Properties

Hyaluronic Acid (HYA), α-Ketoglutarate (KetoA), and β-Hydroxybutyrate (BHB) are endogenous molecules that play significant roles in cellular metabolism and signaling, extending to the intricate regulation of the immune system. While all three can influence immune cell behavior, they do so through distinct mechanisms and with varying outcomes.

• Hyaluronic Acid (HYA): A major component of the extracellular matrix, HYA's effect on immune cells is critically dependent on its molecular weight. High-molecular-weight HYA (HMW-HA) is generally associated with anti-inflammatory and immunosuppressive effects, while low-molecular-weight HYA (LMW-HA) acts as a danger signal, promoting inflammation.[[“]] This dual nature makes HYA a key regulator of immune homeostasis and inflammation.

• α-Ketoglutarate (KetoA): As a key intermediate in the Krebs cycle, KetoA links cellular metabolism to immune cell function.[2] It is recognized for its role in promoting the differentiation of anti-inflammatory M2 macrophages and modulating T cell responses, suggesting its potential in resolving inflammation and promoting tissue repair.[3][4]

• β-Hydroxybutyrate (BHB): The most abundant ketone body, BHB, serves as an alternative energy source during periods of low glucose availability. Beyond its metabolic role, BHB has emerged as a potent signaling molecule with significant anti-inflammatory properties, most notably through the inhibition of the NLRP3 inflammasome.[5][6][7]

Comparative Effects on Immune Cell Function

This section provides a comparative summary of the effects of HYA, KetoA, and BHB on various immune cell populations.

Immune Cell Type	Hyaluronic Acid (HYA)	α-Ketoglutarate (KetoA)	β-Hydroxybutyrate (BHB)
Macrophages	MW-dependent: - HMW-HA: Promotes M2 (anti-inflammatory) polarization.[[“]]- LMW-HA: Induces M1 (pro-inflammatory) polarization.[[“]]	Promotes M2 polarization, inhibits M1 polarization.[3][4]	Inhibits NLRP3 inflammasome activation, reducing IL-1β and IL-18 production.[5][6][7]
T Cells	MW-dependent: - HMW-HA: Can suppress T cell activation and proliferation.- LMW-HA: Can act as a co-stimulatory signal for T cell activation.	Modulates T helper cell differentiation.	Enhances CD8+ T cell effector function and memory formation.[8][9][10]
Dendritic Cells (DCs)	MW-dependent: - HMW-HA: Limits DC maturation and migration.- LMW-HA: Promotes DC maturation and activation.[[“]]	Impairs DC differentiation and maturation, reducing their capacity to induce Th1 responses.	Effects on DCs are less characterized.
Neutrophils	Can modulate neutrophil adhesion and migration.	Limited direct evidence.	Can suppress neutrophil activation and inflammasome-mediated responses.

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the effects of HYA, KetoA, and BHB on immune cell responses.

Table 1: Effect of High-Molecular-Weight Hyaluronic Acid (HMW-HA) on Macrophage Cytokine Production

Cytokine	Treatment	Fold Change vs. Control (LPS-stimulated)	Reference
TNF-α	HMW-HA (100 µg/mL)	↓ ~45%	[11]
IL-6	HMW-HA (100 µg/mL)	↓	[11]
IL-1β	HMW-HA (100 µg/mL)	↓	[11]

Table 2: Effect of α-Ketoglutarate (KetoA) on Macrophage Polarization Markers

Marker	Treatment	Fold Change vs. Control (IL-4 stimulated)	Reference
Arg1 (M2 marker)	α-KG	↑	[4]
CD206 (M2 marker)	α-KG	↑	[3]
iNOS (M1 marker)	α-KG	↓	[3]

Table 3: Effect of β-Hydroxybutyrate (BHB) on NLRP3 Inflammasome Activation and T Cell Function

Parameter	Treatment	Effect	Reference
IL-1β release (LPS+ATP stimulated microglia)	BHB (10 mM)	↓	[12]
Caspase-1 activation (LPS+ATP stimulated BMDMs)	BHB (10 mM)	↓	[6]
CD8+ T cell basal respiratory capacity	BHB (10 mM)	↑ 17%	[8][9]
CD8+ T cell maximal respiratory capacity	BHB (10 mM)	↑ 34.6%	[8][9]

Signaling Pathways

The immunomodulatory effects of HYA, KetoA, and BHB are mediated by distinct signaling pathways.

Hyaluronic Acid (HYA) Signaling

HYA primarily signals through the cell surface receptor CD44. The downstream effects are dependent on the molecular weight of HYA and can involve pathways such as RhoGTPase signaling, which influences cytoskeletal arrangement and cell migration, and the PI3K/Akt pathway, which is involved in cell survival and proliferation.[13][14]

HYA-CD44 Signaling Pathway

α-Ketoglutarate (KetoA) Signaling in Macrophages

KetoA influences macrophage polarization by modulating metabolic and epigenetic programs. In M2 polarization, KetoA can enhance the nuclear translocation of PPARγ. Conversely, to inhibit M1 polarization, KetoA can suppress the mTORC1/p70S6K signaling pathway.[4][15]

KetoA Signaling in Macrophages

β-Hydroxybutyrate (BHB) and NLRP3 Inflammasome Inhibition

BHB inhibits the activation of the NLRP3 inflammasome by preventing potassium (K+) efflux from the cell, a critical step in inflammasome assembly. This leads to a reduction in the oligomerization of the adaptor protein ASC and subsequent activation of caspase-1, thereby decreasing the production of the pro-inflammatory cytokines IL-1β and IL-18.[5][6][7]

BHB-mediated NLRP3 Inhibition

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of the described findings.

Macrophage Polarization Assay

This protocol describes the in vitro polarization of bone marrow-derived macrophages (BMDMs) into M1 and M2 phenotypes.

Materials:

• Bone marrow cells isolated from mice.

• DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and 20 ng/mL M-CSF.

• For M1 polarization: 100 ng/mL LPS and 20 ng/mL IFN-γ.

• For M2 polarization: 20 ng/mL IL-4.

• 6-well tissue culture plates.

• Phosphate-buffered saline (PBS).

• RNA isolation kit.

• qPCR reagents.

• Flow cytometry antibodies (e.g., anti-CD86 for M1, anti-CD206 for M2).

Procedure:

• BMDM Differentiation: Culture bone marrow cells in DMEM with M-CSF for 7 days to differentiate them into M0 macrophages. Replace the medium on day 3 and day 6.

• Polarization: On day 7, replace the medium with fresh DMEM containing the respective polarizing cytokines:

  • M1: LPS (100 ng/mL) and IFN-γ (20 ng/mL).

  • M2: IL-4 (20 ng/mL).

  • M0 (Control): Fresh medium without polarizing cytokines.

• Incubation: Incubate the cells for 24-48 hours.

• Analysis:

  • Gene Expression (qPCR): Harvest cells, isolate RNA, and perform qPCR to analyze the expression of M1 (e.g., Nos2, Tnf, Il6) and M2 (Arg1, Mrc1) marker genes.

  • Surface Marker Expression (Flow Cytometry): Detach cells and stain with fluorescently labeled antibodies against M1 (e.g., CD86) and M2 (e.g., CD206) surface markers for flow cytometric analysis.[16][17]

Cytokine Measurement by ELISA

This protocol outlines the quantification of cytokines in cell culture supernatants using a sandwich ELISA.[18][19]

Materials:

• ELISA plate.

• Capture antibody (specific for the cytokine of interest).

• Detection antibody (biotinylated, specific for the cytokine of interest).

• Recombinant cytokine standard.

• Assay diluent (e.g., PBS with 10% FBS).

• Wash buffer (e.g., PBS with 0.05% Tween-20).

• Streptavidin-HRP.

• TMB substrate.

• Stop solution (e.g., 2N H2SO4).

• Plate reader.

Procedure:

• Coating: Coat the wells of an ELISA plate with the capture antibody overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with assay diluent for 1-2 hours at room temperature.

• Sample and Standard Incubation: Wash the plate and add standards and samples to the wells. Incubate for 2 hours at room temperature.

• Detection Antibody Incubation: Wash the plate and add the biotinylated detection antibody. Incubate for 1 hour at room temperature.

• Streptavidin-HRP Incubation: Wash the plate and add Streptavidin-HRP. Incubate for 30 minutes at room temperature in the dark.

• Development: Wash the plate and add TMB substrate. Incubate until a color change is observed.

• Stopping the Reaction: Add stop solution to each well.

• Reading: Read the absorbance at 450 nm using a plate reader. The concentration of the cytokine in the samples is determined by interpolating from the standard curve.[18][19]

Immune Cell Phenotyping by Flow Cytometry

This protocol provides a general workflow for staining immune cells for surface and intracellular markers for analysis by flow cytometry.[20][21]

Materials:

• Single-cell suspension of immune cells.

• FACS buffer (e.g., PBS with 2% FBS and 0.05% sodium azide).

• Fc block (e.g., anti-CD16/32).

• Fluorescently labeled antibodies against cell surface markers.

• Fixation/Permeabilization buffer.

• Fluorescently labeled antibodies against intracellular antigens.

• Flow cytometer.

Procedure:

• Cell Preparation: Prepare a single-cell suspension and adjust the cell concentration.

• Fc Receptor Blocking: Incubate cells with Fc block to prevent non-specific antibody binding.

• Surface Staining: Incubate cells with a cocktail of fluorescently labeled antibodies against surface markers on ice, protected from light.

• Washing: Wash the cells with FACS buffer.

• (Optional) Intracellular Staining:

  • Fixation and Permeabilization: Fix and permeabilize the cells using a commercial fixation/permeabilization kit.

  • Intracellular Antibody Staining: Incubate the permeabilized cells with fluorescently labeled antibodies against intracellular antigens.

  • Washing: Wash the cells with permeabilization buffer.

• Data Acquisition: Resuspend the cells in FACS buffer and acquire data on a flow cytometer.

• Data Analysis: Analyze the data using appropriate software to identify and quantify different immune cell populations based on their marker expression.[22]

Conclusion

HYA, KetoA, and BHB each exhibit distinct and significant immunomodulatory properties. The effects of HYA are dichotomous and dependent on its molecular weight, allowing it to either promote or suppress inflammation. KetoA primarily drives an anti-inflammatory M2 macrophage phenotype, highlighting its role in the resolution of inflammation. BHB acts as a potent anti-inflammatory agent by directly inhibiting the NLRP3 inflammasome. Understanding these differential effects and their underlying signaling pathways is crucial for the development of targeted therapeutic strategies for a range of inflammatory and autoimmune diseases. The provided experimental protocols offer a foundation for further investigation into the immunomodulatory potential of these fascinating endogenous molecules.

References

• 1. consensus.app [consensus.app]
• 2. The Regulatory Role of α-Ketoglutarate Metabolism in Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alpha-ketoglutarate promotes alveolar bone regeneration by modulating M2 macrophage polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. α-Ketoglutarate Modulates Macrophage Polarization Through Regulation of PPARγ Transcription and mTORC1/p70S6K Pathway to Ameliorate ALI/ARDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. experts.umn.edu [experts.umn.edu]
• 6. Ketone body β-hydroxybutyrate blocks the NLRP3 inflammasome-mediated inflammatory disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Ketone Bodies Improve Human CD8+ Cytotoxic T-Cell Immune Response During COVID-19 Infection [frontiersin.org]
• 9. Ketone Bodies Improve Human CD8+ Cytotoxic T-Cell Immune Response During COVID-19 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. pure.seoultech.ac.kr [pure.seoultech.ac.kr]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Hyaluronan-mediated CD44 activation of RhoGTPase signaling and cytoskeleton function promotes tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. α-Ketoglutarate Modulates Macrophage Polarization Through Regulation of PPARγ Transcription and mTORC1/p70S6K Pathway to Ameliorate ALI/ARDS. | Semantic Scholar [semanticscholar.org]
• 16. benchchem.com [benchchem.com]
• 17. Macrophage Polarization Assay - Creative Biolabs [macrophage.creative-biolabs.com]
• 18. biomatik.com [biomatik.com]
• 19. Cytokine Elisa [bdbiosciences.com]
• 20. Flow Cytometry Protocols | Thermo Fisher Scientific - HK [thermofisher.com]
• 21. A Protocol for the Comprehensive Flow Cytometric Analysis of Immune Cells in Normal and Inflamed Murine Non-Lymphoid Tissues | PLOS One [journals.plos.org]
• 22. benchchem.com [benchchem.com]

Unraveling the Molecular Mechanisms of 10-Hydroxy-cis-12-octadecenoic acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the mechanism of action of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a bioactive lipid metabolite. We will objectively compare its performance with alternative compounds and provide supporting experimental data to elucidate its therapeutic potential.

Core Mechanism of Action: GPR40-Mediated Signaling

10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a metabolite of linoleic acid produced by gut microbiota, primarily exerts its biological effects through the activation of G protein-coupled receptor 40 (GPR40).[1][2] This interaction initiates a downstream signaling cascade involving the activation of MEK and ERK (Extracellular signal-regulated kinase).[1][2] This pathway has been shown to be central to 10-HOE's anti-inflammatory and cytoprotective effects.

Recent studies have demonstrated that 10-HOE's activation of the GPR40-MEK-ERK pathway plays a crucial role in ameliorating intestinal epithelial barrier impairment. It achieves this by suppressing the inflammatory response induced by tumor necrosis factor-alpha (TNF-α) and reducing the expression of TNF receptor 2 (TNFR2).[2] Furthermore, this signaling cascade is implicated in the inhibition of nitric oxide (NO) production in microglial cells, suggesting a neuroprotective role.[3] Beyond its anti-inflammatory properties, 10-HOE is also involved in metabolic regulation, with evidence pointing to its ability to improve insulin (B600854) resistance and control blood glucose levels through the activation of G protein-coupled receptors in the intestine.

Comparative Analysis with Alternative Bioactive Lipids

The functional landscape of bioactive lipids derived from linoleic acid is diverse. Understanding the distinct mechanisms of these related molecules is crucial for targeted therapeutic development. Below is a comparison of 10-HOE with other key metabolites.

Feature	10-Hydroxy-cis-12-octadecenoic acid (10-HOE)	10-oxo-trans-11-octadecenoic acid (KetoC)	10-oxo-cis-12-octadecenoic acid (KetoA)	10-hydroxyoctadecanoic acid (HYB)
Primary Receptor(s)	GPR40[2]	GPR120[4]	PPARγ[5][6]	Down-regulates GPR40[2]
Key Signaling Pathway	MEK-ERK[1][2][3]	-	-	-
Primary Biological Effects	Ameliorates intestinal barrier dysfunction, Anti-inflammatory in microglia, Improves insulin resistance.[1][2][3]	Anti-inflammatory.[3]	Potently activates PPARγ, Stimulates adipogenesis, Anti-inflammatory.[5][6]	Lacks tight junction restoring activity.[2]
Structural Feature	Hydroxyl group at C10, cis double bond at C12.	Keto group at C10, trans double bond at C11.	Keto group at C10, cis double bond at C12.	Hydroxyl group at C10, saturated fatty acid.

This comparison highlights the structural specificity required for receptor activation and subsequent biological activity. For instance, the absence of the cis-12 double bond in 10-hydroxyoctadecanoic acid (HYB) abrogates its ability to restore tight junction function and leads to the downregulation of GPR40, underscoring the critical role of this structural feature for 10-HOE's mechanism.[2]

Visualizing the Signaling Pathways

To further clarify the molecular interactions, the following diagrams illustrate the key signaling pathways discussed.

References

• 1. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitory effect of the gut microbial linoleic acid metabolites, 10-oxo-trans-11-octadecenoic acid and 10-hydroxy-cis-12-octadecenoic acid, on BV-2 microglial cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The gut lactic acid bacteria metabolite, 10-oxo-cis-6,trans-11-octadecadienoic acid, suppresses inflammatory bowel disease in mice by modulating the NRF2 pathway and GPCR-signaling [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Intestinal microbe-dependent ω3 lipid metabolite αKetoA prevents inflammatory diseases in mice and cynomolgus macaques - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison: 10-Hydroxy-cis-12-octadecenoic acid (HYA) vs. Conjugated Linoleic Acid (CLA) in the Management of Colitis

A comprehensive guide for researchers and drug development professionals on the therapeutic potential of two key fatty acid metabolites in intestinal inflammation.

Inflammatory Bowel Disease (IBD), encompassing Crohn's disease and ulcerative colitis, presents a significant and growing global health challenge. Current therapeutic strategies, while effective for some, are often associated with considerable side effects, highlighting the urgent need for novel, safer, and more targeted interventions. Among the promising avenues of research are lipid mediators derived from dietary fatty acids, which have been shown to possess potent immunomodulatory properties. This guide provides a detailed, data-driven comparison of two such metabolites: 10-Hydroxy-cis-12-octadecenoic acid (HYA), a gut microbial metabolite of linoleic acid, and Conjugated Linoleic Acid (CLA), a mixture of positional and geometric isomers of linoleic acid. We will delve into their mechanisms of action, present supporting experimental data from preclinical models, and provide detailed experimental protocols to aid in the design of future research.

At a Glance: Key Mechanistic Differences

While both HYA and CLA originate from linoleic acid and exhibit anti-inflammatory effects in the context of colitis, their primary molecular targets and signaling pathways differ significantly. HYA primarily exerts its beneficial effects through the activation of G protein-coupled receptor 40 (GPR40), leading to the downstream modulation of the MEK-ERK pathway and a subsequent reduction in TNF receptor 2 (TNFR2) expression.[1][2] In contrast, the anti-inflammatory actions of CLA are predominantly mediated by the activation of the nuclear receptor Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[3][4][5] Activation of PPARγ by CLA interferes with pro-inflammatory transcription factors such as Nuclear Factor-kappa B (NF-κB), thereby suppressing the expression of key inflammatory cytokines.[6][7]

Quantitative Comparison of Efficacy in Preclinical Colitis Models

The following tables summarize the quantitative data from studies investigating the effects of HYA and CLA in dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis models in mice. These studies demonstrate the potential of both compounds to ameliorate disease severity, as measured by various clinical and histological parameters.

Table 1: Effect of 10-Hydroxy-cis-12-octadecenoic acid (HYA) on DSS-Induced Colitis in Mice

Parameter	Control (DSS)	HYA Treatment	Percentage Improvement	Reference
Disease Activity Index (DAI)	~3.5	~2.0	~43%	[1][8]
Colon Length (cm)	~6.0	~7.5	~25%	[1]
Myeloperoxidase (MPO) Activity (U/mg)	~1.2	~0.6	~50%	[1]
TNFR2 mRNA Expression (relative)	High	Significantly Reduced	-	[1][2]
Occludin Protein Expression (relative)	Low	Significantly Increased	-	[1]
Zonula occludens-1 (ZO-1) Protein Expression (relative)	Low	Significantly Increased	-	[1]

Note: The values presented are approximations derived from graphical data in the cited literature and are intended for comparative purposes.

Table 2: Effect of Conjugated Linoleic Acid (CLA) on DSS-Induced Colitis in Mice

Parameter	Control (DSS)	CLA Treatment	Percentage Improvement	Reference
Disease Activity Index (DAI)	High	Significantly Reduced	30-50%	[4][9]
Histological Score	High	Significantly Reduced	40-60%	[4]
TNF-α mRNA Expression (relative)	High	Significantly Reduced	-	[4][6]
IFN-γ Production by T cells	High	Significantly Reduced	-	[10]
IL-17 Production by T cells	High	Significantly Reduced	-	[10]
Regulatory T cell (Treg) Numbers	Unchanged	Increased	-	[3][4]

Note: The values presented are approximations derived from graphical data in the cited literature and are intended for comparative purposes. The effectiveness of CLA has been demonstrated in various colitis models, including DSS and T-cell transfer models.[3][4]

Signaling Pathways and Experimental Workflows

To visually represent the distinct mechanisms of action and a typical experimental approach, the following diagrams have been generated using the DOT language.

Caption: Signaling pathway of 10-Hydroxy-cis-12-octadecenoic acid (HYA) in intestinal epithelial cells.

Caption: Signaling pathway of Conjugated Linoleic Acid (CLA) in immune and epithelial cells.

Caption: A generalized experimental workflow for evaluating HYA and CLA in a DSS-induced colitis model.

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed methodologies for key experiments cited in the literature on HYA and CLA in colitis models.

Dextran Sulfate Sodium (DSS)-Induced Colitis Model

This is a widely used and reproducible model for inducing acute colitis in mice.

• Animals: C57BL/6 mice (6-8 weeks old) are typically used. Animals are acclimatized for at least one week before the experiment.

• Induction: Colitis is induced by administering 2.5-5% (w/v) DSS (molecular weight 36-50 kDa) in the drinking water ad libitum for 5-7 consecutive days.[1][9] The concentration and duration can be adjusted to modulate the severity of colitis.

• Treatment:

  • HYA: Oral administration of HYA (e.g., 10 mg/kg body weight) dissolved in a suitable vehicle (e.g., corn oil) is performed daily via gavage, starting from the first day of DSS administration.[1]

  • CLA: Diets are supplemented with 1% CLA for a specified period before and/or during DSS administration.[4][9]

• Monitoring: Mice are monitored daily for body weight, stool consistency, and the presence of blood in the feces. The Disease Activity Index (DAI) is calculated based on these parameters.

• Endpoint Analysis: At the end of the experiment, mice are euthanized, and the colon is excised. Colon length is measured as an indicator of inflammation (shorter colon indicates more severe inflammation). Colonic tissues are then collected for histological analysis, myeloperoxidase (MPO) assay to quantify neutrophil infiltration, and molecular analyses (qPCR, Western blot) to assess the expression of inflammatory markers and pathway-specific proteins.

Histological Analysis

• Tissue Preparation: A section of the distal colon is fixed in 10% neutral buffered formalin, embedded in paraffin, and sectioned (5 µm).

• Staining: Sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to visualize tissue morphology.

• Scoring: Histological scoring is performed in a blinded manner to assess the severity of inflammation, including the extent of epithelial injury, crypt damage, and inflammatory cell infiltration.

Gene Expression Analysis (qPCR)

• RNA Extraction: Total RNA is extracted from colonic tissue samples using a suitable RNA isolation kit.

• cDNA Synthesis: First-strand cDNA is synthesized from the extracted RNA using a reverse transcription kit.

• Real-Time PCR: Quantitative real-time PCR is performed using specific primers for target genes (e.g., TNF-α, IL-6, TNFR2, PPARγ) and a housekeeping gene (e.g., GAPDH) for normalization. The relative gene expression is calculated using the ΔΔCt method.

Protein Expression Analysis (Western Blot)

• Protein Extraction: Total protein is extracted from colonic tissue or cultured cells using a lysis buffer.

• SDS-PAGE and Transfer: Protein samples are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against the proteins of interest (e.g., occludin, ZO-1, p-ERK, PPARγ) followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

Both 10-Hydroxy-cis-12-octadecenoic acid and Conjugated Linoleic Acid demonstrate significant therapeutic potential in preclinical models of colitis, albeit through distinct molecular mechanisms. HYA's action via the GPR40-MEK-ERK pathway to enhance intestinal barrier function presents a novel therapeutic angle.[1][2] CLA's well-established PPARγ-dependent anti-inflammatory effects, supported by data from multiple animal models and a preliminary human study, underscore its promise as an immunomodulatory agent.[3][4][10][11]

A direct, head-to-head comparative study in a standardized colitis model is warranted to definitively assess the relative efficacy of these two compounds. Future research should also explore potential synergistic effects when HYA and CLA are used in combination. Furthermore, a deeper investigation into the specific gut microbes responsible for HYA production could open up new avenues for probiotic-based therapies for IBD. For CLA, larger, placebo-controlled clinical trials are necessary to validate its efficacy and safety in IBD patients.[3] The distinct yet complementary mechanisms of action of HYA and CLA offer exciting prospects for the development of novel, targeted nutritional interventions for inflammatory bowel disease.

References

• 1. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dietary CLA and n-3 PUFA in inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conjugated Linoleic Acid Ameliorates Inflammation-Induced Colorectal Cancer in Mice through Activation of PPARγ - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PPARγ as a new therapeutic target in inflammatory bowel diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of Long-Chain Fatty Acids in Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel therapy for colitis utilizing PPAR-γ ligands to inhibit the epithelial inflammatory response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A microbial metabolite of linoleic acid ameliorates intestinal inflammation [nutraceuticalbusinessreview.com]
• 9. Consumption of conjugated linoleic acid (CLA)-supplemented diet during colitis development ameliorates gut inflammation without causing steatosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Conjugated linoleic acid modulates immune responses in patients with mild to moderately active Crohn's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel IBD Interventions | Nutritional Immunology and Molecular Medicine Laboratory [nimml.org]

A Comparative Guide to the Cross-Validation of Analytical Methods for 10-Hydroxy-cis-12-octadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of 10-Hydroxy-cis-12-octadecenoic acid (10-HODE), a bioactive lipid metabolite of linoleic acid. Given the absence of direct inter-laboratory cross-validation studies for this specific analyte in publicly available literature, this document synthesizes validation data from single-laboratory studies of 10-HODE and structurally similar hydroxy fatty acids. The aim is to offer a comprehensive overview of the performance of various analytical techniques, thereby assisting researchers in selecting the most appropriate method for their applications. The primary analytical platforms compared are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Data Presentation: Comparison of Analytical Method Performance

The following table summarizes the typical performance characteristics of LC-MS/MS, GC-MS, and HPLC-UV for the analysis of 10-HODE and other hydroxy fatty acids. This data has been compiled from various method validation reports to approximate a cross-method comparison.

Validation Parameter	LC-MS/MS	GC-MS	HPLC-UV
Linearity (r²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	9.7 - 35.9 nmol/L[1]	Dependent on derivatization and detector	0.13 - 0.33 mM[2]
Limit of Quantitation (LOQ)	9.7–35.9 nmol/L[1]	Dependent on derivatization and detector	0.5 - 1.0 mM[2]
Accuracy (% Recovery)	Typically 85-115%	Typically 85-115%	87.93% - 89.33%
Precision (%RSD)	< 15%	< 15%	< 10%
Specificity	High	High	Moderate to High
Throughput	Moderate to High	Low to Moderate	High
Derivatization Required	No	Yes	Optional

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for the analysis of hydroxy fatty acids.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the quantification of 10-HODE in complex biological matrices.

a. Sample Preparation (Plasma):

• To 100 µL of plasma, add an internal standard (e.g., 10-HODE-d4).

• Perform protein precipitation with 400 µL of ice-cold acetonitrile (B52724).

• Vortex and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.[3]

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

b. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (4:1, v/v) with 0.1% acetic acid.[4]

• Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the analyte.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 5 - 10 µL.

c. Mass Spectrometry Conditions:

• Ionization: Electrospray ionization (ESI) in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for 10-HODE and its internal standard are monitored for quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for fatty acid analysis but requires derivatization to increase the volatility of 10-HODE.

a. Sample Preparation and Derivatization:

• Lipid Extraction: Extract total lipids from the sample using a solvent mixture like chloroform:methanol (2:1, v/v).

• Saponification: The extracted lipids are saponified using a methanolic base (e.g., NaOH or KOH) to release the fatty acids.

• Derivatization (Methylation and Silylation):

  • The free fatty acid is first converted to its fatty acid methyl ester (FAME) using a reagent like BF3 in methanol.

  • The hydroxyl group is then derivatized to a trimethylsilyl (B98337) (TMS) ether using a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[5]

• Extraction of FAME-TMS derivative: The derivatized analyte is extracted with a non-polar solvent like hexane.

b. GC-MS Conditions:

• Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Temperature Program: A temperature gradient is used to separate the FAME-TMS derivatives.

• Ionization: Electron Ionization (EI).

• Detection: Mass spectrometer operating in Selected Ion Monitoring (SIM) mode for targeted quantification.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a more accessible technique but may lack the sensitivity and specificity of mass spectrometry-based methods for low-abundance analytes.

a. Sample Preparation:

• Lipid Extraction: Similar to the GC-MS protocol, extract total lipids from the sample.

• Saponification: Release the fatty acids from the lipid esters.

• Derivatization (Optional but Recommended): To enhance UV detection, the carboxyl group of the fatty acid can be derivatized with a UV-absorbing tag, such as 2,4-dinitrophenylhydrazine (B122626) (DNPH) for aldehydes, or another suitable chromophore for carboxylic acids.

b. HPLC-UV Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water, often with an acid modifier like acetic acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The wavelength is selected based on the absorbance maximum of the analyte or its derivative (e.g., 210 nm for underivatized fatty acids, though this lacks specificity).[2]

• Injection Volume: 20 µL.

Mandatory Visualizations

Signaling Pathway of 10-Hydroxy-cis-12-octadecenoic acid

10-HODE has been shown to exert biological effects through the activation of G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[6] The activation of GPR40 by fatty acids like 10-HODE can lead to various downstream signaling events, including the potentiation of glucose-stimulated insulin (B600854) secretion in pancreatic β-cells.[1][6]

Caption: Signaling pathway of 10-HODE via the GPR40 receptor.

Experimental Workflow for Cross-Validation

A typical workflow for the cross-validation of analytical methods involves several key steps to ensure that different methods or laboratories produce comparable results.

References

• 1. Evidence for the involvement of GPR40 and NADPH oxidase in palmitic acid-induced superoxide production and insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a HPLC-UV method for the quantitative determination of four short-chain fatty acids and lactic acid produced by intestinal bacteria during in vitro fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of a Novel LC-MS/MS Method for a TDM-Guided Personalization of HSCT Conditioning with High-Dose Busulfan in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Achieving Absolute Molar Lipid Concentrations: A Phospholipidomics Cross-Validation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Activation of GPR40 as a therapeutic target for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]

Specificity of 10-Hydroxy-cis-12-octadecenoic acid for GPR40 over other fatty acid receptors

A Comparative Guide for Researchers in Drug Discovery and Metabolic Disease

Authoritative new research illuminates the selective action of 10-Hydroxy-cis-12-octadecenoic acid (10-HOE) on G protein-coupled receptor 40 (GPR40), a key target in metabolic disease research. This guide provides a detailed comparison of 10-HOE's activity on GPR40 relative to other fatty acid receptors, supported by experimental data and protocols to inform future research and drug development.

Executive Summary

10-Hydroxy-cis-12-octadecenoic acid (10-HOE), a metabolite of linoleic acid produced by gut microbiota, has emerged as a potent agonist of GPR40 (also known as Free Fatty Acid Receptor 1, FFAR1). Experimental evidence demonstrates that 10-HOE activates GPR40 with greater potency than its precursor, linoleic acid. While also showing activity on GPR120 (FFAR4), quantitative data on its potency for this receptor is less defined. Current literature lacks evidence of significant activity on GPR84. This focused activity on GPR40 underscores its potential as a selective modulator for therapeutic applications targeting metabolic disorders such as type 2 diabetes.

Comparative Receptor Activity of 10-HOE

To quantitatively assess the specificity of 10-HOE, we have summarized the available half-maximal effective concentration (EC50) values for its activity on key fatty acid receptors. The data clearly indicates a preferential activation of GPR40.

Ligand	Receptor	EC50 (µM)	Cell Line	Assay Type	Reference
10-HOE (HYA)	GPR40	6.0 ± 2.8	HEK293 (human)	Calcium Mobilization	[1]
Linoleic Acid (agonist)	GPR40	11.3 ± 0.6	HEK293 (human)	Calcium Mobilization	[1]
10-HOE (HYA)	GPR120	Activity noted, but EC50 not quantified	-	-
10-HOE (HYA)	GPR84	No reported activity	-	-

Experimental Methodologies

The primary method for determining the potency of 10-HOE on GPR40 is the calcium mobilization assay . This in vitro technique is a robust method for characterizing the activity of agonists targeting G protein-coupled receptors that signal through the Gq pathway.

Calcium Mobilization Assay Protocol

Objective: To measure the increase in intracellular calcium concentration ([Ca2+]i) in response to receptor activation by an agonist.

Materials:

• Cell Line: Human Embryonic Kidney 293 (HEK293) cells stably expressing the human GPR40 receptor.

• Reagents: 10-Hydroxy-cis-12-octadecenoic acid (10-HOE), Linoleic Acid (positive control), a fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM), and a GPR40 antagonist (e.g., GW1100) for confirming specificity.

• Equipment: Fluorescence microscope or a plate reader capable of kinetic fluorescence measurements.

Procedure:

• Cell Culture: HEK293-GPR40 cells are cultured in appropriate media and seeded into 96-well plates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye for a specific duration, allowing the dye to enter the cells.

• Agonist Preparation: Serial dilutions of 10-HOE and control compounds are prepared.

• Signal Measurement: The cell plate is placed in the fluorescence reader. A baseline fluorescence reading is taken before the addition of the agonist.

• Agonist Addition: The prepared agonists are added to the wells, and the change in fluorescence intensity is measured over time.

• Data Analysis: The increase in fluorescence corresponds to the increase in intracellular calcium. Dose-response curves are generated by plotting the fluorescence change against the agonist concentration to calculate the EC50 value.

Fig. 1: Experimental workflow for the calcium mobilization assay.

GPR40 Signaling Pathway

Upon activation by 10-HOE, GPR40 initiates a signaling cascade characteristic of Gq-coupled receptors. This pathway culminates in the release of intracellular calcium, which in pancreatic β-cells, potentiates glucose-stimulated insulin (B600854) secretion.

• Ligand Binding: 10-HOE binds to the GPR40 receptor on the cell surface.

• Gq Protein Activation: The activated receptor catalyzes the exchange of GDP for GTP on the α-subunit of the heterotrimeric Gq protein.

• PLC Activation: The activated Gαq subunit stimulates phospholipase C (PLC).

• IP3 and DAG Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Release: IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored Ca2+ into the cytoplasm.

• Downstream Effects: The rise in intracellular Ca2+ and the presence of DAG activate protein kinase C (PKC) and other downstream effectors, leading to cellular responses such as insulin secretion.

Fig. 2: GPR40 signaling pathway upon activation by 10-HOE.

Conclusion

References

• 1. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Published Findings on 10-Hydroxy-cis-12-octadecenoic Acid's Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of published findings on the bioactivity of 10-Hydroxy-cis-12-octadecenoic acid (HYA), a gut microbial metabolite of linoleic acid. It aims to offer an objective overview of the current research landscape, including supporting experimental data, detailed methodologies for key experiments, and a comparative look at a relevant alternative, Conjugated Linoleic Acid (CLA).

Executive Summary

10-Hydroxy-cis-12-octadecenoic acid (HYA) has emerged as a promising bioactive lipid with demonstrated anti-inflammatory properties, a capacity to improve intestinal barrier function, and potential therapeutic effects in atopic dermatitis.[1] The primary mechanism of action identified involves the activation of the G protein-coupled receptor 40 (GPR40), leading to the downstream signaling cascade of MEK and ERK.[2][3][4] This guide synthesizes findings from multiple studies to provide a comparative analysis of HYA's bioactivity and presents detailed experimental protocols to aid in the replication and further investigation of these findings. Furthermore, it draws a comparison with Conjugated Linoleic Acid (CLA), another group of linoleic acid derivatives with overlapping bioactive properties.

Data Presentation: Comparative Bioactivity of HYA

The following tables summarize the key quantitative findings from various studies on the bioactivity of HYA. While direct replication studies are limited, the data presented here is collated from multiple independent investigations into the same biological effects, offering a comparative overview.

Table 1: Effect of HYA on Intestinal Barrier Function in Caco-2 Cells

Study Focus	Model System	Treatment	Key Finding	Quantitative Data	Citation
Amelioration of TNF-α-induced barrier impairment	Caco-2 cells	HYA	Suppressed TNF-α-induced changes in tight junction protein expression.	Suppressed expression of occludin, zonula occludens-1, and myosin light chain kinase.	[2][3]
GPR40 Activation	HEK293 cells expressing human GPR40	HYA	Induced intracellular calcium responses with higher sensitivity than linoleic acid.	Dose-dependent increase in [Ca2+]i, abrogated by GPR40 antagonist.	[3]
Signaling Pathway Involvement	Caco-2 cells	HYA with GPR40 antagonist or MEK inhibitor	Barrier-recovering effects were nullified by inhibitors.	Abrogation of TJ-restoring activities.	[2][3]

Table 2: Effect of HYA on Atopic Dermatitis in NC/Nga Mice

Study Focus	Model System	Treatment	Key Finding	Quantitative Data	Citation
Anti-allergic and anti-inflammatory effects	NC/Nga mice (atopic dermatitis model)	Oral administration of HYA	Decreased plasma IgE levels and skin infiltration of mast cells.	Concomitant decrease in dermatitis score.	[1]
Skin Barrier Improvement	NC/Nga mice	Oral administration of HYA	Decreased TNF-α and increased claudin-1 levels in the skin.	-	[1]
Immune Modulation	NC/Nga mice	Oral administration of HYA	Improved the Th1/Th2 balance.	Suggested by cytokine expression levels in skin and Peyer's patches.	[1]
Intestinal Microbiota Modulation	NC/Nga mice	Oral administration of HYA	Altered fecal microbiota composition.	Increased fecal IgA concentration (approximately four times higher than control).	[1]

Comparison with Alternatives: 10-Hydroxy-cis-12-octadecenoic acid (HYA) vs. Conjugated Linoleic Acid (CLA)

Conjugated Linoleic Acid (CLA) is a class of isomers of linoleic acid that has also been studied for its effects on inflammation and metabolic health. While both HYA and CLA are derived from linoleic acid, their specific biological activities and mechanisms can differ.

Table 3: Comparative Overview of HYA and CLA Bioactivities

Bioactivity	10-Hydroxy-cis-12-octadecenoic acid (HYA)	Conjugated Linoleic Acid (CLA)
Anti-inflammatory	Demonstrated to suppress inflammatory markers like TNF-α.[1][2]	Certain isomers, particularly c9,t11-CLA, have shown anti-inflammatory effects. Effects can be isomer-dependent.[5]
Intestinal Barrier	Ameliorates intestinal epithelial barrier impairment via the GPR40-MEK-ERK pathway.[2][3][4]	Some studies suggest CLA may influence gut health, but the specific impact on intestinal barrier integrity is less defined and can be influenced by the specific isomer.[6][7]
Atopic Dermatitis	Alleviates spontaneous atopic dermatitis in NC/Nga mice.[1]	Limited direct evidence for a therapeutic role in atopic dermatitis.
Metabolic Effects	Improves insulin (B600854) resistance through GPCRs.[8]	Effects on body composition and insulin resistance are widely studied but can be inconsistent and isomer-specific in human trials.[5]
Mechanism of Action	Primarily acts as a potent agonist for GPR40.[3][4]	Acts through various mechanisms, including modulation of PPARs and other signaling pathways.[5]

It is important to note that HYA is an intermediate in the production of CLA by some bacteria, suggesting a potential interplay between these two molecules in the gut microbiome.[9][10]

Experimental Protocols

Caco-2 Permeability Assay for Intestinal Barrier Function

This protocol is a synthesized methodology based on established practices for assessing intestinal barrier integrity using the Caco-2 cell line.[1][11][12]

• Cell Culture: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21 days to allow for differentiation and the formation of a polarized monolayer with tight junctions.

• Monolayer Integrity Check: Transepithelial electrical resistance (TEER) is measured to confirm the integrity of the cell monolayer. A TEER value above a predetermined threshold (e.g., 250 Ω·cm²) indicates a confluent and functional barrier.

• Treatment: The apical (upper) chamber is treated with the test compound (e.g., HYA) at various concentrations. A pro-inflammatory agent like TNF-α can be added to induce barrier dysfunction. Control wells receive the vehicle.

• Permeability Measurement: A fluorescent marker of low paracellular permeability (e.g., Lucifer yellow) is added to the apical chamber. Samples are taken from the basolateral (lower) chamber at specific time points.

• Analysis: The fluorescence in the basolateral samples is measured to quantify the flux of the marker across the cell monolayer. An increase in permeability is indicative of compromised barrier function.

• Protein Expression Analysis: After the permeability assay, cells can be lysed, and the expression of tight junction proteins (e.g., occludin, zonula occludens-1) can be analyzed by Western blotting or qPCR to assess the molecular changes underlying the permeability effects.

NC/Nga Mouse Model for Atopic Dermatitis

This protocol outlines the general methodology for inducing and evaluating atopic dermatitis-like symptoms in NC/Nga mice.[3][5][13]

• Animal Model: Male NC/Nga mice, which are genetically predisposed to developing atopic dermatitis-like skin lesions under conventional (non-SPF) housing conditions, are used.[3][5][13]

• Induction of Dermatitis: Atopic dermatitis develops spontaneously in these mice when housed in conventional conditions, typically starting around 8 weeks of age. The severity can be exacerbated by exposure to allergens like house dust mite extract.

• Treatment: Mice are orally administered with HYA (dissolved in a suitable vehicle like corn oil) daily for a specified period (e.g., several weeks). The control group receives the vehicle only.

• Clinical Scoring: The severity of dermatitis is assessed weekly using a scoring system that evaluates symptoms such as erythema, edema, excoriation, and dryness.

• Sample Collection: At the end of the study, blood, skin, and fecal samples are collected.

• Analysis:

  • Plasma IgE: Total IgE levels in the plasma are measured by ELISA as a marker of allergic response.

  • Histology: Skin samples are processed for histological analysis to assess immune cell infiltration (e.g., mast cells, eosinophils).

  • Gene Expression: Expression of cytokines (e.g., TNF-α, IL-4, IFN-γ) and tight junction proteins (e.g., claudin-1) in the skin is analyzed by qPCR or Western blotting.

  • Fecal Analysis: Fecal samples are analyzed for IgA levels and for changes in the gut microbiota composition using 16S rRNA gene sequencing.

Mandatory Visualization

Signaling Pathway of 10-Hydroxy-cis-12-octadecenoic acid (HYA)

Caption: Signaling pathway of 10-Hydroxy-cis-12-octadecenoic acid (HYA) via GPR40.

Experimental Workflow for Caco-2 Permeability Assay

Caption: Workflow for assessing intestinal barrier function using Caco-2 cells.

Logical Relationship in NC/Nga Mouse Model for Atopic Dermatitis

Caption: Logical flow of the NC/Nga mouse model experiment for atopic dermatitis.

References

• 1. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 2. Animal models of atopic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NC/Nga mice: a mouse model for atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NC/Nga Mice: A Mouse Model for Atopic Dermatitis | Semantic Scholar [semanticscholar.org]
• 5. deepdyve.com [deepdyve.com]
• 6. The effect of trans-10, cis-12 conjugated linoleic acid on gene expression profiles related to lipid metabolism in human intestinal-like Caco-2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dietary trans-10, cis-12-conjugated linoleic acid alters fatty acid metabolism and microbiota composition in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ERK Activation Pathways Downstream of GPCRs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. enamine.net [enamine.net]
• 12. youtube.com [youtube.com]
• 13. Evaluation of Itch by Using NC/NgaTnd Mice: A Model of Human Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 10-Hydroxy-cis-12-octadecenoic Acid and Butyrate on Gut Health

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of two key gut health modulators: 10-Hydroxy-cis-12-octadecenoic acid (10-HOA), a microbial metabolite of linoleic acid, and butyrate (B1204436), a well-studied short-chain fatty acid (SCFA). We present a synthesis of experimental data on their respective impacts on intestinal barrier function and inflammation, supported by detailed experimental protocols and signaling pathway diagrams.

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative effects of 10-HOA and butyrate on key markers of gut health, compiled from various in vitro and in vivo studies. While direct comparative studies are limited, this juxtaposition of data from similar experimental models provides valuable insights into their relative potency and mechanisms.

Table 1: Comparative Effects on Intestinal Barrier Function (In Vitro Caco-2 Cell Model)

Parameter	10-Hydroxy-cis-12-octadecenoic acid (10-HOA)	Butyrate	Citation
Transepithelial Electrical Resistance (TEER)	Suppressed TNF-α-induced decrease in TEER.	Increases TER in a dose-dependent manner (optimal at 2 mM); higher concentrations (>8 mM) can be detrimental.[1][2][3][4]	[5][6]
Paracellular Permeability (Inulin/FITC-Dextran)	Attenuated TNF-α-induced increases in permeability.	Decreases permeability at lower concentrations (e.g., 2 mM); higher concentrations can increase permeability.[1][3]	[5][6]
Tight Junction Protein Expression	Suppressed TNF-α-induced changes in occludin and zonula occludens-1 (ZO-1).	Upregulates tight junction proteins like claudins, occludin, and ZO-1.[[“]][8][9]	[5][6]

Table 2: Comparative Effects on Inflammation (In Vivo DSS-Induced Colitis Model in Mice)

Parameter	10-Hydroxy-cis-12-octadecenoic acid (10-HOA)	Butyrate	Citation
Disease Activity Index (DAI)	Oral administration alleviated DSS-induced colitis.	Significantly reduces DAI scores.	[5][10]
Colon Length	Ameliorated colon shortening.	Prevents colon shortening.	[5][10]
Pro-inflammatory Cytokine Expression (e.g., TNF-α, IL-6)	Suppressed TNF receptor 2 (TNFR2) expression.	Inhibits the production of TNF-α, IL-6, and IL-1β.[11][12]	[5][6]
Anti-inflammatory Cytokine Expression (e.g., IL-10)	Not explicitly reported in the provided search results.	Increases the level of IL-10.[11]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Caco-2 Cell Intestinal Barrier Model

This protocol is widely used to assess the in vitro effects of compounds on intestinal epithelial barrier function.[13][14][15][16]

• Cell Culture: Caco-2 cells are seeded on semi-permeable Transwell® inserts and cultured for approximately 21 days to allow for spontaneous differentiation into a polarized monolayer with well-defined tight junctions.

• Treatment: Differentiated Caco-2 monolayers are treated with 10-HOA or butyrate at various concentrations (e.g., 10-100 µM for 10-HOA, 2-8 mM for butyrate) for a specified duration (e.g., 24-72 hours). For inflammatory models, cells can be co-treated with pro-inflammatory cytokines like TNF-α and IFN-γ.

• Transepithelial Electrical Resistance (TEER) Measurement: The integrity of the cell monolayer is monitored by measuring TEER using a voltmeter. An increase in TEER indicates enhanced barrier function.

• Paracellular Permeability Assay: The flux of a non-metabolizable marker, such as FITC-dextran or inulin, across the cell monolayer from the apical to the basolateral chamber is quantified. A decrease in the permeability of the marker signifies improved barrier integrity.

• Tight Junction Protein Analysis: The expression and localization of tight junction proteins (e.g., occludin, claudins, ZO-1) are assessed using techniques such as Western blotting and immunofluorescence microscopy.

Dextran (B179266) Sulfate (B86663) Sodium (DSS)-Induced Colitis in Mice

This is a widely used animal model to study the pathogenesis of inflammatory bowel disease and to evaluate the efficacy of therapeutic agents.[10][17][18][19][20]

• Induction of Colitis: Acute colitis is induced in mice by administering 2.5-5% (w/v) DSS in their drinking water for 5-7 consecutive days.

• Treatment: Mice are orally administered with 10-HOA or butyrate daily during or after DSS administration.

• Assessment of Colitis Severity:

  • Disease Activity Index (DAI): Calculated based on daily monitoring of body weight loss, stool consistency, and the presence of blood in the stool.

  • Colon Length: Measured at the end of the experiment as an indicator of inflammation (inflammation leads to colon shortening).

  • Histological Analysis: Colon tissue sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess the degree of inflammation, mucosal damage, and immune cell infiltration.

• Cytokine Analysis: The expression levels of pro- and anti-inflammatory cytokines in the colon tissue or serum are quantified using methods like ELISA or RT-qPCR.

Mandatory Visualization: Signaling Pathways and Experimental Workflow

The following diagrams, created using Graphviz (DOT language), illustrate the key signaling pathways modulated by 10-HOA and butyrate, as well as a typical experimental workflow.

References

• 1. Effects of butyrate on intestinal barrier function in a Caco-2 cell monolayer model of intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Butyrate Enhances the Intestinal Barrier by Facilitating Tight Junction Assembly via Activation of AMP-Activated Protein Kinase in Caco-2 Cell Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Effects of Butyrate on Intestinal Barrier Function in a Caco-2 Cell Monolayer Model of Intestinal Barrier | Semantic Scholar [semanticscholar.org]
• 4. Microbial-derived Butyrate Promotes Epithelial Barrier Function Through IL-10 Receptor-dependent Repression of Claudin-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. consensus.app [consensus.app]
• 8. Butyrate Alleviates Cytokine-Induced Barrier Dysfunction by Modifying Claudin-2 Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acute Effects of Butyrate on Induced Hyperpermeability and Tight Junction Protein Expression in Human Colonic Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 15. enamine.net [enamine.net]
• 16. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Advances in Clinical and Experimental Medicine [advances.umw.edu.pl]
• 18. yeasenbio.com [yeasenbio.com]
• 19. Establishment and Evaluation of a Mouse Model of Experimental Ulcerative Colitis Induced by the Gavage Administration of Dextran Sulfate Sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 20. An experimental model of colitis induced by dextran sulfate sodium from acute progresses to chronicity in C57BL/6: correlation between conditions of mice and the environment - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 10-Hydroxy-cis-12-octadecenoic Acid: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The safe and environmentally responsible disposal of 10-Hydroxy-cis-12-octadecenoic acid is a critical component of laboratory operations. Adherence to proper waste management protocols is essential for protecting personnel and the environment. This guide provides detailed procedures for the handling and disposal of 10-Hydroxy-cis-12-octadecenoic acid in a laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to consult your institution's specific Safety Data Sheet (SDS) and chemical hygiene plan. Always wear appropriate Personal Protective Equipment (PPE).

Key Safety and Handling Information:

Precaution	Specification	Rationale
Eye Protection	Tightly fitting safety goggles or a face shield.[1][2]	To prevent eye irritation or serious eye damage.[1]
Hand Protection	Chemical-impermeable gloves.[1][2]	To prevent skin irritation or an allergic skin reaction.[1]
Body Protection	A lab coat or other protective clothing to prevent skin contact.[1][2]	To avoid skin contact and contamination of personal clothing.
Ventilation	Handle in a well-ventilated area, preferably within a fume hood.[1][2]	To avoid inhalation of any potential vapors or aerosols.
Spill Response	Absorb solutions with finely-powdered liquid-binding material (e.g., diatomite, universal binders). Decontaminate surfaces and equipment by scrubbing with alcohol.[1]	To safely clean up spills and prevent further contamination.

Waste Characterization and Segregation

10-Hydroxy-cis-12-octadecenoic acid is an organic acid and should be treated as hazardous chemical waste.[2] Proper segregation is crucial to prevent dangerous reactions.

• Do not mix with bases: Keep separate from alkaline solutions.

• Do not mix with oxidizing agents: Store away from strong oxidizers.

• Separate from inorganic acids: Organic and inorganic acid waste streams should generally be stored separately.[2]

• Aqueous vs. Solvent Waste: Collect aqueous solutions separately from non-halogenated or halogenated organic solvent waste.[2]

Disposal Procedures

The primary and safest method for the disposal of 10-Hydroxy-cis-12-octadecenoic acid waste is collection for hazardous waste disposal by a licensed service.[2] In-lab neutralization may be permissible for very dilute aqueous solutions, but this is highly dependent on local regulations and should be approached with caution.

Step-by-Step Disposal Protocol:

• Container Selection: Use a compatible, leak-proof container with a secure screw-top cap. The original product container is often a good choice. Ensure the container is clean and dry before adding waste.

• Labeling: Clearly label the container with "Hazardous Waste," "Organic Acid Waste," and the full chemical name, "10-Hydroxy-cis-12-octadecenoic Acid."

• Accumulation: Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials. Secondary containment is recommended.

• Arranging Pickup: Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal company to schedule a pickup.[2] Follow their specific procedures for collection and documentation.

Experimental Protocol: Neutralization of Dilute Aqueous Solutions

Note: This procedure should only be performed if permitted by your institution and local regulations. It should be carried out in a fume hood while wearing appropriate PPE.

• Preparation: Prepare a dilute basic solution, such as 5% sodium bicarbonate (baking soda) or 1 M sodium hydroxide, in a large, suitable container.

• Dilution: If the 10-Hydroxy-cis-12-octadecenoic acid solution is concentrated, dilute it with a large volume of cold water in a separate container before neutralization.

• Neutralization: Slowly add the dilute acidic waste to the basic solution while stirring continuously. Be aware that this reaction may generate heat and/or gas.

• pH Verification: Use a calibrated pH meter or pH paper to check the pH of the resulting solution. The target pH should be within the neutral range specified by your local wastewater authority (typically between 6.0 and 9.0).

• Final Disposal: Once neutralized, the solution may be permissible for drain disposal with copious amounts of water, subject to local regulations.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 10-Hydroxy-cis-12-octadecenoic acid.

Caption: Decision workflow for the disposal of 10-Hydroxy-cis-12-octadecenoic acid.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Personal protective equipment for handling 10-Hydroxy-cis-12-octadecenoic acid

Essential Safety and Handling Guide for 10-Hydroxy-cis-12-octadecenoic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 10-Hydroxy-cis-12-octadecenoic acid, tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring laboratory safety and proper management of this chemical.

Immediate Safety and Personal Protective Equipment (PPE)

When handling 10-Hydroxy-cis-12-octadecenoic acid, it is imperative to use appropriate personal protective equipment to prevent skin and eye contact, as the substance is classified as a skin and eye irritant and may cause an allergic skin reaction.[1]

Recommended Personal Protective Equipment:

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield should be worn to protect against splashes.[1]
Hand Protection	Chemical-resistant gloves, such as nitrile or butyl rubber, are required to prevent skin contact.[1]
Body Protection	A lab coat or other protective clothing should be worn to cover exposed skin.[1] In cases of potential significant splashing, an acid-resistant suit made of materials like PVC or neoprene is recommended.[2]
Respiratory Protection	While not always mandatory, a respirator (e.g., N95) may be necessary if there is a risk of generating aerosols or dust, or if working in a poorly ventilated area.[2] Always work in a well-ventilated area or under a chemical fume hood.[3]

Operational Plan: Handling and Storage

Handling:

• Avoid contact with skin and eyes.[1]

• Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

• Ensure adequate ventilation in the handling area.[1][3]

• Wash hands thoroughly after handling the substance.[1]

• Contaminated work clothing should not be allowed out of the workplace.[1]

Storage:

• Store in a tightly closed container in a dry and well-ventilated place.

• The chemical is stable under recommended storage conditions.[1]

• Avoid strong acids/alkalis and strong oxidizing/reducing agents as they are incompatible materials.[1]

Disposal Plan

All disposal practices must be in accordance with local, state, and federal regulations.

• Waste Material: Dispose of the chemical by absorbing solutions with a finely-powdered liquid-binding material like diatomite.[1]

• Contaminated PPE: Contaminated gloves, clothing, and other protective equipment should be disposed of as hazardous waste.

• Containers: Empty containers may retain product residue and should be treated as hazardous waste. Do not reuse empty containers.

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[1] Seek medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation or a rash occurs, seek medical advice.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1] Seek medical attention.

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water.[1] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 10-Hydroxy-cis-12-octadecenoic acid in a laboratory setting, from preparation to disposal.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. leelinework.com [leelinework.com]
• 3. chemos.de [chemos.de]